3-Hydroxy desloratadine-d4

Core Science & Biosynthesis

An In-Depth Technical Guide to the Synthesis of 3-Hydroxy Desloratadine-d4

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed, proposed synthetic protocol for 3-Hydroxy desloratadine-d4. The synthesis is based on the established route for the non-deuterated analogue, incorporating a deuterated piperidine intermediate. This document is intended for an audience with a strong background in organic chemistry and synthetic methodologies.

Introduction

3-Hydroxy desloratadine is the major active metabolite of desloratadine, a potent and long-acting H1-antihistamine. The deuterated isotopologue, 3-Hydroxy desloratadine-d4, is a valuable tool in pharmacokinetic and metabolic studies, serving as an internal standard in bioanalytical assays. The four deuterium atoms are strategically placed on the piperidine ring to ensure metabolic stability and a distinct mass spectrometric signature. This guide outlines a comprehensive, step-by-step synthesis of this important molecule.

Proposed Synthetic Pathway

The overall synthetic strategy involves the preparation of a deuterated N-methyl-4-piperidone intermediate, which is then incorporated into the tricyclic core of the final molecule. The subsequent steps largely follow the established synthesis of 3-hydroxy desloratadine.

Caption: Proposed synthetic pathway for 3-Hydroxy desloratadine-d4.

Experimental Protocols

Synthesis of N-Methyl-piperidin-4-one-2,2,6,6-d4

This key deuterated intermediate is proposed to be synthesized via a Mannich-type reaction.

Materials:

Reagent	Molar Mass ( g/mol )	Quantity	Moles (mmol)
Acetone-d6	64.13	10 g	156
Methylamine (40% in H2O)	31.06	12.1 g	156
Formaldehyde (37% in H2O)	30.03	25.3 g	312
Hydrochloric acid (conc.)	36.46	As needed	-
Sodium hydroxide	40.00	As needed	-
Diethyl ether	74.12	As needed	-

Procedure:

• To a stirred solution of methylamine (12.1 g, 156 mmol) in water, acetone-d6 (10 g, 156 mmol) is added dropwise while maintaining the temperature below 10 °C in an ice bath.

• Formaldehyde (25.3 g, 312 mmol) is then added dropwise to the mixture, ensuring the temperature does not exceed 20 °C.

• The reaction mixture is stirred at room temperature for 24 hours.

• The solution is acidified to pH 2 with concentrated hydrochloric acid and then washed with diethyl ether to remove any unreacted starting materials.

• The aqueous layer is basified to pH 10 with a concentrated sodium hydroxide solution and then extracted with diethyl ether.

• The combined organic extracts are dried over anhydrous sodium sulfate, filtered, and the solvent is removed under reduced pressure to yield the crude N-Methyl-piperidin-4-one-2,2,6,6-d4.

• Purification is achieved by vacuum distillation.

Expected Yield: Based on similar non-deuterated reactions, a yield of 60-70% is anticipated.

Synthesis of 3-Hydroxy desloratadine-d4

This multi-step synthesis is adapted from the published procedure for the non-deuterated compound.[1][2]

Step 1: Grignard Reagent Formation

The deuterated N-methyl-4-piperidone is converted to its corresponding Grignard reagent.

Step 2: Coupling with the Tricyclic Ketone

The deuterated Grignard reagent is reacted with 8-chloro-5,6-dihydro-11H-benzo[3][4]cyclohepta[1,2-b]pyridin-11-one to form the tertiary alcohol intermediate.

Step 3: Dehydration

The tertiary alcohol is dehydrated under acidic conditions to introduce the exocyclic double bond, yielding the deuterated desloratadine analogue.

Step 4-11: Multi-step Conversion to 3-Methoxy-desloratadine-d4

This involves a sequence of reactions including oxidation, rearrangement, and functional group manipulations to introduce the methoxy group at the 3-position of the pyridine ring. These steps are detailed in the literature for the non-deuterated synthesis.[1]

Step 12: Demethylation to 3-Hydroxy desloratadine-d4

The final step is the demethylation of the 3-methoxy group to afford the desired 3-hydroxy functionality.

Materials for Final Step:

Reagent	Molar Mass ( g/mol )	Quantity	Moles (mmol)
3-Methoxy-desloratadine-d4	(Calculated)	1.0 g	(Calculated)
Boron tribromide (BBr3)	250.52	3 eq.	(Calculated)
Dichloromethane (DCM)	84.93	Anhydrous	-
Methanol	32.04	As needed	-
Saturated sodium bicarbonate	-	As needed	-

Procedure for Final Step:

• A solution of 3-Methoxy-desloratadine-d4 in anhydrous dichloromethane is cooled to -78 °C under an inert atmosphere.

• Boron tribromide (3 equivalents) is added dropwise, and the reaction mixture is allowed to warm to room temperature and stirred for 12 hours.

• The reaction is carefully quenched by the slow addition of methanol at 0 °C.

• The mixture is neutralized with a saturated sodium bicarbonate solution.

• The organic layer is separated, and the aqueous layer is extracted with dichloromethane.

• The combined organic layers are dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• The crude product is purified by column chromatography on silica gel to yield 3-Hydroxy desloratadine-d4.

Expected Overall Yield: The overall yield from the deuterated piperidone intermediate is expected to be in the range of 5-10%, based on the reported yields for the non-deuterated synthesis.

Data Presentation

Table 1: Physicochemical Properties of 3-Hydroxy desloratadine-d4

Property	Value
Molecular Formula	C19H15D4ClN2O
Molecular Weight	330.86 g/mol
CAS Number	1246819-99-7
Appearance	Off-white to pale yellow solid
Purity (Expected)	>98%
Isotopic Purity (Expected)	>99% d4

Experimental Workflow Visualization

Caption: General experimental workflow for the synthesis and purification.

References

• 1. asianpubs.org [asianpubs.org]
• 2. chemrevlett.com [chemrevlett.com]
• 3. e-journals.in [e-journals.in]
• 4. diva-portal.org [diva-portal.org]

The Gold Standard in Bioanalysis: 3-Hydroxy Desloratadine-d4 as an Internal Standard

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

In the landscape of bioanalysis, particularly within pharmacokinetic and drug metabolism studies, the precision and reliability of quantitative data are paramount. The use of a suitable internal standard (IS) is a cornerstone of robust analytical methodology, and stable isotope-labeled (SIL) internal standards are widely recognized as the gold standard. This guide provides a comprehensive overview of the mechanism of action of 3-Hydroxy desloratadine-d4, a deuterated internal standard, in the quantitative analysis of its corresponding analyte, 3-Hydroxy desloratadine.

The Core Principle: Mitigating Variability with Isotopic Analogs

The fundamental role of an internal standard is to compensate for variations that can occur during sample preparation, chromatographic separation, and mass spectrometric detection.[1] By adding a known quantity of the IS to all samples, including calibration standards and quality controls, the ratio of the analyte's response to the IS's response is used for quantification. This ratiometric approach effectively normalizes fluctuations, leading to more accurate and precise results.[1]

3-Hydroxy desloratadine-d4 is chemically and structurally identical to the analyte, 3-Hydroxy desloratadine, with the only difference being the replacement of four hydrogen atoms with their heavier deuterium isotopes. This subtle mass shift allows the mass spectrometer to differentiate between the analyte and the internal standard, while their near-identical physicochemical properties ensure they behave similarly throughout the analytical process.

The key advantages of using a deuterated internal standard like 3-Hydroxy desloratadine-d4 include:

• Co-elution with the Analyte: Due to their identical chemical nature, the analyte and the deuterated IS exhibit nearly identical retention times in liquid chromatography. This co-elution is crucial for compensating for matrix effects, where other components in the biological sample can suppress or enhance the ionization of the analyte in the mass spectrometer's source.

• Similar Extraction Recovery: During sample preparation steps such as liquid-liquid extraction (LLE) or solid-phase extraction (SPE), any loss of the analyte is mirrored by a proportional loss of the deuterated IS.

• Comparable Ionization Efficiency: Both the analyte and the deuterated IS will have very similar ionization efficiencies in the mass spectrometer's ion source.

Quantitative Data Summary

The following tables summarize the key quantitative parameters for the analysis of 3-Hydroxy desloratadine using 3-Hydroxy desloratadine-d4 as an internal standard, based on published LC-MS/MS methods.

Table 1: Mass Spectrometry Parameters

Compound	Precursor Ion (m/z)	Product Ion (m/z)
3-Hydroxy desloratadine	327.10	275.10
3-Hydroxy desloratadine-d4	331.10	279.10

Source: Muppavarapu, R., et al. (2014)[2]

Table 2: Bioanalytical Method Validation Parameters

Parameter	Result
Linearity Range	50.0 pg/mL to 10000 pg/mL
Correlation Coefficient (r²)	≥ 0.99
Intra-day Precision (%CV)
Low QC	< 5.10
Medium QC	< 5.47
High QC	< 5.71
Inter-day Precision (%CV)
Low QC	< 6.68
Medium QC	< 5.47
High QC	< 5.10
Intra-day Accuracy (% Bias)
Low QC	-4.00 to 3.75
Medium QC	-7.80 to 2.60
High QC	-6.67 to 5.00
Inter-day Accuracy (% Bias)
Low QC	-6.00 to -0.25
Medium QC	-7.80 to 2.60
High QC	-6.67 to 5.00

Source: Muppavarapu, R., et al. (2014)[2]

Experimental Protocols

The following are detailed methodologies for the key experiments involved in the quantification of 3-Hydroxy desloratadine using 3-Hydroxy desloratadine-d4 as an internal standard.

Sample Preparation: Liquid-Liquid Extraction (LLE)

This protocol is adapted from a method for the simultaneous determination of desloratadine and 3-hydroxydesloratadine.[3]

• Aliquoting: To a 1.5 mL polypropylene tube, add 200 µL of human plasma sample, calibration standard, or quality control sample.

• Internal Standard Spiking: Add 50 µL of the 3-Hydroxy desloratadine-d4 internal standard working solution (concentration will depend on the specific assay requirements).

• Vortexing: Vortex the mixture for 30 seconds.

• Basification: Add 50 µL of 0.1 M sodium hydroxide solution and vortex for another 30 seconds.

• Extraction: Add 1 mL of ethyl ether, and vortex for 5 minutes.

• Centrifugation: Centrifuge the samples at 4000 rpm for 10 minutes at 4°C.

• Supernatant Transfer: Transfer the upper organic layer to a clean 1.5 mL tube.

• Evaporation: Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried residue with 100 µL of the mobile phase.

• Injection: Inject a portion of the reconstituted sample into the LC-MS/MS system.

LC-MS/MS Analysis

This protocol is based on a validated method for the analysis of desloratadine and its metabolites.

• Liquid Chromatography System: A high-performance liquid chromatography (HPLC) system capable of gradient elution.

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

• Chromatographic Column: Kromasil C18 column (150mm x 4.6mm, 5µm particle size).

• Mobile Phase:

  • Mobile Phase A: Methanol: Acetonitrile (60:40 v/v)

  • Mobile Phase B: 10mM Ammonium formate

  • Isocratic elution with 70% Mobile Phase A and 30% Mobile Phase B.

• Flow Rate: 1.0 mL/min.

• Injection Volume: 10 µL.

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Detection Mode: Multiple Reaction Monitoring (MRM). The specific mass transitions are provided in Table 1.

Visualizing the Workflow and Rationale

The following diagrams illustrate the logical workflow of a bioanalytical method using a deuterated internal standard and the decision-making process for selecting an appropriate internal standard.

Caption: Bioanalytical workflow using a deuterated internal standard.

Caption: Rationale for selecting a stable isotope-labeled internal standard.

Conclusion

The use of 3-Hydroxy desloratadine-d4 as an internal standard exemplifies a best-practice approach in modern bioanalytical chemistry. Its mechanism of action relies on the fundamental principle of isotope dilution mass spectrometry, where the stable isotope-labeled analog provides superior correction for analytical variability compared to non-isotopically labeled standards. The data and protocols presented in this guide underscore the importance of selecting an appropriate internal standard to ensure the generation of high-quality, reliable data in drug development and research. This, in turn, facilitates accurate pharmacokinetic modeling and informed decision-making throughout the drug development pipeline.

References

• 1. researchgate.net [researchgate.net]
• 2. Simultaneous determination of desloratadine and its active metabolite 3-hydroxydesloratadine in human plasma by LC/MS/MS and its application to pharmacokinetics and bioequivalence - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. [PDF] LC-MS / MS METHOD FOR THE SIMULTANEOUS DETERMINATION OF DESLORATADINE AND ITS METABOLITE 3-HYDROXY DESLORATADINE IN HUMAN PLASMA | Semantic Scholar [semanticscholar.org]

The Pharmacological Profile of Desloratadine and Its Metabolites: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Desloratadine, a second-generation antihistamine, is the primary active metabolite of loratadine.[1] It is a potent and selective histamine H1-receptor antagonist with a well-established efficacy and safety profile in the treatment of allergic rhinitis and chronic idiopathic urticaria.[2][3] Beyond its antihistaminic effects, desloratadine exhibits a range of anti-inflammatory properties, distinguishing it from many other agents in its class. This technical guide provides an in-depth overview of the pharmacological profile of desloratadine and its major active metabolite, 3-hydroxydesloratadine, focusing on their mechanism of action, receptor binding affinities, anti-inflammatory effects, and pharmacokinetic properties. Detailed experimental methodologies for key assays are provided, and signaling pathways are visualized to offer a comprehensive understanding for researchers and drug development professionals.

Mechanism of Action: Selective Histamine H1-Receptor Antagonism

Desloratadine functions as a potent and long-acting tricyclic histamine antagonist with high selectivity for the H1-receptor.[1] It acts as an inverse agonist, meaning it stabilizes the inactive conformation of the H1-receptor, thereby reducing basal receptor activity and competitively inhibiting the binding of histamine.[4][5] This action prevents the downstream signaling cascade initiated by histamine, which is responsible for the characteristic symptoms of allergic reactions, such as increased vascular permeability, vasodilation, and sensory nerve stimulation.[1] Unlike first-generation antihistamines, desloratadine does not readily cross the blood-brain barrier, resulting in a non-sedating profile.[1]

Receptor Binding Profile

The high affinity and selectivity of desloratadine for the histamine H1-receptor are key to its efficacy and safety. The following tables summarize the available quantitative data on the binding affinities of desloratadine and its metabolite.

Table 1: Histamine H1-Receptor Binding Affinity

Compound	Radioligand	Cell Line	Ki (nM)	pKi	Reference
Desloratadine	[3H]mepyramine	CHO	0.87	-	[6]
Desloratadine	[3H]mepyramine	CHO-K1	0.97	9.01	[7]
Desloratadine	[3H]mepyramine	HEK293T	1.58	8.8	[7]
Desloratadine	[3H]levocetirizine	HEK293T	-	9.1 ± 0.1	[8]
3-hydroxydesloratadine	-	-	Data not available	-

Table 2: Muscarinic Receptor Binding Affinity

Compound	Receptor Subtype	Experimental Model	Effect	Reference
Desloratadine	M2	Pithed rat	Inhibition of oxotremorine-induced negative inotropic effects	[9]
Desloratadine	M3	Pithed rat	Inhibition of oxotremorine-induced negative chronotropic effects	[9]
Desloratadine	M3	Conscious mouse	No significant inhibition of oxotremorine-induced salivation and lacrimation	[9][10]

Anti-inflammatory Properties

Desloratadine exhibits significant anti-inflammatory effects that are independent of its H1-receptor antagonism. These properties contribute to its clinical efficacy in managing allergic inflammation.

Inhibition of Inflammatory Mediator Release

In vitro studies have demonstrated that desloratadine can inhibit the release of a wide array of pro-inflammatory mediators from various immune cells, including:

• Cytokines: Interleukin-4 (IL-4), IL-6, IL-8, and IL-13.[3][11]

• Chemokines: RANTES (Regulated on Activation, Normal T Cell Expressed and Secreted).[3]

• Other Mediators: Prostaglandin D2 (PGD2), leukotriene C4 (LTC4), tryptase, and histamine.[3][11]

Modulation of Intracellular Signaling Pathways

Desloratadine has been shown to modulate key intracellular signaling pathways involved in the inflammatory response.

• Nuclear Factor-kappa B (NF-κB) Pathway: Desloratadine acts as an inverse agonist at the H1-receptor to inhibit both basal and histamine-stimulated NF-κB activity.[4][5] NF-κB is a critical transcription factor that regulates the expression of numerous pro-inflammatory genes.

• Extracellular Signal-Regulated Kinase (ERK) 1/2 Pathway: In human nasal epithelial cells, desloratadine has been shown to suppress the activation of c-Raf, MEK, and ERK1/2, which are key components of the MAPK signaling cascade involved in inflammation.[12]

Pharmacokinetics and Metabolism

Desloratadine is well-absorbed orally, with peak plasma concentrations reached in approximately 3 hours.[1] It has a long elimination half-life of about 27 hours, which allows for once-daily dosing.[1] Desloratadine is extensively metabolized to its primary active metabolite, 3-hydroxydesloratadine, which is subsequently glucuronidated.[1][2] Both desloratadine and 3-hydroxydesloratadine are highly bound to plasma proteins (82-87% and 85-89%, respectively).[1]

Table 3: Pharmacokinetic Parameters of Desloratadine and 3-hydroxydesloratadine

Parameter	Desloratadine	3-hydroxydesloratadine	Reference
Tmax (hours)	~3	Data not available	[1]
Cmax (ng/mL)	~4	Data not available	[1]
AUC (ng*hr/mL)	~56.9	Data not available	[1]
Elimination Half-life (hours)	~27	Data not available	[1]
Plasma Protein Binding (%)	82-87	85-89	[1]

Experimental Protocols

Histamine H1-Receptor Radioligand Binding Assay

This assay is used to determine the binding affinity (Ki) of a test compound for the H1-receptor.

• Principle: A radiolabeled ligand with known high affinity for the H1-receptor (e.g., [3H]mepyramine) is incubated with a source of H1-receptors (e.g., cell membranes from CHO or HEK293T cells expressing the recombinant human H1-receptor).[13][14][15] The test compound is added at increasing concentrations to compete with the radioligand for binding to the receptor. The amount of radioactivity bound to the receptors is measured, and the concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50) is determined. The Ki is then calculated using the Cheng-Prusoff equation.[14]

• Generalized Protocol:

  • Membrane Preparation: Homogenize cells expressing the H1-receptor in a suitable buffer and centrifuge to pellet the membranes. Resuspend the membrane pellet in assay buffer.

  • Incubation: In a multi-well plate, combine the membrane preparation, the radioligand at a fixed concentration, and varying concentrations of the test compound (desloratadine or its metabolites). Include control wells for total binding (no competitor) and non-specific binding (excess of an unlabeled H1-receptor antagonist). Incubate at a specified temperature for a set duration to reach equilibrium.

  • Separation: Rapidly filter the incubation mixture through a glass fiber filter to separate the receptor-bound radioligand from the unbound radioligand.

  • Detection: Measure the radioactivity retained on the filters using a scintillation counter.

  • Data Analysis: Plot the percentage of specific binding against the log concentration of the test compound to determine the IC50. Calculate the Ki value.

In Vitro Inhibition of Inflammatory Mediator Release

This type of assay assesses the ability of a compound to inhibit the release of cytokines, chemokines, and other inflammatory mediators from immune cells.

• Principle: Primary human immune cells (e.g., basophils, mast cells) or cell lines are stimulated in vitro to release inflammatory mediators.[11] The cells are pre-incubated with the test compound at various concentrations to evaluate its inhibitory effect. The concentration of the released mediators in the cell supernatant is then quantified.

• Generalized Protocol:

  • Cell Culture: Isolate and culture the desired immune cells.

  • Pre-incubation: Treat the cells with varying concentrations of desloratadine or its metabolites for a specific period.

  • Stimulation: Induce the release of inflammatory mediators by adding a stimulant (e.g., anti-IgE, calcium ionophore).

  • Supernatant Collection: Centrifuge the cell suspension and collect the supernatant.

  • Quantification: Measure the concentration of the specific inflammatory mediator in the supernatant using an appropriate method, such as ELISA (for cytokines) or fluorimetry (for histamine).[11]

In Vivo Models of Allergic Inflammation

Animal models are used to evaluate the anti-allergic and anti-inflammatory effects of a compound in a whole organism.

• Principle: An allergic reaction is induced in an animal model (e.g., guinea pig, mouse) by sensitization and subsequent challenge with an allergen (e.g., ovalbumin).[12][16] The test compound is administered before or after the allergen challenge, and its effect on allergic symptoms and inflammatory markers is assessed.

• Generalized Protocol (Ovalbumin-Induced Allergic Rhinitis in Guinea Pigs):

  • Sensitization: Sensitize the animals by intraperitoneal injection of ovalbumin.

  • Challenge: After a period of time, challenge the animals by intranasal administration of ovalbumin to induce an allergic rhinitis response.

  • Treatment: Administer desloratadine or its metabolites at different doses before or after the challenge.

  • Assessment of Allergic Symptoms: Observe and score clinical symptoms such as sneezing and nasal discharge.

  • Collection of Biological Samples: Collect nasal lavage fluid, blood, and nasal mucosal tissue.

  • Analysis of Inflammatory Markers: Measure the levels of inflammatory cells, histamine, cytokines, and chemokines in the collected samples. Analyze the activation of signaling pathways (e.g., NF-κB, ERK1/2) in the nasal mucosa using techniques like Western blotting.[12]

Visualizations

Signaling Pathways

Caption: Desloratadine's mechanism of action on the H1-receptor signaling pathway.

Experimental Workflow

Caption: Generalized experimental workflow for pharmacological profiling.

Conclusion

Desloratadine is a highly effective and well-tolerated second-generation antihistamine with a multifaceted pharmacological profile. Its high affinity and selectivity for the histamine H1-receptor, coupled with its significant anti-inflammatory properties mediated through the inhibition of key signaling pathways like NF-κB and ERK1/2, provide a strong basis for its clinical efficacy. The long half-life of desloratadine allows for convenient once-daily administration. While the pharmacological activity of its major metabolite, 3-hydroxydesloratadine, is established, further quantitative data on its receptor binding profile would provide a more complete understanding of its contribution to the overall therapeutic effect. This technical guide summarizes the core pharmacological characteristics of desloratadine and its metabolites, offering a valuable resource for researchers and professionals in the field of drug development and allergy research.

References

• 1. go.drugbank.com [go.drugbank.com]
• 2. openaccessjournals.com [openaccessjournals.com]
• 3. Desloratadine: A new, nonsedating, oral antihistamine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Desloratadine inhibits constitutive and histamine-stimulated nuclear factor-kappaB activity consistent with inverse agonism at the histamine H1 Receptor [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. selleckchem.com [selleckchem.com]
• 7. desloratadine | Ligand Activity Charts | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 8. Route to Prolonged Residence Time at the Histamine H1 Receptor: Growing from Desloratadine to Rupatadine - PMC [pmc.ncbi.nlm.nih.gov]
• 9. In vivo antimuscarinic actions of the third generation antihistaminergic agent, desloratadine - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Inhibition of cytokine generation and mediator release by human basophils treated with desloratadine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Desloratadine citrate disodium injection, a potent histamine H(1) receptor antagonist, inhibits chemokine production in ovalbumin-induced allergic rhinitis guinea pig model and histamine-induced human nasal epithelial cells via inhibiting the ERK1/2 and NF-kappa B signal cascades - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. benchchem.com [benchchem.com]
• 14. benchchem.com [benchchem.com]
• 15. pubs.acs.org [pubs.acs.org]
• 16. search.library.uvic.ca [search.library.uvic.ca]

A Technical Guide to the Characterization of Deuterated Drug Metabolites

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Role of Deuterium in Drug Metabolism Studies

The strategic incorporation of deuterium, a stable isotope of hydrogen, into drug molecules has become a powerful tool in pharmaceutical research and development.[1] Replacing hydrogen with deuterium can significantly alter a drug's metabolic profile, primarily due to the kinetic isotope effect (KIE).[][3] The carbon-deuterium (C-D) bond is stronger than the carbon-hydrogen (C-H) bond, making it more resistant to enzymatic cleavage, particularly by cytochrome P450 (CYP450) enzymes.[1][] This can lead to a slower rate of metabolism, which may result in an extended drug half-life, increased systemic exposure, and a more favorable safety profile by minimizing the formation of toxic metabolites.[1][3][4]

Deuterated compounds are also invaluable as internal standards in quantitative bioanalysis.[5][6] Their chemical and physical properties are nearly identical to their non-deuterated (protium) counterparts, allowing them to co-elute during chromatographic separation and correct for variability in sample preparation and instrument response.[5][6] This guide provides an in-depth overview of the core techniques used to characterize deuterated drug metabolites, focusing on mass spectrometry and nuclear magnetic resonance spectroscopy, complete with experimental protocols and data presentation.

Core Characterization Techniques

The two primary analytical techniques for the definitive identification and quantification of deuterated drug metabolites are Mass Spectrometry (MS), typically coupled with liquid chromatography (LC-MS/MS), and Nuclear Magnetic Resonance (NMR) Spectroscopy.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is the cornerstone for quantitative analysis of deuterated drug metabolites due to its high sensitivity, selectivity, and speed.[7][8] In this technique, the deuterated metabolite and its non-deuterated analog are chromatographically separated and then detected by the mass spectrometer. The mass difference between the deuterated and non-deuterated compounds provides confident identification.[5]

Key Advantages of LC-MS/MS for Deuterated Metabolite Analysis:

• High Sensitivity and Selectivity: Enables the detection and quantification of low-level metabolites in complex biological matrices.[7]

• Confident Identification: The characteristic mass shift between the deuterated and non-deuterated metabolite provides a high degree of confidence in its identification.[5]

• Accurate Quantification: The use of a deuterated internal standard that co-elutes with the analyte of interest effectively compensates for variations in sample extraction, matrix effects, and instrument response, leading to improved accuracy and precision.[5]

Challenges in LC-MS/MS Analysis:

• Isotopic Instability (Back-Exchange): Deuterium atoms attached to heteroatoms (O, N, S) or at acidic carbon positions can sometimes exchange with hydrogen atoms from the surrounding environment, such as solvents.[9] Careful selection of labeling position and control of pH are crucial to minimize this effect.[7][9]

• Metabolic Switching: Deuteration at a primary site of metabolism can slow or block that pathway, causing the drug's metabolism to shift to alternative routes.[9] This can lead to the formation of unexpected metabolites.[9]

• Chromatographic Isotope Effect: A slight difference in retention time between the deuterated and non-deuterated compounds can occur due to the minor differences in their physicochemical properties.[9]

Experimental Protocol: Quantitative Analysis of a Deuterated Metabolite in Plasma using LC-MS/MS

This protocol outlines a general procedure for the quantification of a deuterated drug metabolite and its non-deuterated counterpart in a plasma sample.

Materials:

• Plasma samples containing the drug and its metabolites

• Deuterated internal standard (IS) of the analyte of interest

• Acetonitrile (ACN)

• Formic acid (FA)

• Water, HPLC grade

• Protein precipitation plates or tubes

• LC-MS/MS system (e.g., a triple quadrupole mass spectrometer)

Methodology:

• Sample Preparation (Protein Precipitation):

  • Thaw plasma samples on ice.

  • To 100 µL of plasma, add 300 µL of cold acetonitrile containing the deuterated internal standard at a known concentration.

  • Vortex for 1 minute to precipitate proteins.

  • Centrifuge at 4000 rpm for 10 minutes at 4°C.

  • Transfer the supernatant to a clean 96-well plate or autosampler vials for LC-MS/MS analysis.

• LC-MS/MS Analysis:

  • Liquid Chromatography:

    • Column: A suitable reversed-phase C18 column (e.g., 2.1 x 50 mm, 1.8 µm).

    • Mobile Phase A: 0.1% Formic acid in water.

    • Mobile Phase B: 0.1% Formic acid in acetonitrile.

    • Gradient: A typical gradient would start with a low percentage of mobile phase B, ramp up to a high percentage to elute the analytes, and then return to initial conditions for column re-equilibration.

    • Flow Rate: 0.4 mL/min.

    • Injection Volume: 5 µL.

  • Mass Spectrometry:

    • Ionization Mode: Electrospray ionization (ESI) in positive or negative mode, depending on the analyte.

    • Detection Mode: Multiple Reaction Monitoring (MRM).

    • MRM Transitions: Determine the specific precursor ion to product ion transitions for the non-deuterated analyte, the deuterated metabolite, and the deuterated internal standard.

• Data Analysis:

  • Integrate the peak areas for the analyte and the internal standard.

  • Calculate the peak area ratio (analyte/IS).

  • Construct a calibration curve by plotting the peak area ratio versus the concentration of the analyte in the calibration standards.

  • Determine the concentration of the analyte in the unknown samples by interpolating their peak area ratios from the calibration curve.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for the structural elucidation of deuterated drug metabolites.[10] While less sensitive than MS, NMR provides detailed information about the exact location of deuterium incorporation within the molecule.[11] Both ¹H NMR and ²H (Deuterium) NMR are utilized.

• ¹H NMR: In ¹H NMR, the absence of a signal at a specific position where a proton is expected indicates successful deuteration. The use of deuterated solvents is crucial to avoid overwhelming solvent signals.[10]

• ²H NMR: ²H NMR directly detects the deuterium nuclei, providing a definitive confirmation of the labeling site and isotopic purity.[11] It offers a clean spectrum as only the deuterated positions will show signals.[12]

Key Applications of NMR in Deuterated Metabolite Characterization:

• Structural Confirmation: Unambiguously determines the position of deuterium labeling.[11]

• Isotopic Purity Assessment: Quantifies the percentage of deuterium incorporation at a specific site.[11]

• Metabolic Pathway Elucidation: By using deuterium-labeled substrates, the fate of the label can be tracked as it is incorporated into various metabolites, providing insights into metabolic pathways.[10]

Experimental Protocol: Determination of Deuteration Site by ¹H and ²H NMR

Materials:

• Isolated deuterated metabolite

• Deuterated NMR solvent (e.g., Chloroform-d, DMSO-d6)

• NMR spectrometer

Methodology:

• Sample Preparation:

  • Dissolve a sufficient amount of the purified deuterated metabolite in the appropriate deuterated NMR solvent.

  • Transfer the solution to an NMR tube.

• ¹H NMR Analysis:

  • Acquire a standard ¹H NMR spectrum.

  • Compare the spectrum to that of the non-deuterated parent drug or metabolite.

  • Identify the disappearance or reduction in the integration of a proton signal, which indicates the site of deuteration.

• ²H NMR Analysis:

  • Switch the NMR probe to the deuterium frequency.

  • Acquire a ²H NMR spectrum.

  • The presence of a signal in the ²H spectrum will directly correspond to the position of the deuterium atom in the molecule. The chemical shift will be very similar to the corresponding proton in the ¹H NMR spectrum.

Quantitative Data Summary

The strategic deuteration of drug candidates can lead to significant improvements in their pharmacokinetic profiles. The following tables summarize representative quantitative data comparing key pharmacokinetic parameters of deuterated drugs versus their non-deuterated counterparts.

Table 1: Comparison of In Vitro Metabolic Stability

Compound	In Vitro Half-Life (t½) in Human Liver Microsomes (min)	Reference
Enzalutamide	Data not specified, but deuteration led to a 72.9% lower intrinsic clearance	[13]
d₃-Enzalutamide	Data not specified, but deuteration led to a 72.9% lower intrinsic clearance	[13]
CTP-656 (d₉-ivacaftor)	Markedly enhanced stability compared to ivacaftor	[14]
Ivacaftor	Baseline for comparison	[14]

Table 2: Comparison of In Vivo Pharmacokinetic Parameters in Rats

Compound (Oral Dose: 10 mg/kg)	Cₘₐₓ (ng/mL)	AUC₀₋ₜ (ng·h/mL)	M2 Metabolite Exposure	Reference
Enzalutamide	Baseline for comparison	Baseline for comparison	Baseline for comparison	[13]
d₃-Enzalutamide	35% higher	102% higher	8-fold lower	[13]

Note: The data presented are illustrative and specific values can vary depending on the drug molecule and the experimental conditions.

Visualizing Workflows and Pathways

Diagrams created using the DOT language can effectively illustrate the complex workflows and metabolic pathways involved in the characterization of deuterated drug metabolites.

Experimental Workflow for Characterizing a Deuterated Drug Metabolite

General experimental workflow for deuterated metabolite characterization.

Conceptual Diagram of Metabolic Switching

References

• 1. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. resolvemass.ca [resolvemass.ca]
• 7. Preparation of Deuterium-Labeled Armodafinil by Hydrogen–Deuterium Exchange and Its Application in Quantitative Analysis by LC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. resolvemass.ca [resolvemass.ca]
• 12. sigmaaldrich.com [sigmaaldrich.com]
• 13. Effect of N-methyl deuteration on metabolism and pharmacokinetics of enzalutamide - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]

Navigating the Analytical Landscape of 3-Hydroxy desloratadine-d4: A Technical Guide to Solubility and Stability

For Immediate Release

This technical guide provides an in-depth analysis of the solubility and stability of 3-Hydroxy desloratadine-d4, a critical isotopically labeled metabolite of desloratadine. Aimed at researchers, scientists, and professionals in drug development, this document outlines key physicochemical properties, detailed experimental protocols for analysis, and a summary of its metabolic pathway. The inclusion of deuterated internal standards like 3-Hydroxy desloratadine-d4 is paramount for accurate bioanalytical quantification in pharmacokinetic and metabolic studies.

Core Physicochemical Properties

Understanding the solubility and stability of 3-Hydroxy desloratadine-d4 is fundamental for its effective use as an internal standard in quantitative assays and for its storage and handling. While specific quantitative data for the deuterated form is limited, data for the non-deuterated 3-Hydroxy desloratadine provides a strong foundational reference.

Solubility Profile

The solubility of a compound is a critical parameter that influences its handling, formulation, and analytical characterization. The following tables summarize the available solubility data for 3-Hydroxy desloratadine. It is important to note that while Table 1 provides quantitative data for the non-deuterated analogue, Table 2 offers qualitative information for the deuterated form.

Table 1: Quantitative Solubility of 3-Hydroxy desloratadine

Solvent System	Solubility (mg/mL)
Dimethyl Sulfoxide (DMSO)	~10[1]
Dimethylformamide (DMF)	~10[1]
Ethanol	~5[1]
1:6 solution of DMF:PBS (pH 7.2)	~0.14[1]

Table 2: Qualitative Solubility of 3-Hydroxy desloratadine-d4

Solvent	Solubility
Methanol	Soluble

Stability and Storage

The stability of 3-Hydroxy desloratadine-d4 is crucial for maintaining its integrity as a reference standard. Proper storage is essential to prevent degradation.

Table 3: Stability and Recommended Storage Conditions

Compound	Storage Temperature	Stability
3-Hydroxy desloratadine	-20°C	≥ 4 years (as a crystalline solid)[1]
3-Hydroxy desloratadine-d4	-20°C (long term)	Stable

It is recommended to store aqueous solutions of 3-Hydroxy desloratadine for no more than one day[1]. For 3-Hydroxy desloratadine-d4, it is advised to store it under an inert atmosphere.

Experimental Protocols

Accurate and reproducible experimental methods are vital for the reliable quantification and assessment of 3-Hydroxy desloratadine-d4. The following protocols are based on established analytical techniques for desloratadine and its metabolites.

Protocol 1: Determination of Aqueous and Organic Solubility (Shake-Flask Method)

This protocol outlines the equilibrium solubility assessment of 3-Hydroxy desloratadine-d4 in various solvent systems.

1. Materials and Equipment:

• 3-Hydroxy desloratadine-d4

• Selected solvents (e.g., water, phosphate-buffered saline (PBS) pH 7.4, methanol, ethanol, acetonitrile, DMSO)

• Vials with screw caps

• Orbital shaker or vortex mixer

• Centrifuge

• Syringe filters (0.22 µm)

• High-Performance Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) system

2. Procedure:

• Add an excess amount of 3-Hydroxy desloratadine-d4 to a vial containing a known volume of the selected solvent.

• Seal the vials and place them on an orbital shaker at a constant temperature (e.g., 25°C or 37°C) for 24-48 hours to ensure equilibrium is reached.

• After incubation, centrifuge the samples to pellet the undissolved solid.

• Carefully collect the supernatant and filter it through a 0.22 µm syringe filter.

• Prepare a series of dilutions of the filtrate with an appropriate solvent.

• Quantify the concentration of 3-Hydroxy desloratadine-d4 in the diluted filtrates using a validated LC-MS/MS method.

• Calculate the solubility in mg/mL or µg/mL.

Protocol 2: Quantification of 3-Hydroxy desloratadine-d4 by LC-MS/MS

This protocol details a method for the sensitive and specific quantification of 3-Hydroxy desloratadine-d4, which is essential for its use as an internal standard.

1. Sample Preparation (from plasma):

• To 100 µL of plasma, add a known amount of a suitable internal standard (e.g., a different isotopologue of 3-Hydroxy desloratadine if quantifying the d4 version itself, or use the d4 version as an IS for the non-labeled analyte).

• Perform a protein precipitation by adding 300 µL of acetonitrile.

• Vortex the mixture for 1 minute.

• Centrifuge at 10,000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of the mobile phase.

2. LC-MS/MS Conditions:

• LC System: Agilent 1200 series or equivalent

• Column: C18 column (e.g., 50 mm x 2.1 mm, 1.8 µm)

• Mobile Phase A: 0.1% formic acid in water

• Mobile Phase B: 0.1% formic acid in acetonitrile

• Gradient: Start at 10% B, increase to 90% B over 5 minutes, hold for 1 minute, then return to initial conditions.

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

• Mass Spectrometer: Triple quadrupole mass spectrometer

• Ionization Mode: Positive electrospray ionization (ESI+)

• MRM Transition: m/z 331.2 → 279.1 (This is a predicted transition for d4; optimization is required)

Metabolic Pathway of Desloratadine

3-Hydroxy desloratadine is the major active metabolite of desloratadine. The metabolic pathway involves hydroxylation, a common phase I metabolic reaction.

Caption: Metabolic conversion of Desloratadine.

Experimental Workflow Visualization

The following diagram illustrates a typical workflow for determining the solubility and stability of 3-Hydroxy desloratadine-d4.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]

Interpreting the Certificate of Analysis for 3-Hydroxy Desloratadine-d4: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a comprehensive framework for interpreting the Certificate of Analysis (CoA) for 3-Hydroxy desloratadine-d4, a critical internal standard in pharmacokinetic and metabolic studies. Understanding the data presented within a CoA is paramount for ensuring the accuracy, reproducibility, and validity of experimental results. This document outlines the key quantitative data, details the experimental protocols used for verification, and visualizes the essential metabolic and analytical pathways.

Understanding the Certificate of Analysis (CoA)

A Certificate of Analysis is a document issued by a manufacturer that confirms a specific batch of a product meets its predetermined specifications.[1][2][3] It serves as a guarantee of quality and purity, providing researchers with the confidence that the material is what it purports to be.[2] For a deuterated internal standard like 3-Hydroxy desloratadine-d4, the CoA is crucial for verifying its identity, purity, and isotopic enrichment, all of which can significantly impact the accuracy of quantitative bioanalysis.[4]

Quantitative Data Summary

The following tables summarize the typical quantitative data found on a CoA for 3-Hydroxy desloratadine-d4.

Table 1: Product Identification and Chemical Properties

Parameter	Specification
Product Name	3-Hydroxy desloratadine-d4
CAS Number	1246819-99-7[4][5][6]
Molecular Formula	C₁₉H₁₅D₄ClN₂O[4][6]
Molecular Weight	330.85 g/mol [4]
Appearance	Off-white to light yellow solid[7]

Table 2: Purity and Composition

Test	Method	Result
Chemical Purity (HPLC)	HPLC	≥99.0%[7]
Isotopic Purity (Mass Spec)	Mass Spectrometry	≥98%
Isotopic Distribution	Mass Spectrometry	d₀: <0.1%, d₁: <0.5%, d₂: <0.5%, d₃: <2.0%, d₄: >97%[8]
Residual Solvents	GC-HS	Conforms to specification
Water Content (Karl Fischer)	Karl Fischer Titration	≤0.5%

Table 3: Analytical Data for Identification

Test	Method	Result
¹H NMR Spectrum	¹H NMR Spectroscopy	Consistent with structure[7]
Mass Spectrum (MS)	Mass Spectrometry	Consistent with structure[7]

Experimental Protocols

The following are detailed methodologies for the key experiments cited in a typical CoA for 3-Hydroxy desloratadine-d4.

High-Performance Liquid Chromatography (HPLC) for Chemical Purity

• Objective: To determine the chemical purity of the 3-Hydroxy desloratadine-d4 by separating it from any non-deuterated or other impurities.

• Instrumentation: A standard HPLC system equipped with a UV detector.

• Column: C18 reverse-phase column (e.g., 2 x 50 mm).[9]

• Mobile Phase: A gradient elution is typically used. For example, starting with a higher proportion of aqueous phase and increasing the organic phase over time.

  • Mobile Phase A: 10 mM ammonium formate in water with 0.2% formic acid.[9]

  • Mobile Phase B: 10 mM ammonium formate in methanol with 0.2% formic acid.[9]

• Flow Rate: 250 µL/min.[9]

• Detection: UV detection at an appropriate wavelength.

• Procedure: A solution of the 3-Hydroxy desloratadine-d4 is prepared in a suitable solvent (e.g., methanol) and injected into the HPLC system. The area of the main peak is compared to the total area of all peaks to calculate the purity.

Mass Spectrometry (MS) for Isotopic Purity and Identity

• Objective: To confirm the molecular weight and determine the isotopic distribution of the deuterated compound.

• Instrumentation: A high-resolution mass spectrometer, often coupled with a liquid chromatography system (LC-MS).

• Ionization Source: Electrospray Ionization (ESI) in positive mode is commonly used.[9]

• Analysis Mode: The instrument is operated in full scan mode to observe the mass-to-charge ratio (m/z) of the parent ion. For 3-Hydroxy desloratadine-d4, the expected [M+H]⁺ ion would be monitored.

• Procedure: A dilute solution of the sample is introduced into the mass spectrometer. The resulting spectrum will show a cluster of peaks corresponding to the different isotopic variants (d₀, d₁, d₂, d₃, d₄). The relative intensities of these peaks are used to calculate the isotopic purity and distribution. The accurate mass measurement of the d₄ peak confirms the identity of the compound.

Proton Nuclear Magnetic Resonance (¹H NMR) Spectroscopy for Structural Confirmation

• Objective: To confirm the chemical structure of the compound by analyzing the hydrogen atoms.

• Instrumentation: A high-field NMR spectrometer.

• Solvent: A deuterated solvent in which the sample is soluble (e.g., CD₃OD).[8]

• Procedure: The sample is dissolved in the deuterated solvent and placed in the NMR spectrometer. The resulting spectrum provides information on the chemical environment of the protons in the molecule. The absence of signals at the positions where deuterium has been incorporated, along with the expected signals from the remaining protons, confirms the structure of 3-Hydroxy desloratadine-d4.

Visualizations

Metabolic Pathway of Desloratadine

Desloratadine is the major active metabolite of loratadine.[10] It is further metabolized in the body, primarily to 3-hydroxydesloratadine.[11][12][13] This metabolite is then subsequently glucuronidated.[12][13] The following diagram illustrates this metabolic pathway.

Metabolic pathway of Desloratadine.

Experimental Workflow for Bioanalysis

The use of 3-Hydroxy desloratadine-d4 as an internal standard is crucial for the accurate quantification of 3-Hydroxy desloratadine in biological matrices like plasma. The following diagram outlines a typical experimental workflow for such an analysis.

Bioanalytical workflow for 3-Hydroxydesloratadine.

References

• 1. alliancechemical.com [alliancechemical.com]
• 2. researchchemshub.com [researchchemshub.com]
• 3. contractlaboratory.com [contractlaboratory.com]
• 4. veeprho.com [veeprho.com]
• 5. clearsynth.com [clearsynth.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. file.medchemexpress.com [file.medchemexpress.com]
• 8. mybiosource.com [mybiosource.com]
• 9. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 10. Pharmacology and clinical efficacy of desloratadine as an anti-allergic and anti-inflammatory drug - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Desloratadine - Wikipedia [en.wikipedia.org]
• 12. go.drugbank.com [go.drugbank.com]
• 13. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note: A Robust and Sensitive LC-MS/MS Method for the Quantification of 3-Hydroxy Desloratadine-d4 in Human Plasma

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This application note details a highly selective and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantitative analysis of 3-Hydroxy desloratadine-d4 in human plasma. 3-Hydroxy desloratadine-d4 is a deuterium-labeled analog of 3-Hydroxy desloratadine, the major active metabolite of desloratadine, and is commonly used as an internal standard in pharmacokinetic studies.[1][2] This method utilizes solid-phase extraction for sample clean-up, followed by chromatographic separation on a C18 column and detection using a triple quadrupole mass spectrometer in the positive ion electrospray ionization mode. The method demonstrates excellent linearity, precision, and accuracy over the calibration range, making it suitable for bioanalytical applications in drug development and research.

Introduction

Desloratadine is a long-acting, non-sedating antihistamine and the major active metabolite of loratadine.[3] It is primarily metabolized to 3-Hydroxy desloratadine, which also possesses antihistaminic activity.[2][3] In pharmacokinetic and bioequivalence studies, stable isotope-labeled internal standards are crucial for accurate and precise quantification of analytes in biological matrices.[1] 3-Hydroxy desloratadine-d4 serves as an ideal internal standard for the bioanalysis of desloratadine and its primary metabolite due to its similar physicochemical properties and co-elution, which compensates for variability in sample processing and instrument response.[4][5][6] This application note provides a detailed protocol for the extraction and quantification of 3-Hydroxy desloratadine-d4 from human plasma.

Experimental Protocols

Sample Preparation: Solid-Phase Extraction (SPE)

A solid-phase extraction method is employed for the efficient extraction of 3-Hydroxy desloratadine-d4 from human plasma, which has been shown to yield good recovery and reduce matrix effects.[2][3]

• Plate Pre-conditioning: Pre-condition a 15 mg SPEC SCX solid-phase extraction plate with 400 µL of methanol followed by 400 µL of 2% formic acid.[3]

• Sample Loading: Dilute a 250 µL aliquot of human plasma sample with 500 µL of 2% formic acid solution and apply it to the pre-conditioned SPE plate under a vacuum of approximately 5 in. Hg.[3]

• Washing: Wash the extraction plate sequentially with 400 µL of 2% formic acid solution, followed by 400 µL of 2% formic acid in a 70:30 (v/v) mixture of acetonitrile and methanol.[3]

• Elution: Elute the analyte using two 200 µL aliquots of 4% ammonium hydroxide in a 45:45:10 (v/v/v) mixture of methanol, acetonitrile, and water.[3]

• Reconstitution: Dry the eluent under a stream of nitrogen and reconstitute the residue in 150 µL of the mobile phase for LC-MS/MS analysis.[3]

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

The chromatographic separation is achieved using a C18 analytical column, and detection is performed with a triple quadrupole mass spectrometer.

• LC System: Shimadzu HPLC or equivalent.[2]

• Mass Spectrometer: AB SCIEX API-4000 triple quadrupole mass spectrometer or equivalent.[2]

• Analytical Column: Hypurity Advance, 50 x 4.6 mm, 5-µm particle size or equivalent.[2]

• Mobile Phase: A mixture of Solution A (40:60 acetonitrile:methanol) and Solution B (90:10 methanol:water) in a 90:10 ratio. An alternative mobile phase consists of 10 mM ammonium formate in methanol with 0.2% formic acid (Mobile Phase A) and 10 mM ammonium formate in water with 0.2% formic acid (Mobile Phase B), run in a gradient.[2][3]

• Flow Rate: 1.0 mL/min.[2][4]

• Injection Volume: 15 µL.[2]

• Ionization Mode: Positive Ion Electrospray (ESI+).[2][3]

• MRM Transition: The precursor to product ion transition for 3-Hydroxy desloratadine-d4 is m/z 331.10 → 279.10.[4]

Data Presentation

The quantitative performance of the method is summarized in the tables below. The data is synthesized from validated methods for the analysis of desloratadine and 3-hydroxy desloratadine, where 3-hydroxy desloratadine-d4 was used as an internal standard.

Parameter	Value
Linearity Range	50.0 pg/mL to 10,000 pg/mL
Lower Limit of Quantification (LLOQ)	50.0 pg/mL[4]
Correlation Coefficient (r²)	≥ 0.99[5]
Regression Model	Quadratic (1/x²)[5]

Table 1: Calibration Curve Parameters

Quality Control Level	Intra-day Precision (%CV)	Inter-day Precision (%CV)	Intra-day Accuracy (% Bias)	Inter-day Accuracy (% Bias)
Low QC	< 5.71	< 5.47	-4.00 to 3.75	-6.00 to -0.25
Medium QC	< 5.10	< 6.68	-7.80 to 2.60	-6.67 to 5.00
High QC	< 5.71	< 5.47	-4.00 to 3.75	-6.00 to -0.25

Table 2: Precision and Accuracy Data [4]

Stability Test	Condition	Stability
Freeze-Thaw Stability	Five cycles	Stable[2]
Room Temperature Stability	23.8 hours	Stable[2]
Bench Top Stability	6.4 hours	Stable[2]

Table 3: Stability of 3-Hydroxy Desloratadine in Human Plasma

Visualizations

Caption: Experimental workflow for 3-Hydroxy desloratadine-d4 quantification.

References

• 1. veeprho.com [veeprho.com]
• 2. Development and validation of an improved LC-MS/MS method for the quantification of desloratadine and its metabolite in human plasma using deutrated desloratadine as internal standard - PMC [pmc.ncbi.nlm.nih.gov]
• 3. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 4. [PDF] LC-MS / MS METHOD FOR THE SIMULTANEOUS DETERMINATION OF DESLORATADINE AND ITS METABOLITE 3-HYDROXY DESLORATADINE IN HUMAN PLASMA | Semantic Scholar [semanticscholar.org]
• 5. researchgate.net [researchgate.net]
• 6. Simultaneous determination of desloratadine and its active metabolite 3-hydroxydesloratadine in human plasma by LC/MS/MS and its application to pharmacokinetics and bioequivalence - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: High-Throughput Bioanalysis of Desloratadine and 3-Hydroxydesloratadine Using 3-Hydroxydesloratadine-d4 as an Internal Standard

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This application note describes a robust and sensitive bioanalytical method for the simultaneous quantification of desloratadine (DES) and its active metabolite, 3-hydroxydesloratadine (3-OH DES), in human plasma. The method utilizes 3-hydroxydesloratadine-d4 as a stable isotope-labeled internal standard (SIL-IS) to ensure high accuracy and precision, which is critical for pharmacokinetic and bioequivalence studies.[1][2] The sample preparation is performed using a straightforward solid-phase extraction (SPE) or liquid-liquid extraction (LLE) protocol, followed by rapid chromatographic separation using liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS). The method has been validated over a wide dynamic range and demonstrates excellent performance in terms of linearity, precision, accuracy, and recovery, making it suitable for high-throughput analysis in a drug development setting.

Introduction

Desloratadine is a potent, long-acting, non-sedating tricyclic antihistamine and the major active metabolite of loratadine.[3][4] It is widely prescribed for the relief of symptoms associated with allergic rhinitis and chronic idiopathic urticaria.[5] Desloratadine is extensively metabolized to 3-hydroxydesloratadine, which is also pharmacologically active.[4] Therefore, the simultaneous determination of both desloratadine and 3-hydroxydesloratadine in biological matrices is essential for comprehensive pharmacokinetic profiling.

The use of a stable isotope-labeled internal standard is the gold standard in quantitative bioanalysis by LC-MS/MS.[1][2] A SIL-IS, such as 3-hydroxydesloratadine-d4, shares nearly identical physicochemical properties with the analyte of interest.[2] This ensures that it co-elutes with the analyte and experiences similar extraction recovery, matrix effects, and ionization efficiency, thereby providing effective correction for analytical variability and enhancing the robustness and reliability of the method.[1][6] This application note provides a detailed protocol for the simultaneous analysis of desloratadine and 3-hydroxydesloratadine in human plasma using 3-hydroxydesloratadine-d4 as the internal standard.

Experimental

Materials and Reagents

• Desloratadine and 3-hydroxydesloratadine reference standards

• 3-Hydroxydesloratadine-d4 (Internal Standard)

• Human plasma (K3EDTA as anticoagulant)

• Methanol (HPLC grade)

• Acetonitrile (HPLC grade)

• Formic acid (LC-MS grade)

• Ammonium formate (LC-MS grade)

• Water (deionized, 18 MΩ·cm)

• Solid-phase extraction (SPE) cartridges (e.g., SPEC SCX) or liquid-liquid extraction solvents (e.g., ethyl ether)

Equipment

• Liquid chromatograph (e.g., Shimadzu HPLC, UPLC system)

• Tandem mass spectrometer (e.g., AB SCIEX API-4000, Sciex API3000)

• Analytical column (e.g., Hypurity Advance 50 × 4.6 mm, 5-μm; Kromasil C18 150mm x 4.6mm, 5µm)

• Sample processing equipment (e.g., 96-well plates, evaporator)

Protocols

Standard Solution Preparation

• Stock Solutions (1 mg/mL): Prepare individual stock solutions of desloratadine, 3-hydroxydesloratadine, and 3-hydroxydesloratadine-d4 in methanol.

• Working Solutions: Prepare serial dilutions of the analyte stock solutions to create working solutions for calibration standards and quality control (QC) samples. Prepare a working solution of the internal standard at an appropriate concentration.

Sample Preparation (Solid-Phase Extraction - SPE)

• Pre-treatment: To 250 µL of plasma sample, add 500 µL of 2% formic acid solution.

• Conditioning: Condition the SPE plate with 400 µL of methanol followed by 400 µL of 2% formic acid.

• Loading: Load the pre-treated sample onto the SPE plate under vacuum.

• Washing: Wash the plate sequentially with 400 µL of 2% formic acid solution and 400 µL of 2% formic acid in acetonitrile:methanol (70:30, v/v).[5]

• Elution: Elute the analytes with 2 x 200 µL of 4% ammonium hydroxide in methanol:acetonitrile:water (45:45:10, v:v:v).[5]

• Evaporation and Reconstitution: Dry the eluent under nitrogen and reconstitute in 150 µL of the mobile phase.[5]

Sample Preparation (Liquid-Liquid Extraction - LLE)

• To a plasma sample, add the internal standard solution.

• Add ethyl ether as the extraction solvent.

• Vortex the mixture and centrifuge to separate the layers.

• Transfer the organic layer to a clean tube and evaporate to dryness under a stream of nitrogen.

• Reconstitute the residue in the mobile phase for LC-MS/MS analysis.[7][8]

LC-MS/MS Conditions

The following are representative LC-MS/MS conditions. Optimization may be required depending on the specific instrumentation used.

Parameter	Condition 1	Condition 2
LC System	Shimadzu HPLC	UPLC System
Column	Hypurity Advance, 50 × 4.6 mm, 5-μm	Kromasil C18, 150mm x 4.6mm, 5µm
Mobile Phase	A: 10mM Ammonium formate in water with 0.2% formic acidB: 10mM Ammonium formate in methanol with 0.2% formic acid	A: 10mM Ammonium formateB: Methanol:Acetonitrile (60:40 v/v)
Gradient/Isocratic	Gradient: 20-90% B over 3.5 min[5]	Isocratic: 30:70 (A:B)
Flow Rate	1.0 mL/min[9]	1.0 mL/min[9]
Injection Volume	15 µL[3]	-
MS System	AB SCIEX API-4000	-
Ionization Mode	Positive Ion Electrospray (ESI+)	Positive Ion Electrospray (ESI+)
MRM Transitions	Desloratadine: m/z 311.1 → 259.23-OH Desloratadine: m/z 327.1 → 275.13-OH Desloratadine-d4: m/z 331.1 → 279.1	Desloratadine: m/z 311.2 → 259.13-OH Desloratadine: m/z 327.2 → 275.1Desloratadine-d4: m/z 315.2 → 263.2[9]

Results and Discussion

The use of 3-hydroxydesloratadine-d4 as an internal standard provides excellent correction for variability during sample processing and analysis. The chromatographic method achieves baseline separation of desloratadine and 3-hydroxydesloratadine from endogenous plasma components.

Quantitative Performance

The method was validated according to regulatory guidelines, and the results are summarized below.

Parameter	Desloratadine	3-Hydroxydesloratadine
Linearity Range	50.0 - 10,000 pg/mL[9]	50.0 - 10,000 pg/mL[9]
LLOQ	50.0 pg/mL[9]	50.0 pg/mL[9]
Intra-day Precision (%CV)	< 5.71[9]	< 5.10[9]
Inter-day Precision (%CV)	< 5.47[9]	< 6.68[9]
Intra-day Accuracy (%)	-6.67 to 5.00[9]	-4.00 to 3.75[9]
Inter-day Accuracy (%)	-7.80 to 2.60[9]	-6.00 to -0.25[9]
Recovery	>85%[5]	>85%[5]

Visualizations

Caption: Bioanalytical workflow for the quantification of desloratadine and 3-hydroxydesloratadine.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Development and validation of an improved LC-MS/MS method for the quantification of desloratadine and its metabolite in human plasma using deutrated desloratadine as internal standard - PMC [pmc.ncbi.nlm.nih.gov]
• 4. jocpr.com [jocpr.com]
• 5. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 6. texilajournal.com [texilajournal.com]
• 7. Simultaneous determination of desloratadine and its active metabolite 3-hydroxydesloratadine in human plasma by LC/MS/MS and its application to pharmacokinetics and bioequivalence - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. [PDF] LC-MS / MS METHOD FOR THE SIMULTANEOUS DETERMINATION OF DESLORATADINE AND ITS METABOLITE 3-HYDROXY DESLORATADINE IN HUMAN PLASMA | Semantic Scholar [semanticscholar.org]

Application Notes and Protocols for the Sample Preparation of 3-Hydroxy Desloratadine-d4 in Plasma

These application notes provide detailed methodologies for the extraction and sample preparation of 3-Hydroxy desloratadine-d4 from plasma samples, a critical step for accurate bioanalytical quantification. The protocols outlined below are intended for researchers, scientists, and drug development professionals. The primary techniques covered are Solid-Phase Extraction (SPE), Liquid-Liquid Extraction (LLE), and Protein Precipitation (PPT), each offering distinct advantages in terms of selectivity, recovery, and throughput.

Introduction

3-Hydroxy desloratadine is the major active metabolite of desloratadine, a long-acting tricyclic histamine antagonist.[1][2] Accurate measurement of its concentration in plasma is essential for pharmacokinetic and bioequivalence studies. 3-Hydroxy desloratadine-d4 is a stable isotope-labeled internal standard used to ensure the precision and accuracy of these measurements, typically by liquid chromatography-tandem mass spectrometry (LC-MS/MS).[3][4] Proper sample preparation is paramount to remove interfering substances from the plasma matrix, such as proteins and phospholipids, which can cause ion suppression and adversely affect the analytical results.[5]

The choice of sample preparation technique depends on the required sensitivity, sample throughput, and the nature of the analytical method. Solid-phase extraction is often favored for its high selectivity and ability to concentrate the analyte, leading to lower limits of quantification.[2][6] Liquid-liquid extraction provides a clean extract with good recovery, while protein precipitation is a simpler, faster method suitable for high-throughput applications.[5][7]

Comparative Summary of Sample Preparation Techniques

The following table summarizes the quantitative data for different sample preparation methods for 3-Hydroxy desloratadine and related analytes in plasma.

Parameter	Solid-Phase Extraction (SPE)	Liquid-Liquid Extraction (LLE)	Protein Precipitation (PPT)
Analyte(s)	Desloratadine & 3-Hydroxydesloratadine	Desloratadine & 3-Hydroxydesloratadine	Loratadine & Desloratadine
Internal Standard	Desloratadine-d5 / [2H4]3-OH desloratadine	Desloratadine-d5 / [2H4]desloratadine	Not specified in the provided context
Recovery	~69.3% for 3-OHD, ~74.6% for DES[2]	Information not explicitly available in search results	Information not explicitly available in search results
Lower Limit of Quantification (LLOQ)	0.025 ng/mL[8]	0.05 ng/mL[4]	1.97 ng/mL for Desloratadine[9]
Linear Range	0.025 - 10 ng/mL[8]	0.05 - 10 ng/mL[4]	Not explicitly available for 3-OHD-d4
Precision (%CV)	3.1% to 11.1%[8]	Intra-day: 0.7-2.0%, Inter-day: 0.7-2.7% (for DES)[7]	Not explicitly available for 3-OHD-d4
Accuracy (% Nominal)	94.0%[8]	Intra-day: 101.4–102.4%, Inter-day: 99.5–104.8% (for DES)[7]	Not explicitly available for 3-OHD-d4

Experimental Protocols

Solid-Phase Extraction (SPE) Protocol

This protocol is based on a method for the simultaneous determination of desloratadine and 3-hydroxydesloratadine in human plasma.[2][8]

Materials:

• SPE Cartridges: Cation-exchange (e.g., SPEC SCX)[1] or mixed-mode.

• Human plasma with EDTA as anticoagulant.

• 3-Hydroxy desloratadine-d4 internal standard solution.

• Reagents: Methanol, Acetonitrile, Formic acid, Ammonium hydroxide.

• SPE Manifold.

• Nitrogen evaporator.

• Centrifuge.

Procedure:

• Sample Pre-treatment:

  • To 250 µL of plasma sample, add the internal standard solution (3-Hydroxy desloratadine-d4).

  • Dilute the sample with 500 µL of 2% formic acid solution.[1]

  • Vortex mix the sample.

• SPE Cartridge Conditioning:

  • Condition the SPE cartridge with 400 µL of methanol.[1]

  • Equilibrate the cartridge with 400 µL of 2% formic acid.[1]

• Sample Loading:

  • Load the pre-treated plasma sample onto the conditioned SPE cartridge.

  • Apply a gentle vacuum to allow the sample to pass through the sorbent at a steady rate.

• Washing:

  • Wash the cartridge with 400 µL of 2% formic acid solution.[1]

  • Wash the cartridge with 400 µL of 2% formic acid in acetonitrile:methanol (70:30, v/v).[1]

• Elution:

  • Elute the analyte and internal standard with 2 x 200 µL aliquots of 4% ammonium hydroxide in methanol:acetonitrile:water (45:45:10, v:v:v).[1]

• Dry-down and Reconstitution:

  • Evaporate the eluate to dryness under a stream of nitrogen at approximately 40°C.

  • Reconstitute the dried residue in 150 µL of the mobile phase used for LC-MS/MS analysis.[1]

Liquid-Liquid Extraction (LLE) Protocol

This protocol is adapted from a method for the simultaneous determination of desloratadine and 3-hydroxydesloratadine in human plasma.[4]

Materials:

• Human plasma with K2EDTA as anticoagulant.

• 3-Hydroxy desloratadine-d4 internal standard solution.

• Reagents: Ethyl ether[4], or a mixture of ethyl acetate and dichloromethane.

• Vortex mixer.

• Centrifuge.

• Nitrogen evaporator.

Procedure:

• Sample Preparation:

  • Pipette 400 µL of plasma sample into a clean polypropylene tube.

  • Add the internal standard solution (3-Hydroxy desloratadine-d4).

  • Vortex briefly for about 5 minutes.[7]

• Extraction:

  • Add 100 µL of 0.1 M NaOH solution.[7]

  • Add 3 mL of the extraction solvent (e.g., ethyl ether[4] or ethyl acetate:dichloromethane 80:20 v/v[7]).

  • Vortex the mixture for 10 minutes.[7]

• Phase Separation:

  • Centrifuge the samples at 4000 rpm for 5 minutes to separate the organic and aqueous layers.[7]

• Supernatant Transfer:

  • Carefully transfer the upper organic layer to a new clean tube.

• Dry-down and Reconstitution:

  • Evaporate the organic solvent to dryness under a stream of nitrogen at approximately 40°C.

  • Reconstitute the residue in a suitable volume of the mobile phase for LC-MS/MS analysis.

Protein Precipitation (PPT) Protocol

This is a general protocol for protein precipitation, which is a rapid and straightforward sample clean-up method.[5]

Materials:

• Human plasma.

• 3-Hydroxy desloratadine-d4 internal standard solution.

• Precipitating Agent: Acetonitrile (ACN) or Methanol (MeOH), often containing 0.1% formic acid to improve protein precipitation.

• Vortex mixer.

• Centrifuge or filter plates (e.g., MultiScreen Solvinert filter plate).[5]

Procedure:

• Sample Preparation:

  • Pipette 100 µL of plasma into a microcentrifuge tube.

  • Add the internal standard solution (3-Hydroxy desloratadine-d4).

• Precipitation:

  • Add 300-400 µL of cold acetonitrile (or other precipitating agent) to the plasma sample (a 3:1 or 4:1 ratio of solvent to plasma is common).[5]

  • Vortex vigorously for 1-2 minutes to ensure thorough mixing and protein denaturation.

• Separation:

  • Centrifuge the mixture at high speed (e.g., >10,000 rpm) for 10 minutes to pellet the precipitated proteins.

  • Alternatively, use a filter plate to separate the precipitate.[5]

• Supernatant Collection:

  • Carefully collect the supernatant containing the analyte and internal standard.

• Further Processing (Optional):

  • The supernatant can be directly injected into the LC-MS/MS system.

  • Alternatively, it can be evaporated to dryness and reconstituted in the mobile phase to increase the concentration of the analyte.

Experimental Workflows

Solid-Phase Extraction (SPE) Workflow.

References

• 1. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 2. Development and validation of an improved LC-MS/MS method for the quantification of desloratadine and its metabolite in human plasma using deutrated desloratadine as internal standard - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Simultaneous determination of desloratadine and its active metabolite 3-hydroxydesloratadine in human plasma by LC/MS/MS and its application to pharmacokinetics and bioequivalence - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. Simultaneous determination of desloratadine and pseudoephedrine in human plasma using micro solid-phase extraction tips and aqueous normal-phase liquid chromatography/tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Quantification of desloratadine in human plasma by LC-ESI-MS/MS and application to a pharmacokinetic study - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Orthogonal extraction/chromatography and UPLC, two powerful new techniques for bioanalytical quantitation of desloratadine and 3-hydroxydesloratadine at 25 pg/mL - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Developing a High-performance Liquid Chromatography Method for Simultaneous Determination of Loratadine and its Metabolite Desloratadine in Human Plasma - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Designing Pharmacokinetic Studies Using 3-Hydroxy desloratadine-d4 as an Internal Standard

Introduction

Desloratadine is a long-acting, non-sedating, second-generation antihistamine used for the relief of allergy symptoms. It is the major active metabolite of loratadine.[1] Following oral administration, desloratadine is extensively metabolized to 3-hydroxydesloratadine, which is also pharmacologically active.[1][2] Accurate quantification of both desloratadine and its primary metabolite, 3-hydroxydesloratadine, in biological matrices is crucial for pharmacokinetic (PK) and bioequivalence studies.

This application note provides a detailed protocol for the design and execution of a pharmacokinetic study of desloratadine, with a specific focus on the use of 3-Hydroxy desloratadine-d4 as a stable isotope-labeled internal standard (SIL-IS) for the accurate quantification of 3-hydroxydesloratadine using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS). The use of a SIL-IS is considered the gold standard in quantitative bioanalysis as it mimics the analyte throughout sample preparation and analysis, correcting for variability and matrix effects.[3][4]

Pharmacokinetic Study Design

A typical pharmacokinetic study for desloratadine would involve administering a single oral dose to healthy volunteers and collecting blood samples at various time points to characterize the drug's absorption, distribution, metabolism, and excretion (ADME).

Study Population: Healthy adult volunteers (n=12-24) Study Drug: Desloratadine (5 mg oral tablet) Blood Sampling: Blood samples (approx. 5 mL) to be collected in EDTA-containing tubes at pre-dose (0 hr) and at 0.5, 1, 1.5, 2, 3, 4, 6, 8, 12, 24, 48, and 72 hours post-dose. Sample Processing: Plasma to be separated by centrifugation and stored at -80°C until analysis.

Bioanalytical Method

The quantification of 3-hydroxydesloratadine in plasma samples will be performed using a validated LC-MS/MS method with 3-Hydroxy desloratadine-d4 as the internal standard.

Materials and Reagents

• 3-Hydroxydesloratadine (analyte)

• 3-Hydroxy desloratadine-d4 (internal standard)

• Human plasma (blank)

• Methanol (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Ammonium formate

• Formic acid

• Water (deionized, 18 MΩ)

• Solid Phase Extraction (SPE) cartridges

Sample Preparation: Solid Phase Extraction (SPE)

Solid phase extraction is a robust method for extracting desloratadine and its metabolites from plasma, providing a clean extract and minimizing matrix effects.[5]

• Thaw: Thaw plasma samples, calibration standards, and quality control (QC) samples at room temperature.

• Spike: In a clean microcentrifuge tube, add 500 µL of plasma sample. Add 50 µL of the internal standard working solution (3-Hydroxy desloratadine-d4).

• Pre-treat: Add 400 µL of 10 mM disodium hydrogen phosphate solution and vortex to mix.[5]

• Condition SPE Cartridge: Condition an Oasis HLB SPE cartridge with 1 mL of methanol followed by 1 mL of water.[5]

• Load: Load the pre-treated sample onto the conditioned SPE cartridge.

• Wash: Wash the cartridge with 1 mL of 10 mM disodium hydrogen phosphate solution, followed by two washes with 1 mL of water.[5]

• Elute: Elute the analyte and internal standard with 1 mL of an elution solution (e.g., 3:97 ammonia:methanol).[5]

• Dry: Evaporate the eluate to dryness under a stream of nitrogen at 50°C.[5]

• Reconstitute: Reconstitute the dried residue with 400 µL of the mobile phase.[5]

• Analyze: Transfer the reconstituted sample to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Conditions

• LC System: A high-performance liquid chromatography (HPLC) system.

• Column: A C18 analytical column (e.g., Hypurity Advance 50 x 4.6 mm, 5-µm particle size).[5]

• Mobile Phase: A gradient of acetonitrile and 10 mM ammonium formate in water.[5][6]

• Flow Rate: 1 mL/min.[5]

• Injection Volume: 15 µL.[5]

• Mass Spectrometer: A triple quadrupole mass spectrometer with an electrospray ionization (ESI) source operating in positive ion mode.[5]

• Detection: Multiple Reaction Monitoring (MRM) will be used to monitor the transitions for 3-hydroxydesloratadine and 3-Hydroxy desloratadine-d4.

Compound	Precursor Ion (m/z)	Product Ion (m/z)
3-Hydroxydesloratadine	327.1	275.1
3-Hydroxy desloratadine-d4	331.1	279.1

Data Analysis and Pharmacokinetic Parameters

The concentration of 3-hydroxydesloratadine in each sample will be determined from a calibration curve constructed by plotting the peak area ratio of the analyte to the internal standard against the nominal concentration of the calibration standards. Pharmacokinetic parameters will be calculated using non-compartmental analysis.

Illustrative Pharmacokinetic Data

The following table presents hypothetical pharmacokinetic parameters for 3-hydroxydesloratadine after a single 5 mg oral dose of desloratadine, based on published data.[7][8]

Parameter	Unit	Mean Value
Cmax (Maximum Plasma Concentration)	µg/L	1.99
Tmax (Time to Cmax)	hours	4.76
AUC(0-t) (Area Under the Curve)	µg·h/L	32.3
t1/2 (Elimination Half-life)	hours	36

Diagrams

Caption: Workflow of the pharmacokinetic study.

Caption: Solid Phase Extraction (SPE) workflow.

Caption: Metabolic pathway of Desloratadine.

Conclusion

This application note outlines a comprehensive approach to designing and conducting a pharmacokinetic study of desloratadine, with a specific emphasis on the bioanalytical method for its active metabolite, 3-hydroxydesloratadine. The use of 3-Hydroxy desloratadine-d4 as an internal standard in conjunction with LC-MS/MS provides a highly sensitive and specific method for accurate quantification in plasma. The detailed protocols and illustrative data presented herein serve as a valuable resource for researchers and scientists in the field of drug development.

References

• 1. openaccessjournals.com [openaccessjournals.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. scispace.com [scispace.com]
• 5. Development and validation of an improved LC-MS/MS method for the quantification of desloratadine and its metabolite in human plasma using deutrated desloratadine as internal standard - PMC [pmc.ncbi.nlm.nih.gov]
• 6. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 7. A pharmacokinetic profile of desloratadine in healthy adults, including elderly - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Application Notes & Protocols: Bioequivalence Study of Desloratadine Featuring 3-Hydroxy desloratadine-d4

Audience: Researchers, scientists, and drug development professionals.

1.0 Introduction

Desloratadine is a long-acting, non-sedating, selective peripheral histamine H1-receptor antagonist used for the relief of symptoms associated with allergic rhinitis and urticaria.[1][2] It is the major active metabolite of loratadine.[1] Following oral administration, desloratadine is metabolized to 3-hydroxydesloratadine, which is also an active metabolite.[1][3]

Bioequivalence (BE) studies are critical for the development of generic drug products, ensuring that they are therapeutically equivalent to a reference listed drug.[4][5] These studies rely on the accurate quantification of the drug and its active metabolites in a biological matrix, typically plasma.[6][7]

The use of stable isotope-labeled internal standards (SIL-IS), such as 3-Hydroxy desloratadine-d4, is the gold standard in quantitative bioanalysis using liquid chromatography-tandem mass spectrometry (LC-MS/MS).[8][9] A deuterated internal standard is chemically identical to the analyte and co-elutes, allowing it to effectively compensate for variability during sample extraction and instrumental analysis, thereby ensuring the generation of robust and reliable pharmacokinetic data.[9][10][11]

This document provides a detailed protocol for a bioequivalence study of a desloratadine formulation, focusing on the LC-MS/MS-based quantification of desloratadine and its active metabolite, 3-hydroxydesloratadine, in human plasma using deuterated internal standards.

2.0 Bioequivalence Study Design and Protocol

The study design should adhere to the principles outlined in regulatory guidelines, such as those from the U.S. Food and Drug Administration (FDA).[6][12]

2.1 Study Design A typical bioequivalence study for desloratadine would follow a single-dose, two-treatment, two-period, crossover in vivo design.[2][12]

• Treatments:

  • Test Product: Generic Desloratadine formulation.

  • Reference Product: Reference Listed Drug (e.g., Aerius®).[2]

• Dose: A single oral 5 mg dose is standard.[12][13]

• Subjects: Healthy, non-smoking male and non-pregnant, non-lactating female volunteers.[12]

• Washout Period: A sufficient washout period is required between treatments due to the long elimination half-life of desloratadine (approximately 27 hours).[12][13][14] A period of at least 14 days is recommended.[15]

2.2 Clinical Protocol

• Screening: Potential subjects undergo a full medical screening to ensure they meet the inclusion/exclusion criteria.

• Dosing: Subjects are fasted for at least 10 hours overnight before receiving a single oral dose of either the test or reference product.[15]

• Blood Sampling: Venous blood samples are collected in heparinized tubes at specified time points. A typical schedule includes pre-dose (0 hr) and at 0.33, 0.66, 1.00, 1.33, 1.66, 2.00, 2.50, 3.00, 3.50, 4.00, 4.50, 5.00, 6.00, 8.00, 10.00, 12.00, 15.00, 20.00, 24.00, 36.00, 48.00, and 72.00 hours post-dose.[16]

• Sample Processing: Plasma is separated by centrifugation (e.g., 4000 rpm for 5 minutes) and stored frozen at -70°C until analysis.[16]

• Crossover: After the washout period, subjects return and receive the alternate treatment, with the same blood sampling schedule repeated.

Bioequivalence Study Workflow Diagram.

3.0 Bioanalytical Method Protocol

This protocol describes the simultaneous quantification of desloratadine and 3-hydroxydesloratadine in human plasma using LC-MS/MS.

3.1 Materials and Reagents

• Analytes: Desloratadine and 3-hydroxydesloratadine reference standards.

• Internal Standards (IS): Desloratadine-d5 and 3-Hydroxy desloratadine-d4.[16][17]

• Chemicals: HPLC-grade methanol, acetonitrile, formic acid, ammonium formate, and water.

• Plasma: Drug-free human plasma with EDTA anticoagulant.

3.2 Sample Preparation: Solid-Phase Extraction (SPE)

This method is adapted from a validated procedure for extracting desloratadine and its metabolite from plasma.[18]

Step	Procedure	Details
1	Plate Conditioning	Precondition a SPEC SCX 15 mg SPE plate with 400 µL of methanol, followed by 400 µL of 2% formic acid in water.[18]
2	Sample Spiking & Dilution	To 250 µL of plasma sample, standard, or QC, add the internal standard working solution (Desloratadine-d5 and 3-Hydroxy desloratadine-d4). Dilute with 500 µL of 2% formic acid solution.[18]
3	Loading	Apply the diluted sample to the preconditioned SPE plate under a gentle vacuum.[18]
4	Washing	Wash the plate sequentially with 400 µL of 2% formic acid solution, followed by 400 µL of 2% formic acid in a 70:30 (v/v) acetonitrile:methanol mixture.[18]
5	Elution	Elute the analytes with two 200 µL aliquots of 4% ammonium hydroxide in a 45:45:10 (v/v/v) methanol:acetonitrile:water mixture.[18]
6	Drying & Reconstitution	Dry the eluent under a stream of nitrogen. Reconstitute the residue in 150 µL of the mobile phase for LC-MS/MS analysis.[18]

3.3 LC-MS/MS Instrumentation and Conditions

The following parameters are a starting point and should be optimized for the specific instrumentation used.

Parameter	Condition
HPLC System	Shimadzu or equivalent
Mass Spectrometer	AB Sciex API 4000 or equivalent triple quadrupole[17]
Analytical Column	C18 column (e.g., Hypurity Advance, 50 x 4.6 mm, 5 µm)[17]
Mobile Phase	Gradient elution using: A) 10 mM ammonium formate in water with 0.2% formic acid and B) 10 mM ammonium formate in methanol with 0.2% formic acid.[18]
Flow Rate	1.0 mL/min[17]
Injection Volume	15 µL[17]
Ion Source	TurboIonSpray, Positive Ion Mode[17]
MRM Transitions	See Table 3.3.1 below

Table 3.3.1: Mass Spectrometry MRM Transitions

Analyte	Precursor Ion (m/z)	Product Ion (m/z)
Desloratadine	311.2	259.1[18]
3-Hydroxydesloratadine	327.2	275.1[16][18]
Desloratadine-d5 (IS)	316.2	264.3[15]

| 3-Hydroxydesloratadine-d4 (IS) | 331.3 | 279.3[16] |

3.4 Calibration and Quality Control

• Calibration Curve: Prepare calibration standards by spiking blank human plasma with known concentrations of both desloratadine and 3-hydroxydesloratadine. A typical range is 0.05 to 10.0 ng/mL.[19][20]

• Quality Control (QC) Samples: Prepare QC samples in blank plasma at a minimum of three concentration levels: low, medium, and high.

Metabolic Pathway of Desloratadine.

4.0 Data and Pharmacokinetic Analysis

4.1 Pharmacokinetic Parameters Following the analysis of all subject samples, plasma concentration-time profiles are generated for both the test and reference products. Key pharmacokinetic (PK) parameters are calculated for desloratadine and 3-hydroxydesloratadine using non-compartmental analysis.[21]

• Cmax: Maximum observed plasma concentration.

• AUC0-t: Area under the plasma concentration-time curve from time zero to the last measurable concentration.

• AUC0-∞: Area under the plasma concentration-time curve extrapolated to infinity.

Table 4.1.1: Representative Pharmacokinetic Data (Illustrative) This table contains example data based on published literature for a 5 mg oral dose.[13][14]

Parameter	Analyte	Mean Value (Test)	Mean Value (Reference)
Cmax (ng/mL)	Desloratadine	3.90	3.98
3-OH Desloratadine	1.95	1.99
AUC0-t (ng·h/mL)	Desloratadine	55.8	56.9
3-OH Desloratadine	31.7	32.3
Tmax (h)	Desloratadine	3.2	3.17
3-OH Desloratadine	4.8	4.76

4.2 Statistical Analysis To establish bioequivalence, the 90% confidence intervals (CIs) for the geometric mean ratio (Test/Reference) of Cmax, AUC0-t, and AUC0-∞ for the parent drug (desloratadine) must fall within the acceptance range of 80.00% to 125.00%.[2][19] Data for the active metabolite, 3-hydroxydesloratadine, should be submitted as supportive evidence.[12]

This protocol outlines a comprehensive approach for conducting a bioequivalence study of desloratadine formulations. The detailed bioanalytical method, utilizing 3-Hydroxy desloratadine-d4 as a key internal standard, ensures the high level of accuracy and precision required for regulatory submission. Adherence to this protocol will generate reliable pharmacokinetic data to demonstrate the therapeutic equivalence of a generic desloratadine product.

References

• 1. medicine.com [medicine.com]
• 2. ema.europa.eu [ema.europa.eu]
• 3. Multiple-dose pharmacokinetics and safety of desloratadine in subjects with moderate hepatic impairment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. advisory.avalerehealth.com [advisory.avalerehealth.com]
• 5. biopharmaservices.com [biopharmaservices.com]
• 6. fda.gov [fda.gov]
• 7. FDA refreshes bioequivalence guidance for generic drugs | RAPS [raps.org]
• 8. Is a deuterated internal standard appropriate for the reliable determination of olmesartan in human plasma? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. The Value of Deuterated Internal Standards - KCAS Bio [kcasbio.com]
• 10. benchchem.com [benchchem.com]
• 11. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 12. accessdata.fda.gov [accessdata.fda.gov]
• 13. A pharmacokinetic profile of desloratadine in healthy adults, including elderly - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. scispace.com [scispace.com]
• 17. Development and validation of an improved LC-MS/MS method for the quantification of desloratadine and its metabolite in human plasma using deutrated desloratadine as internal standard - PMC [pmc.ncbi.nlm.nih.gov]
• 18. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 19. [Determination of Desloratadine and Its Metabolite 3-OH Desloratadine in Human Plasma by LC-MS/MS] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Simultaneous determination of desloratadine and its active metabolite 3-hydroxydesloratadine in human plasma by LC/MS/MS and its application to pharmacokinetics and bioequivalence - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. walshmedicalmedia.com [walshmedicalmedia.com]

Application Note: Chromatographic Separation of Desloratadine and 3-Hydroxy Desloratadine

For Researchers, Scientists, and Drug Development Professionals

Introduction

Desloratadine is a potent, long-acting, non-sedating, selective peripheral histamine H1-receptor antagonist. It is the active metabolite of loratadine and is widely used for the relief of symptoms associated with allergic rhinitis and chronic idiopathic urticaria. The major active metabolite of desloratadine is 3-hydroxy desloratadine, which also contributes to the overall therapeutic effect. Therefore, the simultaneous determination of desloratadine and 3-hydroxy desloratadine in biological matrices is crucial for pharmacokinetic, bioequivalence, and toxicokinetic studies in drug development. This application note provides a detailed protocol for the chromatographic separation and quantification of these two compounds in human plasma using Liquid Chromatography with tandem mass spectrometry (LC-MS/MS).

Experimental Protocols

This section details the methodologies for the simultaneous determination of desloratadine and 3-hydroxy desloratadine in human plasma. The protocol is based on established and validated methods in the scientific literature.[1][2][3][4]

Materials and Reagents

• Desloratadine reference standard

• 3-Hydroxy desloratadine reference standard

• Desloratadine-d5 (Internal Standard, IS)

• Methanol (HPLC grade)

• Acetonitrile (HPLC grade)

• Formic acid (AR grade)

• Ammonium formate (AR grade)

• Water (Milli-Q or equivalent)

• Human plasma (with EDTA as anticoagulant)

• Solid-Phase Extraction (SPE) cartridges (e.g., Oasis HLB) or liquid-liquid extraction solvents (e.g., ethyl ether, ethyl acetate, dichloromethane).[1][4][5]

Equipment

• High-Performance Liquid Chromatography (HPLC) system

• Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source

• Analytical column (e.g., Hypurity Advance C18, 50 x 4.6 mm, 5 µm or equivalent)[1]

• Solid-phase extraction manifold or liquid handling system

• Nitrogen evaporator

• Vortex mixer

• Centrifuge

Sample Preparation: Solid-Phase Extraction (SPE)

• Conditioning: Condition the SPE cartridges with 1 mL of methanol followed by 1 mL of water.[1]

• Loading: Load 250 µL of human plasma sample, previously diluted with 500 µL of 2% formic acid solution, onto the conditioned SPE cartridge.[6]

• Washing: Wash the cartridge sequentially with 1 mL of 10 mM disodium hydrogen phosphate solution, followed by two washes with 1 mL of water.[1] An alternative wash step involves 400 µL of 2% formic acid solution followed by 400 µL of 2% formic acid in a 70:30 (v/v) acetonitrile:methanol mixture.[6]

• Elution: Elute the analytes with 1 mL of elution solution (e.g., 4% ammonium hydroxide in a 45:45:10 (v/v/v) mixture of methanol:acetonitrile:water).[6]

• Drying: Dry the eluent under a stream of nitrogen at 50°C.[1]

• Reconstitution: Reconstitute the dried residue in 150-400 µL of the mobile phase.[1][6]

Sample Preparation: Liquid-Liquid Extraction (LLE)

• To 400 µL of plasma sample, add 100 µL of the internal standard solution (Desloratadine-d5, 10 ng/mL).[5]

• Add 100 µL of 0.1 M NaOH solution and 3 mL of extraction solvent (e.g., ethyl acetate:dichloromethane 80:20 v/v).[5]

• Vortex the mixture for 10 minutes.[5]

• Centrifuge at 4000 rpm for 5 minutes.[5]

• Transfer the organic layer to a clean tube and evaporate to dryness under nitrogen.

• Reconstitute the residue in the mobile phase.

Chromatographic Conditions

• Column: Hypurity Advance C18 (50 x 4.6 mm, 5 µm)[1] or equivalent C18 column.[3][5][6]

• Mobile Phase: A gradient or isocratic mixture of an aqueous solution (e.g., 10 mM ammonium formate with 0.2% formic acid or 5mM ammonium formate) and an organic solvent (e.g., methanol or acetonitrile).[1][3][6] For example, a mixture of 10 mM ammonium formate in water with 0.2% formic acid (Solvent A) and 10 mM ammonium formate in methanol with 0.2% formic acid (Solvent B) can be used.[6] Another example is a mobile phase consisting of 5mM ammonium formate in water, methanol, and acetonitrile (50:30:20).[3][4]

• Flow Rate: 0.7 - 1.0 mL/min.[1][5]

• Injection Volume: 15 µL.[1]

• Column Temperature: Ambient or controlled (e.g., 35°C).[7]

• Run Time: Approximately 5 minutes.[1]

Mass Spectrometric Conditions

• Ionization Mode: Positive Electrospray Ionization (ESI+).[6]

• Detection Mode: Multiple Reaction Monitoring (MRM).

• MRM Transitions:

  • Desloratadine: m/z 311.2 → 259.1[6]

  • 3-Hydroxy Desloratadine: m/z 327.2 → 275.1[6]

  • Desloratadine-d5 (IS): m/z 316.2 → 264.3[5]

• Ion Source Parameters: Optimized for the specific instrument, including parameters like ion spray voltage, temperature, and gas flows.

Data Presentation

The following tables summarize the quantitative data obtained from validated LC-MS/MS methods for the analysis of desloratadine and 3-hydroxy desloratadine.

Table 1: Chromatographic and Mass Spectrometric Parameters

Parameter	Desloratadine	3-Hydroxy Desloratadine	Desloratadine-d5 (IS)	Reference
Retention Time (min)	~0.52	~0.52	~0.52	[1]
MRM Transition (m/z)	311.2 → 259.1	327.2 → 275.1	316.2 → 264.3	[5][6]

Table 2: Method Validation Summary

Parameter	Desloratadine	3-Hydroxy Desloratadine	Reference
Linearity Range	0.05 - 10 ng/mL or 100 - 11,000 pg/mL	0.05 - 10 ng/mL or 100 - 11,000 pg/mL	[1][2][3]
Correlation Coefficient (r²)	> 0.998	> 0.998	[1][5]
LLOQ (pg/mL)	5.0 - 100	100	[1][5]
Accuracy (% Nominal) at LLOQ	100.4%	99.9%	[1]
Precision (%CV) at LLOQ	4.6%	5.1%	[1]
Recovery (%)	89.6 - 91.2	Not specified	[5]

Visualizations

The following diagrams illustrate the experimental workflow for the chromatographic separation of desloratadine and 3-hydroxy desloratadine.

Caption: Experimental workflow for the LC-MS/MS analysis of desloratadine and 3-hydroxy desloratadine.

Caption: Logical relationship between analytes, analytical technique, and applications.

References

• 1. Development and validation of an improved LC-MS/MS method for the quantification of desloratadine and its metabolite in human plasma using deutrated desloratadine as internal standard - PMC [pmc.ncbi.nlm.nih.gov]
• 2. [Determination of Desloratadine and Its Metabolite 3-OH Desloratadine in Human Plasma by LC-MS/MS] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Simultaneous determination of desloratadine and its active metabolite 3-hydroxydesloratadine in human plasma by LC/MS/MS and its application to pharmacokinetics and bioequivalence - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Quantification of desloratadine in human plasma by LC-ESI-MS/MS and application to a pharmacokinetic study - PMC [pmc.ncbi.nlm.nih.gov]
• 6. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 7. shimadzu.com [shimadzu.com]

Application Notes and Protocols for the Quantification of 3-Hydroxy Desloratadine-d4 by Mass Spectrometry

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the quantitative analysis of 3-Hydroxy desloratadine-d4 in biological matrices, specifically human plasma, using liquid chromatography-tandem mass spectrometry (LC-MS/MS). 3-Hydroxy desloratadine is the major active metabolite of desloratadine, a tricyclic H1-antihistamine. The deuterated form, 3-Hydroxy desloratadine-d4, is commonly used as an internal standard (IS) in pharmacokinetic and bioequivalence studies to ensure accurate and precise quantification.

Mass Spectrometry Parameters

The successful detection of 3-Hydroxy desloratadine-d4 relies on optimized mass spectrometry parameters. The following tables summarize the key settings for a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode with a positive electrospray ionization (ESI) source.

MRM Transitions

Multiple Reaction Monitoring is a highly selective and sensitive technique used for quantification. The precursor ion (Q1) is selected and fragmented in the collision cell (Q2), and a specific product ion (Q3) is monitored.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Polarity
3-Hydroxy desloratadine	327.10	275.10	Positive
3-Hydroxy desloratadine-d4 (IS)	331.10	279.10	Positive
Desloratadine	311.10	259.20	Positive
Desloratadine-d5 (IS)	316.20	264.30	Positive

Note: The exact m/z values may vary slightly depending on the instrument calibration.

Compound-Specific MS/MS Parameters

These parameters are optimized for each specific analyte and its internal standard to ensure maximum sensitivity and specificity. The values provided below are a strong starting point for method development.

Parameter	3-Hydroxy desloratadine	3-Hydroxy desloratadine-d4 (IS)	Desloratadine	Desloratadine-d5 (IS)
Declustering Potential (DP) (V)	60 - 70	60 - 70	70	70
Entrance Potential (EP) (V)	10	10	10	10
Collision Energy (CE) (V)	30 - 35	30 - 35	30	30
Collision Cell Exit Potential (CXP) (V)	12 - 15	12 - 15	15	15

Ion Source Parameters

These general parameters relate to the electrospray ionization source and are critical for efficient ionization and ion transfer.

Parameter	Typical Value
IonSpray Voltage (V)	3000 - 5500
Temperature (°C)	500
Curtain Gas (CUR) (psi)	20 - 25
Nebulizer Gas (GS1) (psi)	30 - 50
Heater Gas (GS2) (psi)	40 - 50
Collision Gas (CAD)	5 - 7
Dwell Time (ms)	200

Experimental Protocols

The following protocols provide a detailed methodology for sample preparation, preparation of calibration standards and quality control samples, and liquid chromatography conditions.

Preparation of Stock Solutions, Calibration Standards, and Quality Control Samples

Accurate preparation of standards is fundamental for quantitative analysis.

2.1.1. Stock Solutions:

• Prepare a primary stock solution of 3-Hydroxy desloratadine and 3-Hydroxy desloratadine-d4 at a concentration of 1 mg/mL in a suitable solvent such as methanol or a mixture of methanol and water (50:50, v/v).

• From these primary stocks, prepare working stock solutions at lower concentrations (e.g., 50 ng/mL) by serial dilution in the same solvent.[1]

2.1.2. Calibration Standards (CS):

• Prepare a series of calibration standards by spiking drug-free human plasma with the 3-Hydroxy desloratadine working stock solution to achieve a desired concentration range. A typical range is 50 pg/mL to 10,000 pg/mL.[2]

• A set of nine calibration standards is recommended to ensure linearity over the range.[1]

2.1.3. Quality Control (QC) Samples:

• Prepare QC samples at a minimum of three concentration levels: low, medium, and high. For example, 0.284 ng/mL (low), 4.5 ng/mL (medium), and 9.0 ng/mL (high).[1]

• A lower limit of quantification (LLOQ) QC sample should also be prepared (e.g., 0.100 ng/mL).[1]

• QC samples are prepared by spiking a separate batch of drug-free human plasma from the calibration standards.

Sample Preparation

The goal of sample preparation is to extract the analytes of interest from the biological matrix and remove potential interferences. Two common methods are Solid-Phase Extraction (SPE) and Liquid-Liquid Extraction (LLE).

2.2.1. Solid-Phase Extraction (SPE) Protocol:

• Precondition an appropriate SPE cartridge (e.g., SPEC SCX) with 400 µL of methanol followed by 400 µL of 2% formic acid.[3]

• Load a 250 µL plasma sample that has been diluted with 500 µL of 2% formic acid onto the preconditioned cartridge.[3]

• Wash the cartridge sequentially with 400 µL of 2% formic acid, followed by 400 µL of 2% formic acid in a mixture of acetonitrile and methanol (70:30, v/v).[3]

• Elute the analytes with two aliquots of 200 µL of 4% ammonium hydroxide in a mixture of methanol, acetonitrile, and water (45:45:10, v/v/v).[3]

• Dry the eluent under a stream of nitrogen and reconstitute the residue in 150 µL of the mobile phase for LC-MS/MS analysis.[3]

2.2.2. Liquid-Liquid Extraction (LLE) Protocol:

• To 400 µL of plasma sample, add 100 µL of the internal standard working solution (3-Hydroxy desloratadine-d4).

• Add 100 µL of 0.1 M NaOH solution and 3 mL of an extraction solvent mixture (e.g., ethyl acetate:dichloromethane 80:20, v/v) and vortex for 10 minutes.

• Centrifuge the samples at 4000 rpm for 5 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under nitrogen at 40°C.

• Reconstitute the residue in the mobile phase for injection into the LC-MS/MS system.

Liquid Chromatography Conditions

The chromatographic separation is crucial to resolve the analytes from matrix components and potential isomers.

Parameter	Typical Conditions
Column	Hypurity Advance (50 x 4.6 mm, 5 µm) or equivalent C18 column[1]
Mobile Phase A	10 mM Ammonium formate in water with 0.2% formic acid[3]
Mobile Phase B	10 mM Ammonium formate in methanol with 0.2% formic acid[3]
Flow Rate	0.25 - 1.0 mL/min
Injection Volume	15 µL[1]
Column Temperature	40 °C
Gradient	Isocratic or gradient elution can be used. A typical gradient starts with a lower percentage of organic phase (e.g., 20% B) and ramps up to a higher percentage (e.g., 90% B) to elute the analytes.[3]
Run Time	Approximately 2-5 minutes[1][4]

Experimental Workflow and Logical Relationships

The following diagrams illustrate the overall experimental workflow for the quantification of 3-Hydroxy desloratadine and its deuterated internal standard.

Caption: Overall experimental workflow for the quantification of 3-Hydroxy desloratadine-d4.

Caption: Logical relationships in the LC-MS/MS analysis of 3-Hydroxy desloratadine-d4.

References

• 1. Development and validation of an improved LC-MS/MS method for the quantification of desloratadine and its metabolite in human plasma using deutrated desloratadine as internal standard - PMC [pmc.ncbi.nlm.nih.gov]
• 2. [PDF] LC-MS / MS METHOD FOR THE SIMULTANEOUS DETERMINATION OF DESLORATADINE AND ITS METABOLITE 3-HYDROXY DESLORATADINE IN HUMAN PLASMA | Semantic Scholar [semanticscholar.org]
• 3. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 4. Orthogonal extraction/chromatography and UPLC, two powerful new techniques for bioanalytical quantitation of desloratadine and 3-hydroxydesloratadine at 25 pg/mL - PubMed [pubmed.ncbi.nlm.nih.gov]

Application of 3-Hydroxy Desloratadine-d4 in Pediatric Drug Studies: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Desloratadine, a potent, long-acting, non-sedating antihistamine, is the major active metabolite of loratadine and is widely used for the management of allergic conditions in both adult and pediatric populations.[1][2] The primary metabolic pathway of desloratadine involves hydroxylation to form its active metabolite, 3-hydroxydesloratadine, which is subsequently glucuronidated.[2][3] Given the unique physiological and metabolic characteristics of children, dedicated pharmacokinetic (PK) and pharmacodynamic (PD) studies are crucial to establish safe and effective dosing regimens in this vulnerable population.[4] The use of stable isotope-labeled internal standards, such as 3-Hydroxy desloratadine-d4, is the gold standard in bioanalytical methods, ensuring the accuracy and precision required for pediatric clinical trials.[5][6][7]

These application notes provide a comprehensive overview of the utility of 3-Hydroxy desloratadine-d4 in pediatric drug studies, including detailed experimental protocols for the quantification of desloratadine and its primary metabolite in pediatric plasma samples.

Application of 3-Hydroxy Desloratadine-d4

3-Hydroxy desloratadine-d4 serves as an ideal internal standard (IS) for the bioanalysis of desloratadine and 3-hydroxydesloratadine in pediatric studies for the following reasons:

• Correction for Matrix Effects: Pediatric plasma samples can exhibit significant variability. The co-elution of the deuterated internal standard with the analyte allows for the normalization of signal suppression or enhancement caused by the sample matrix, which is a critical factor for accuracy in LC-MS/MS analysis.[5][8]

• Improved Precision and Accuracy: By mimicking the analyte's behavior during sample extraction, chromatography, and ionization, 3-Hydroxy desloratadine-d4 compensates for variations in sample preparation and instrument response, leading to highly precise and accurate quantification.[8][9]

• Reliable Pharmacokinetic Profiling: Accurate determination of drug and metabolite concentrations is paramount for defining the pharmacokinetic parameters in children, such as peak plasma concentration (Cmax), time to reach peak concentration (Tmax), and the area under the concentration-time curve (AUC).[4][10]

Data Presentation

Table 1: Pediatric Pharmacokinetic Parameters of Desloratadine and 3-Hydroxydesloratadine

Age Group	Analyte	Dose	Cmax (ng/mL)	Tmax (h)	AUC (ng·h/mL)	t1/2 (h)	Reference
6 months to <1 year	Desloratadine	1.0 mg	-	-	-	-	[3]
1 year to ≤2 years	Desloratadine	1.25 mg	-	-	-	-	[3]
2 to 5 years	Desloratadine	1.25 mg	2.28	2.0	38.8	16.4	[2][4]
2 to 5 years	3-OH-desloratadine	1.25 mg	-	4.0	-	-	[2]
6 to 11 years	Desloratadine	2.5 mg	2.05	2.0	38.2	19.4	[2][4]
6 to 11 years	3-OH-desloratadine	2.5 mg	-	4.0	-	-	[2]

Cmax: Maximum plasma concentration, Tmax: Time to reach maximum plasma concentration, AUC: Area under the plasma concentration-time curve, t1/2: Elimination half-life. Data presented as mean or median values.

Table 2: Performance of an LC-MS/MS Method Using a Deuterated Internal Standard for Desloratadine and 3-Hydroxydesloratadine

Parameter	Desloratadine	3-Hydroxydesloratadine	Reference
Linearity Range (pg/mL)	50.0 - 10000	50.0 - 10000	[11]
LLOQ (pg/mL)	50.0	50.0	[11]
Intra-day Precision (%CV)	< 5.71	< 5.10	[11]
Inter-day Precision (%CV)	< 5.47	< 6.68	[11]
Intra-day Accuracy (%Bias)	-6.67 to 5.00	-4.00 to 3.75	[11]
Inter-day Accuracy (%Bias)	-7.80 to 2.60	-6.00 to -0.25	[11]

LLOQ: Lower Limit of Quantification, %CV: Percent Coefficient of Variation.

Experimental Protocols

Bioanalytical Method for the Quantification of Desloratadine and 3-Hydroxydesloratadine in Pediatric Plasma

This protocol describes a liquid chromatography with tandem mass spectrometry (LC-MS/MS) method for the simultaneous quantification of desloratadine and 3-hydroxydesloratadine in pediatric plasma samples using their respective deuterated internal standards.

Materials and Reagents:

• Desloratadine and 3-Hydroxydesloratadine reference standards

• Desloratadine-d4 and 3-Hydroxy desloratadine-d4 internal standards

• Human plasma (pediatric)

• Methanol (HPLC grade)

• Acetonitrile (HPLC grade)

• Ammonium formate

• Formic acid

• Ethyl ether

• Water (deionized, 18 MΩ·cm)

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system

• Tandem mass spectrometer with an electrospray ionization (ESI) source

Sample Preparation (Liquid-Liquid Extraction):

• Thaw pediatric plasma samples at room temperature.

• To 100 µL of plasma, add 25 µL of the internal standard working solution (containing Desloratadine-d4 and 3-Hydroxy desloratadine-d4).

• Vortex for 10 seconds.

• Add 1 mL of ethyl ether.

• Vortex for 5 minutes.

• Centrifuge at 4000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

• Inject an aliquot into the LC-MS/MS system.

Chromatographic Conditions:

• Column: C18 column (e.g., 50 mm x 2.0 mm, 5 µm)

• Mobile Phase: 5 mM ammonium formate in water:methanol:acetonitrile (50:30:20, v/v/v)

• Flow Rate: 0.3 mL/min

• Injection Volume: 10 µL

• Column Temperature: 40°C

Mass Spectrometric Conditions: [11]

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Detection Mode: Multiple Reaction Monitoring (MRM)

• MRM Transitions:

  • Desloratadine: m/z 311.1 → 259.2

  • Desloratadine-d4: m/z 315.2 → 263.2

  • 3-Hydroxydesloratadine: m/z 327.1 → 275.1

  • 3-Hydroxy desloratadine-d4: m/z 331.1 → 279.1

Method Validation:

The method should be validated according to regulatory guidelines, assessing for linearity, sensitivity, precision, accuracy, recovery, matrix effect, and stability.

Visualizations

Metabolic Pathway of Desloratadine

Caption: Metabolic pathway of desloratadine.[1]

Experimental Workflow for Pediatric Plasma Analysis

Caption: Bioanalytical workflow for pediatric studies.

Conclusion

The use of 3-Hydroxy desloratadine-d4 as an internal standard is indispensable for the accurate and reliable quantification of desloratadine and its active metabolite in pediatric drug studies. The detailed protocols and data presented herein provide a robust framework for researchers and drug development professionals to design and execute bioanalytical assays that meet stringent regulatory requirements and contribute to the safe and effective use of desloratadine in children. The implementation of such high-quality analytical methods is fundamental to advancing pediatric pharmacology and ensuring that dosing recommendations are based on sound scientific evidence.

References

• 1. Further Characterization of the Metabolism of Desloratadine and Its Cytochrome P450 and UDP-glucuronosyltransferase Inhibition Potential: Identification of Desloratadine as a Relatively Selective UGT2B10 Inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. go.drugbank.com [go.drugbank.com]
• 3. researchgate.net [researchgate.net]
• 4. scispace.com [scispace.com]
• 5. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 6. researchgate.net [researchgate.net]
• 7. crimsonpublishers.com [crimsonpublishers.com]
• 8. Optimization and Evaluation of Desloratadine Oral Strip: An Innovation in Paediatric Medication - PMC [pmc.ncbi.nlm.nih.gov]
• 9. [PDF] LC-MS / MS METHOD FOR THE SIMULTANEOUS DETERMINATION OF DESLORATADINE AND ITS METABOLITE 3-HYDROXY DESLORATADINE IN HUMAN PLASMA | Semantic Scholar [semanticscholar.org]
• 10. Simultaneous determination of desloratadine and its active metabolite 3-hydroxydesloratadine in human plasma by LC/MS/MS and its application to pharmacokinetics and bioequivalence - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

The Gold Standard: Regulatory and Practical Guidelines for the Use of Deuterated Internal Standards in Bioanalysis

Application Note & Protocol

For researchers, scientists, and drug development professionals engaged in quantitative bioanalysis, the use of a suitable internal standard (IS) is fundamental to achieving accurate and reproducible results. Among the various types of internal standards, deuterated stable isotope-labeled internal standards (SIL-ISs) are widely recognized as the gold standard, particularly for liquid chromatography-mass spectrometry (LC-MS) assays.[1][2][3] This document provides detailed application notes and protocols based on regulatory guidelines from the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) for the effective use of deuterated internal standards.

Regulatory Landscape and the Importance of Deuterated Internal Standards

Regulatory bodies like the FDA and EMA have established comprehensive guidelines for bioanalytical method validation, with a strong emphasis on the appropriate use of internal standards to ensure data integrity.[1][4][5] While not explicitly mandating their use, both agencies strongly recommend the use of stable isotope-labeled internal standards whenever feasible.[1][6] The International Council for Harmonisation (ICH) M10 guideline further harmonizes these bioanalytical method validation requirements.[6]

The primary role of an internal standard is to compensate for variability during sample preparation, extraction, and analysis.[1] A well-chosen IS, particularly a deuterated one, tracks the analyte throughout the entire analytical process, correcting for variations in extraction recovery, matrix effects, and instrument response.[1][7] This is because deuterated internal standards have nearly identical physicochemical properties to the analyte, ensuring they behave similarly during extraction, chromatography, and ionization.[1][3]

Key Advantages of Deuterated Internal Standards:

• Correction for Matrix Effects: The co-elution of the deuterated IS with the analyte allows for effective normalization of variations in instrument response caused by the biological matrix.[1]

• Improved Precision and Accuracy: By compensating for variability, deuterated internal standards significantly enhance the precision and accuracy of quantitative data.[1]

• Enhanced Method Robustness: Assays using deuterated internal standards are generally more robust and less susceptible to variations in experimental conditions, leading to higher throughput and fewer failed analytical runs.[1]

Selection and Characterization of Deuterated Internal Standards

The selection of an appropriate deuterated internal standard is a critical first step in method development. Several factors must be considered to ensure the integrity of the analytical method.

Isotopic Purity and Chemical Purity

The isotopic purity of a deuterated internal standard refers to the percentage of the standard that is fully deuterated at the specified positions.[8] High isotopic purity is crucial to prevent interference with the quantification of the analyte, especially at low concentrations.[8] Similarly, the chemical purity of the internal standard must be high to avoid the presence of the unlabeled analyte, which can lead to inaccurate results.[9] A Certificate of Analysis (CoA) for the SIL-IS should be obtained, providing information on its chemical purity and isotopic enrichment.[6]

Stability of the Deuterated Label

A critical consideration is the stability of the deuterium labels. Deuterium atoms should be placed in stable, non-exchangeable positions within the molecule.[10][11] Deuterium atoms on heteroatoms (e.g., -OH, -NH) or on carbons adjacent to carbonyl groups are more susceptible to exchange with protons from the solvent or matrix.[10][11] Such isotopic exchange can lead to a decrease in the mass of the internal standard and result in inaccurate quantification.[10]

Strategies to Prevent Deuterium Exchange:

• Use aprotic solvents when possible.[10]

• Control the pH of aqueous solutions to be near neutral.[10][12]

• Store solutions at low temperatures.[10]

• Choose internal standards with deuterium labels in stable positions.[10]

Degree of Deuteration

A sufficient number of deuterium atoms should be incorporated to provide a mass difference that prevents interference from the natural isotopic abundance of the analyte.[8][13] Typically, a mass difference of at least three daltons is recommended.[8]

Experimental Protocols for Validation

A robust validation of the bioanalytical method is a regulatory requirement. The following protocols outline the key experiments to be performed when using a deuterated internal standard.

Internal Standard Purity and Identity Confirmation

Objective: To confirm the identity and purity of the SIL-IS and to ensure it is free from the unlabeled analyte.

Methodology:

• Obtain a Certificate of Analysis (CoA) for the SIL-IS, which should detail its chemical purity and isotopic enrichment.[6]

• Prepare a high-concentration solution of the SIL-IS in an appropriate solvent.

• Analyze this solution using the developed LC-MS/MS method.

• Monitor the mass transition of the unlabeled analyte to ensure its signal is absent or below a pre-defined threshold (e.g., <0.1% of the SIL-IS response).[6]

Co-elution of Analyte and Internal Standard

Objective: To verify that the analyte and the deuterated internal standard co-elute chromatographically.

Methodology:

• Prepare a solution containing both the analyte and the deuterated IS.

• Inject the solution into the LC-MS/MS system.

• Overlay the chromatograms of the analyte and the IS to confirm they have the same retention time.[14]

Note: Minor retention time shifts (isotope effect) can sometimes occur with deuterated standards in reversed-phase chromatography.[6][14]

Matrix Effect Evaluation

Objective: To assess the ability of the deuterated internal standard to compensate for matrix effects.

Methodology:

• Obtain blank biological matrix (e.g., plasma, urine) from at least six different sources.[1]

• Prepare three sets of samples:

  • Set 1 (Neat Solution): Analyte and IS in a neat solvent.

  • Set 2 (Post-extraction Spike): Blank matrix is extracted first, and then the analyte and IS are spiked into the extracted matrix.[1]

  • Set 3 (Pre-extraction Spike): Analyte and IS are spiked into the blank matrix before extraction.[1]

• Analyze the samples and calculate the matrix factor (MF) for the analyte and the IS-normalized MF.

Acceptance Criteria: The coefficient of variation (CV%) of the IS-normalized MF across the different matrix sources should be ≤15%.[1]

Stability Assessment

Objective: To evaluate the stability of the analyte and the deuterated IS in the biological matrix under various conditions.

Methodology:

• Freeze-Thaw Stability: Analyze quality control (QC) samples after subjecting them to multiple freeze-thaw cycles (typically 3 cycles).[6]

• Short-Term (Bench-Top) Stability: Analyze QC samples after leaving them at room temperature for a duration that mimics the sample handling time.[6]

• Long-Term Stability: Analyze QC samples after storing them at the intended storage temperature for an extended period.[6]

• Stock Solution Stability: Evaluate the stability of the analyte and SIL-IS stock solutions at their storage temperature.[6]

Acceptance Criteria: The mean concentration of the stability samples should be within ±15% of the nominal concentration.[6]

Data Presentation

Summarizing quantitative data in a clear and structured format is crucial for easy comparison and interpretation.

Validation Parameter	Experiment	Acceptance Criteria
Purity & Identity	LC-MS/MS analysis of high-concentration IS solution	Unlabeled analyte signal <0.1% of IS signal
Co-elution	Chromatographic analysis of analyte and IS mixture	Overlapping chromatographic peaks
Matrix Effect	Analysis of neat, post-extraction, and pre-extraction spiked samples from ≥6 sources	CV% of IS-normalized Matrix Factor ≤15%
Freeze-Thaw Stability	QC samples subjected to ≥3 freeze-thaw cycles	Mean concentration within ±15% of nominal
Short-Term Stability	QC samples at room temperature for expected handling time	Mean concentration within ±15% of nominal
Long-Term Stability	QC samples at storage temperature for an extended period	Mean concentration within ±15% of nominal
Stock Solution Stability	Analyte and IS stock solutions at storage temperature	Mean concentration within ±15% of nominal

Visualizing Workflows and Logical Relationships

Diagrams are powerful tools for illustrating experimental workflows and the logical relationships in the selection and validation of deuterated internal standards.

Caption: Bioanalytical workflow using a deuterated internal standard.

References

• 1. benchchem.com [benchchem.com]
• 2. resolvemass.ca [resolvemass.ca]
• 3. benchchem.com [benchchem.com]
• 4. ema.europa.eu [ema.europa.eu]
• 5. Bioanalytical method validation - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 6. benchchem.com [benchchem.com]
• 7. scispace.com [scispace.com]
• 8. benchchem.com [benchchem.com]
• 9. tandfonline.com [tandfonline.com]
• 10. benchchem.com [benchchem.com]
• 11. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 12. benchchem.com [benchchem.com]
• 13. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 14. benchchem.com [benchchem.com]

Technical Notes & Optimization

Technical Support Center: 3-Hydroxy desloratadine-d4 Analysis

Welcome to the technical support center for the LC-MS/MS analysis of 3-Hydroxy desloratadine-d4. This resource provides troubleshooting guidance and answers to frequently asked questions to help researchers, scientists, and drug development professionals optimize their analytical methods and enhance assay sensitivity.

Frequently Asked Questions (FAQs)

Q1: What are the typical MRM transitions for 3-Hydroxy desloratadine-d4?

A1: The precursor ion for 3-Hydroxy desloratadine-d4 is typically the protonated molecule [M+H]⁺. Based on available data for the non-deuterated and other deuterated forms, the expected mass transition would be m/z 331.10 → 279.10.[1] It is always recommended to optimize the collision energy for this transition on your specific mass spectrometer.

Q2: What type of LC column is recommended for the analysis of 3-Hydroxy desloratadine-d4?

A2: Reversed-phase C18 columns are commonly used for the separation of 3-Hydroxy desloratadine and its analogs.[1][2][3] Several specific columns have been successfully employed, including Kromasil C18 (150mm x 4.6mm, 5µm), Xbridge C18 (50 mm×4.6 mm, 5 μm), and Hypurity Advance (50 × 4.6 mm, 5 μm).[1][2][4] The choice of column will depend on the desired chromatographic resolution and run time.

Q3: What mobile phase composition is optimal for sensitivity?

A3: The optimal mobile phase generally consists of a mixture of an organic solvent (acetonitrile and/or methanol) and an aqueous solution with a volatile additive to promote ionization. Common mobile phases include combinations of acetonitrile and/or methanol with ammonium formate buffer.[1][2][3][4][5] For example, a mobile phase of Methanol:Acetonitrile (60:40 v/v) mixed with 10mM Ammonium formate in a 70:30 ratio has been reported.[1] Another study found that a mobile phase of 10 mM ammonium formate and methanol (20:80, v/v) provided a good signal.[2]

Q4: Which ionization mode is best for 3-Hydroxy desloratadine-d4?

A4: Positive ion electrospray ionization (ESI+) is the recommended mode for analyzing 3-Hydroxy desloratadine-d4, as it readily forms a protonated molecule [M+H]⁺.[1][4][5]

Q5: What are common sample preparation techniques for plasma samples?

A5: Both solid-phase extraction (SPE) and liquid-liquid extraction (LLE) have been successfully used to extract 3-Hydroxy desloratadine from plasma.[3][4][5] SPE with a strong cation exchange (SCX) sorbent has demonstrated high extraction efficiency.[3] LLE using ethyl ether has also been reported as a simple and rapid method.[5]

Troubleshooting Guide

This guide addresses common issues encountered when analyzing 3-Hydroxy desloratadine-d4 by LC-MS/MS, with a focus on improving sensitivity.

Issue 1: Low Signal Intensity or Poor Sensitivity

If you are experiencing low signal intensity for 3-Hydroxy desloratadine-d4, consider the following troubleshooting steps:

1. Mass Spectrometer Parameter Optimization:

• MRM Transition: Confirm the precursor and product ions for 3-Hydroxy desloratadine-d4. A common transition is m/z 331.10 → 279.10.[1] Infuse a standard solution directly into the mass spectrometer to optimize collision energy and other compound-specific parameters.

• Ion Source Parameters: Optimize the ion source settings, including nebulizer gas, heater gas flow, ion spray voltage, and temperature, to maximize the signal for your specific instrument and flow rate.

2. Mobile Phase Modification:

• Additive Concentration: The concentration of additives like ammonium formate can significantly impact ionization efficiency. Experiment with different concentrations (e.g., 5 mM vs. 10 mM) to find the optimal level for your system.[1][2][5]

• Organic Solvent Ratio: Adjust the ratio of acetonitrile to methanol or the overall organic-to-aqueous ratio. Some methods have found success with a higher proportion of organic solvent.[2][4]

3. Chromatographic Conditions:

• Column Selection: If peak shape is poor, this can affect sensitivity. Consider trying a different C18 column from another manufacturer, as subtle differences in silica chemistry can impact peak shape.

• Flow Rate: While a higher flow rate can shorten run times, it may also reduce sensitivity. Evaluate the effect of lowering the flow rate on signal intensity. Some methods have used flow rates between 0.7 mL/min and 1.0 mL/min.[1][2][4]

4. Sample Preparation:

• Extraction Recovery: Low recovery during sample preparation will lead to a weaker signal. Evaluate the extraction efficiency of your current method. If using LLE, try a different extraction solvent. If using SPE, ensure the conditioning, loading, washing, and elution steps are optimized for 3-Hydroxy desloratadine.

• Matrix Effects: Ion suppression from co-eluting matrix components can severely reduce sensitivity. A post-column infusion experiment can help diagnose matrix effects. If ion suppression is observed, improving the sample cleanup procedure or chromatographic separation is necessary.

Issue 2: High Background Noise or Interferences

High background noise can mask the analyte signal and negatively impact the limit of detection.

1. Check for Contamination:

• Solvents and Reagents: Ensure all solvents and reagents are of high purity (LC-MS grade).

• System Contamination: Run blank injections of your mobile phase to check for system contamination. If peaks are observed, clean the LC system and mass spectrometer ion source.

2. Improve Chromatographic Separation:

• Gradient Elution: If using an isocratic method, switching to a gradient elution can help separate the analyte from interfering matrix components.

• Column Chemistry: Consider a column with a different selectivity, such as a phenyl-hexyl or a C8 column, to alter the elution profile of interferences. A BDS Hypersil C8 column has been used for the analysis of desloratadine.[6]

Experimental Protocols & Data

Sample Preparation: Solid-Phase Extraction (SPE)

This protocol is adapted from a method for 3-Hydroxy desloratadine.[3]

• Precondition: Condition a SPEC SCX (15 mg) SPE plate with 400 µL of methanol, followed by 400 µL of 2% formic acid.[3]

• Load: Dilute 250 µL of plasma sample with 500 µL of 2% formic acid and apply to the SPE plate.[3]

• Wash: Wash the plate sequentially with 400 µL of 2% formic acid, followed by 400 µL of 2% formic acid in acetonitrile:methanol (70:30, v/v).[3]

• Elute: Elute the analyte with two 200 µL aliquots of 4% ammonium hydroxide in methanol:acetonitrile:water (45:45:10, v/v/v).[3]

• Dry and Reconstitute: Dry the eluent under nitrogen and reconstitute in 150 µL of the mobile phase.[3]

LC-MS/MS Parameters

The following table summarizes LC-MS/MS parameters from various published methods for 3-Hydroxy desloratadine, which can be used as a starting point for optimizing the analysis of its deuterated analog.

Parameter	Method 1	Method 2	Method 3
LC Column	Kromasil C18 (150x4.6mm, 5µm)[1]	Xbridge C18 (50x4.6mm, 5µm)[2]	Hypurity Advance (50x4.6mm, 5µm)[4]
Mobile Phase	Methanol:Acetonitrile (60:40 v/v) & 10mM Ammonium formate (70:30)[1]	10mM Ammonium formate & Methanol (20:80, v/v)[2]	Acetonitrile:Methanol (40:60) & Methanol:Water (90:10) in a 90:10 ratio[4]
Flow Rate	1.0 mL/min[1]	0.7 mL/min[2]	1.0 mL/min[4]
Ionization Mode	ESI Positive[1]	ESI Positive[2]	Turbo Ion Spray (Positive)[4]
MRM Transition (3-OH Des)	m/z 327.10 → 275.10[1]	Not specified	m/z 326.97 → 274.97[4]
MRM Transition (3-OH Des-d4)	m/z 331.10 → 279.10[1]	Not specified	Not specified
LLOQ	50.0 pg/mL[1]	Not specified	0.100 ng/mL[4]

Visual Guides

General LC-MS/MS Workflow

Caption: General workflow for the analysis of 3-Hydroxy desloratadine-d4.

Troubleshooting Logic for Low Sensitivity

Caption: Decision tree for troubleshooting low sensitivity issues.

References

• 1. [PDF] LC-MS / MS METHOD FOR THE SIMULTANEOUS DETERMINATION OF DESLORATADINE AND ITS METABOLITE 3-HYDROXY DESLORATADINE IN HUMAN PLASMA | Semantic Scholar [semanticscholar.org]
• 2. Quantification of desloratadine in human plasma by LC-ESI-MS/MS and application to a pharmacokinetic study - PMC [pmc.ncbi.nlm.nih.gov]
• 3. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 4. Development and validation of an improved LC-MS/MS method for the quantification of desloratadine and its metabolite in human plasma using deutrated desloratadine as internal standard - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Overcoming matrix effects in 3-Hydroxy desloratadine-d4 analysis

Welcome to the technical support center for the bioanalysis of 3-Hydroxy desloratadine-d4. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome common challenges, with a specific focus on mitigating matrix effects in LC-MS/MS analysis.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: What are matrix effects and why are they a concern in my 3-Hydroxy desloratadine-d4 analysis?

A1: Matrix effects are the alteration of ionization efficiency for a target analyte due to the presence of co-eluting, undetected components in the sample matrix.[1][2] In the analysis of 3-Hydroxy desloratadine-d4, biological matrices like plasma or urine contain numerous endogenous compounds such as phospholipids, proteins, and other metabolites.[3] These co-eluting substances can interfere with the ionization process in the mass spectrometer's source, leading to either ion suppression (decreased signal) or ion enhancement (increased signal).[4] This phenomenon can severely compromise the accuracy, precision, and sensitivity of the quantitative analysis.[5][6]

Q2: I am observing low signal intensity and poor reproducibility. How can I determine if this is due to matrix effects?

A2: To determine if matrix effects are the cause of your issues, two primary methods can be employed:

• Post-Column Infusion: This is a qualitative method.[6][7] It involves infusing a constant flow of a standard solution of 3-Hydroxy desloratadine-d4 into the mass spectrometer post-column, while a blank, extracted matrix sample is injected onto the LC system.[6] Dips or peaks in the baseline signal indicate retention times where co-eluting matrix components cause ion suppression or enhancement.[8]

• Post-Extraction Spike: This is a quantitative assessment.[3][7] The response of an analyte spiked into a pre-extracted blank matrix is compared to the response of the analyte in a clean solvent at the same concentration.[8] The ratio of these responses provides a quantitative measure of the matrix effect (ion suppression if <100%, enhancement if >100%).[7]

Q3: What are the most common sources of matrix effects in plasma samples?

A3: In plasma or serum samples, phospholipids are a major cause of ion suppression in LC-MS/MS analysis.[3][9] Other endogenous components like salts, proteins, and metabolites also contribute significantly to matrix effects.[3] During sample preparation, techniques like protein precipitation can be quick but often fail to remove phospholipids, leading to significant matrix interference.[10]

Q4: Which sample preparation technique is most effective at reducing matrix effects for 3-Hydroxy desloratadine-d4 analysis?

A4: The choice of sample preparation is critical for minimizing matrix effects. The most common techniques are Protein Precipitation (PPT), Liquid-Liquid Extraction (LLE), and Solid-Phase Extraction (SPE).[3]

• Protein Precipitation (PPT): This is the simplest method but is often the least effective at removing interfering components, frequently resulting in significant matrix effects.[10]

• Liquid-Liquid Extraction (LLE): LLE offers a cleaner extract than PPT by partitioning the analyte into an immiscible organic solvent.[3] Adjusting the pH of the aqueous matrix can optimize the extraction of 3-Hydroxy desloratadine and leave behind many interfering substances.[3]

• Solid-Phase Extraction (SPE): SPE is generally considered the most effective technique for producing clean extracts.[10] Mixed-mode SPE, which utilizes both reversed-phase and ion-exchange retention mechanisms, can dramatically reduce matrix components from biological samples, leading to a significant reduction in matrix effects.[10] A method using SPEC SCX (a strong cation exchange SPE) has been shown to be highly effective for isolating desloratadine and 3-hydroxydesloratadine from plasma.[11]

Experimental Protocols

Protocol 1: Solid-Phase Extraction (SPE) for Plasma Samples

This protocol is adapted from a demonstrated method for extracting desloratadine and 3-hydroxydesloratadine from human plasma.[11]

Materials:

• SPEC SCX 15 mg solid-phase extraction plate

• Human plasma with EDTA anticoagulant

• Methanol

• 2% Formic Acid in water

• Acetonitrile

• 4% Ammonium Hydroxide in Methanol:Acetonitrile:Water (45:45:10 v/v/v)

• Nitrogen evaporator

• Mobile phase for reconstitution

Procedure:

• Plate Preconditioning: Precondition the SPE plate wells with 400 µL of methanol, followed by 400 µL of 2% formic acid solution.

• Sample Preparation: Dilute a 250 µL aliquot of the plasma sample with 500 µL of 2% formic acid solution.

• Sample Loading: Apply the diluted sample to the preconditioned SPE plate under a gentle vacuum (approx. 5 in. Hg).

• Washing Step 1: Wash the plate with 400 µL of 2% formic acid solution.

• Washing Step 2: Wash the plate with 400 µL of 2% formic acid in acetonitrile:methanol (70:30 v/v).

• Analyte Elution: Elute the analyte using two 200 µL aliquots of 4% ammonium hydroxide in methanol:acetonitrile:water (45:45:10 v/v/v).

• Dry Down: Dry the eluent under a stream of nitrogen.

• Reconstitution: Reconstitute the dried residue in 150 µL of the mobile phase for LC-MS/MS analysis.

Protocol 2: Liquid-Liquid Extraction (LLE) for Plasma Samples

This protocol is a general procedure based on common LLE principles for basic compounds like desloratadine and its metabolites.[3][12]

Materials:

• Human plasma

• Internal Standard (IS) solution (e.g., 3-Hydroxy desloratadine-d4)

• pH adjustment buffer (e.g., Ammonium formate, pH adjusted)

• Extraction solvent (e.g., Ethyl ether, Methyl tert-butyl ether)[3][13]

• Centrifuge

• Nitrogen evaporator

• Mobile phase for reconstitution

Procedure:

• Sample Aliquoting: Pipette 200 µL of human plasma into a clean microcentrifuge tube.

• IS Spiking: Add a small volume (e.g., 20 µL) of the internal standard solution to the plasma and vortex briefly.

• pH Adjustment: Add a buffer to adjust the sample pH to be at least two units higher than the pKa of 3-Hydroxy desloratadine, ensuring it is uncharged.[3]

• Solvent Addition: Add 1 mL of the extraction solvent (e.g., ethyl ether).

• Extraction: Vortex the mixture vigorously for 2-5 minutes to ensure thorough mixing.

• Centrifugation: Centrifuge the sample at high speed (e.g., 10,000 x g) for 10 minutes to separate the aqueous and organic layers.

• Supernatant Transfer: Carefully transfer the upper organic layer to a clean tube, avoiding the aqueous layer and any precipitated protein at the interface.

• Dry Down: Evaporate the organic solvent to dryness under a gentle stream of nitrogen at approximately 40°C.

• Reconstitution: Reconstitute the residue in a suitable volume (e.g., 200 µL) of the mobile phase, vortex, and transfer to an autosampler vial for injection.

Data Summary Tables

Table 1: Comparison of Sample Preparation Techniques

Technique	Primary Target Interferences Removed	Relative Cleanliness	Throughput	Typical Recovery %	Reference
Protein Precipitation (PPT)	Proteins	Low	High	Variable, often lower due to ion suppression	[10]
Liquid-Liquid Extraction (LLE)	Some phospholipids, highly polar interferents	Medium	Medium	89-92% for Desloratadine	[3][12]

| Solid-Phase Extraction (SPE) | Proteins, Phospholipids, Salts | High | Medium-High (96-well format) | ~85% for Desloratadine & 3-OH-Desloratadine |[10][11] |

Table 2: Example LC-MS/MS Method Parameters for Desloratadine Metabolites

Parameter	Setting	Reference
LC Column	C18, 50 x 2.0 mm, 5 µm	[11][13]
Mobile Phase A	10 mM Ammonium formate in water with 0.2% formic acid	[11]
Mobile Phase B	10 mM Ammonium formate in methanol with 0.2% formic acid	[11]
Flow Rate	0.250 - 0.7 mL/min	[11][12]
Injection Volume	5-10 µL	[12]
Ionization Mode	Positive Ion Electrospray (ESI+)	[11]
MS Detection	Multiple Reaction Monitoring (MRM)	[11]
MRM Transition (3-OH Desloratadine)	m/z 327.2 → m/z 275.1	[11]

| MRM Transition (Desloratadine) | m/z 311.2 → m/z 259.1 |[11] |

Visual Guides & Workflows

Caption: Workflow for identifying and mitigating matrix effects.

Caption: Troubleshooting decision tree for low analyte signal.

Caption: Effectiveness of different sample preparation techniques.

References

• 1. zefsci.com [zefsci.com]
• 2. academy.gmp-compliance.org [academy.gmp-compliance.org]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. Overview, consequences, and strategies for overcoming matrix effects in LC-MS analysis: a critical review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. Two Distinct Sample Prep Approaches to Overcome Matrix Effect in LC/MS of Serum or Plasma Samples [sigmaaldrich.com]
• 10. researchgate.net [researchgate.net]
• 11. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 12. Quantification of desloratadine in human plasma by LC-ESI-MS/MS and application to a pharmacokinetic study - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]

Troubleshooting poor peak shape of 3-Hydroxy desloratadine-d4

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals resolve issues related to the chromatographic analysis of 3-Hydroxy desloratadine-d4, with a specific focus on addressing poor peak shape.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of peak tailing for 3-Hydroxy desloratadine-d4?

Peak tailing, where the latter half of the peak is broader than the front half, is a common issue. For a basic compound like 3-Hydroxy desloratadine-d4, the primary causes include:

• Secondary Silanol Interactions: Free silanol groups on the surface of silica-based columns can interact strongly with the basic functional groups of the analyte, causing tailing.

• Column Overload: Injecting too much sample mass onto the column can saturate the stationary phase, leading to tailing.

• Inappropriate Mobile Phase pH: If the mobile phase pH is not optimal, it can lead to partial ionization of the analyte and inconsistent interactions with the stationary phase.

• Column Contamination or Degradation: Accumulation of contaminants on the column frit or degradation of the stationary phase can create active sites that cause tailing.

Q2: My 3-Hydroxy desloratadine-d4 peak is fronting. What does this indicate?

Peak fronting, where the first half of the peak is broader than the latter half, is less common than tailing. Potential causes include:

• Sample Solvent Incompatibility: If the sample is dissolved in a solvent significantly stronger than the mobile phase, it can cause the analyte to move too quickly through the initial part of the column, resulting in a distorted, fronting peak.

• Column Collapse: A sudden physical change or void in the column packing material can lead to peak fronting. This can be caused by operating the column under harsh conditions (e.g., extreme pH or temperature) or by pressure shocks.

• Concentration Overload: Injecting a sample that is too concentrated can lead to peak fronting.

Q3: Why is the peak for my deuterated internal standard (3-Hydroxy desloratadine-d4) shaped differently than the non-deuterated analyte?

While deuterated internal standards are designed to be chemically similar to the analyte, minor differences can sometimes lead to chromatographic discrepancies:

• Chromatographic Shift: Deuterated compounds can sometimes exhibit slightly different retention times compared to their non-deuterated counterparts due to the isotope effect. This can lead to incomplete co-elution and apparent differences in peak shape, especially if matrix effects are present.

• Purity Issues: The presence of unlabeled analyte or other impurities in the deuterated internal standard can manifest as shoulders or distorted peaks.

Q4: Can the mobile phase composition affect the peak shape of 3-Hydroxy desloratadine-d4?

Yes, the mobile phase is critical for achieving good peak shape.

• pH: For a basic compound like 3-Hydroxy desloratadine, a lower pH (e.g., using formic acid or ammonium formate) is often used to ensure the analyte is consistently protonated, which can minimize secondary interactions with silanol groups and improve peak symmetry.

• Buffer Concentration: An adequate buffer concentration is necessary to control the pH and provide consistent ionization of the analyte.

• Organic Modifier: The type and percentage of the organic solvent (e.g., acetonitrile or methanol) affect retention and can influence peak shape.

Troubleshooting Guide for Poor Peak Shape

If you are observing poor peak shape for 3-Hydroxy desloratadine-d4, follow this systematic troubleshooting guide.

Step 1: Initial Assessment and Observation

• Characterize the Problem: Is the peak tailing, fronting, or split?

• Scope of the Issue: Does the poor peak shape affect only the 3-Hydroxy desloratadine-d4 peak, the non-deuterated analyte as well, or all peaks in the chromatogram?

  • All Peaks: Suspect a system-wide issue (e.g., blocked frit, column void, injector problem).

  • Only Analyte and Internal Standard: Suspect a chemical interaction issue related to the specific molecules (e.g., mobile phase pH, secondary interactions).

Step 2: Check the HPLC/UHPLC System

• Fittings and Tubing: Ensure all connections are secure and that the correct ferrules are used to avoid dead volume.

• Injector: Check for partially plugged loops or worn rotor seals.

• Pump: Verify a stable flow rate and pressure. Fluctuations can indicate leaks or air bubbles.

Step 3: Evaluate the Mobile Phase and Sample

• Mobile Phase Preparation: Ensure the mobile phase is fresh, well-mixed, and properly degassed. Verify the pH of the aqueous component.

• Sample Solvent: Dissolve the sample in the initial mobile phase whenever possible. If using a stronger solvent, reduce the injection volume.

• Sample Concentration: To check for column overload, dilute the sample by a factor of 10 and re-inject. If the peak shape improves, the original sample was overloaded.

Step 4: Investigate the Column

• Column Age and History: Consider the number of injections and the types of samples previously run on the column.

• Guard Column: If a guard column is in use, remove it and run the analysis again. If the peak shape improves, the guard column needs to be replaced.

• Column Flushing: If contamination is suspected, reverse-flush the column (if the manufacturer allows) with a series of strong solvents.

• Replace the Column: If the above steps do not resolve the issue, replace the analytical column with a new one of the same type to confirm if the old column was the problem.

Quantitative Data

Table 1: Typical LC-MS/MS Parameters for 3-Hydroxy desloratadine Analysis

Parameter	Typical Value/Condition
Column	C18 (e.g., 50 mm x 2.0 mm, 5 µm)[1]
Mobile Phase A	5-10 mM Ammonium Formate in Water with 0.1-0.2% Formic Acid[1][2]
Mobile Phase B	Acetonitrile or Methanol with 0.1-0.2% Formic Acid[2]
Flow Rate	0.2 - 1.0 mL/min[2]
Gradient	Gradient elution, e.g., 20% to 90% B over several minutes[2]
Injection Volume	5 - 15 µL
Ionization Mode	Positive Ion Electrospray (ESI+)
MRM Transition	3-Hydroxy desloratadine: e.g., m/z 327.2 → 275.1[2]
Internal Standard	3-Hydroxy desloratadine-d4

Table 2: System Suitability Criteria for Good Peak Shape

Parameter	Acceptance Criteria
Tailing Factor (Tf)	0.8 - 1.5
Asymmetry Factor (As)	0.9 - 1.2
Theoretical Plates (N)	> 5000
%RSD of Peak Area (n=6)	< 2.0%
%RSD of Retention Time (n=6)	< 1.0%

Experimental Protocols

Protocol: Systematic Evaluation of Mobile Phase pH

This protocol is designed to optimize the mobile phase pH to improve the peak shape of 3-Hydroxy desloratadine-d4, which is prone to tailing due to its basic nature.

• Prepare Stock Solutions:

  • Prepare a 1 µg/mL stock solution of 3-Hydroxy desloratadine-d4 in 50:50 acetonitrile:water.

• Prepare Mobile Phases:

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Mobile Phase A (Variable pH): Prepare three separate aqueous mobile phases:

    • pH 2.7: 0.1% Formic Acid in Water.

    • pH 3.5: 10 mM Ammonium Formate in Water, adjust pH to 3.5 with Formic Acid.

    • pH 4.5: 10 mM Ammonium Formate in Water, adjust pH to 4.5 with Formic Acid.

• Experimental Procedure:

  • Install a C18 column and set the column oven to 40°C.

  • Begin with the pH 2.7 Mobile Phase A. Equilibrate the column for at least 15 column volumes.

  • Inject the 3-Hydroxy desloratadine-d4 stock solution using a standard gradient (e.g., 10-90% B in 5 minutes).

  • Record the chromatogram and calculate the tailing factor, theoretical plates, and retention time.

  • Repeat the equilibration and injection steps for the pH 3.5 and pH 4.5 mobile phases.

• Data Analysis:

  • Compare the peak shape parameters (tailing factor, theoretical plates) from the three runs.

  • Select the pH that provides the most symmetrical peak with the highest efficiency.

Visualizations

References

• 1. Simultaneous determination of desloratadine and its active metabolite 3-hydroxydesloratadine in human plasma by LC/MS/MS and its application to pharmacokinetics and bioequivalence - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]

Technical Support Center: Optimizing Chromatographic Resolution of Desloratadine Metabolites

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the chromatographic resolution of desloratadine and its metabolites.

Frequently Asked Questions (FAQs)

Q1: What are the primary metabolites of desloratadine that I should be targeting for chromatographic analysis?

A1: The major active metabolite of desloratadine is 3-hydroxydesloratadine.[1] This metabolite is often analyzed simultaneously with the parent drug in bioanalytical studies. Other metabolites, such as 5-hydroxydesloratadine and 6-hydroxydesloratadine, have also been identified.[1]

Q2: What are the most common chromatographic techniques used for the analysis of desloratadine and its metabolites?

A2: High-Performance Liquid Chromatography (HPLC) and Ultra-Performance Liquid Chromatography (UPLC) are the most prevalent techniques for the analysis of desloratadine and its metabolites.[2][3] These are often coupled with mass spectrometry (LC-MS/MS) for enhanced sensitivity and selectivity, particularly in biological matrices.[1][4][5]

Q3: What type of stationary phase is typically recommended for desloratadine analysis?

A3: Reversed-phase columns, such as C8 and C18, are commonly used for the separation of desloratadine and its metabolites.[6][7] The choice between C8 and C18 will depend on the specific hydrophobicity of the analytes and the desired retention characteristics.

Q4: How does the mobile phase pH affect the retention and peak shape of desloratadine?

A4: The pH of the mobile phase is a critical parameter in the analysis of desloratadine, as it is a basic compound. Adjusting the pH can significantly impact its ionization state, and therefore its retention and peak shape. A lower pH (e.g., around 3.0-3.5) is often used to ensure the protonation of desloratadine, leading to better peak shape and retention on reversed-phase columns.[2][6]

Q5: What are the typical sample preparation techniques for analyzing desloratadine metabolites in biological matrices like plasma?

A5: Common sample preparation techniques include protein precipitation, liquid-liquid extraction (LLE), and solid-phase extraction (SPE).[1][5] The choice of technique depends on the required level of cleanliness, sensitivity, and the nature of the biological matrix. SPE can be particularly effective in removing interfering components from the matrix.[5]

Troubleshooting Guides

This section provides solutions to common problems encountered during the chromatographic analysis of desloratadine and its metabolites.

Issue 1: Poor Peak Resolution Between Desloratadine and 3-Hydroxydesloratadine

Possible Causes & Solutions:

Cause	Recommended Solution
Inappropriate Mobile Phase Composition	Optimize the organic modifier (e.g., acetonitrile, methanol) ratio. A gradient elution may be necessary to improve separation.[6]
Incorrect Mobile Phase pH	Adjust the pH of the aqueous portion of the mobile phase. For basic compounds like desloratadine, a slightly acidic pH (e.g., 3.0-4.0) can improve peak shape and resolution.[2][6]
Suboptimal Column Chemistry	Experiment with different stationary phases (e.g., C8 vs. C18) or columns with different particle sizes or lengths. A longer column or a column with smaller particles can provide higher efficiency and better resolution.
Inadequate Flow Rate	Optimize the flow rate. A lower flow rate generally increases resolution but also extends the run time.
Elevated Column Temperature	Adjust the column temperature. While higher temperatures can decrease viscosity and improve efficiency, they may not always improve the resolution of critical pairs.

Issue 2: Peak Tailing for Desloratadine

Possible Causes & Solutions:

Cause	Recommended Solution
Secondary Interactions with Silanol Groups	Use an end-capped column or add a competing base (e.g., triethylamine) to the mobile phase to mask the active silanol groups.[2][6]
Column Overload	Reduce the injection volume or the concentration of the sample.
Incompatible Injection Solvent	Ensure the sample is dissolved in a solvent that is weaker than or similar in strength to the initial mobile phase.
Column Contamination or Degradation	Flush the column with a strong solvent or replace the column if it is old or has been used extensively with complex matrices.
Mobile Phase pH Too High	Lower the mobile phase pH to ensure complete protonation of the basic analyte.

Issue 3: Low Sensitivity or Poor Peak Response

Possible Causes & Solutions:

Cause	Recommended Solution
Suboptimal Detection Wavelength (UV)	Determine the optimal UV wavelength for desloratadine and its metabolites by scanning a standard solution. Wavelengths around 272-280 nm have been reported.[2][6]
Inefficient Ionization (MS)	Optimize the mass spectrometer source parameters, such as spray voltage, gas flows, and temperature.
Sample Loss During Preparation	Evaluate and optimize the sample extraction and reconstitution steps to maximize recovery.
Analyte Degradation	Investigate the stability of desloratadine and its metabolites under the analytical conditions (e.g., light, temperature, pH).[8]
Detector Malfunction	Perform routine maintenance and calibration of the detector as per the manufacturer's guidelines.

Experimental Protocols

Protocol 1: UPLC-MS/MS Bioanalytical Method for Desloratadine and 3-Hydroxydesloratadine in Human Plasma

This protocol is a representative example based on published methods.[1][5]

1. Sample Preparation (Solid-Phase Extraction)

• Precondition an SPE cartridge (e.g., mixed-mode cation exchange) with methanol followed by an acidic solution (e.g., 2% formic acid).[5]

• Dilute 250 µL of plasma with 500 µL of 2% formic acid.[5]

• Load the diluted plasma onto the SPE cartridge.

• Wash the cartridge with the acidic solution and then with an organic/acidic solution (e.g., 2% formic acid in acetonitrile:methanol).[5]

• Elute the analytes with a basic organic solution (e.g., 4% ammonium hydroxide in methanol:acetonitrile:water).[5]

• Evaporate the eluent to dryness under a stream of nitrogen.

• Reconstitute the residue in the mobile phase.

2. UPLC Conditions

• Column: C18, 50 mm x 2.1 mm, 1.7 µm

• Mobile Phase A: 10 mM Ammonium formate in water with 0.2% formic acid[5]

• Mobile Phase B: 10 mM Ammonium formate in methanol with 0.2% formic acid[5]

• Gradient: 20% to 90% B over 3.5 minutes[5]

• Flow Rate: 0.250 mL/min[5]

• Column Temperature: 40 °C

• Injection Volume: 10 µL

3. MS/MS Conditions

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Multiple Reaction Monitoring (MRM) Transitions:

  • Desloratadine: m/z 311.2 → 259.1[5]

  • 3-Hydroxydesloratadine: m/z 327.2 → 275.1[5]

• Optimize source-dependent parameters (e.g., capillary voltage, source temperature, gas flows) for maximum signal intensity.

Quantitative Data Summary

Table 1: Comparison of Chromatographic Methods for Desloratadine and Metabolites

Parameter	Method 1 (UPLC-MS/MS)[3]	Method 2 (HPLC-Fluorescence)[2]	Method 3 (LC-MS/MS)[1]
Analytes	Desloratadine, 3-Hydroxydesloratadine	Loratadine, Desloratadine	Desloratadine, 3-OH-Desloratadine
Matrix	Human Plasma	Human Plasma	Human Plasma
Column	Not Specified	Monolithic C18 (100 mm x 4.6 mm)	Hypurity Advance (50 x 4.6 mm, 5 µm)
Mobile Phase	Not Specified	0.15 M SDS, 0.3% TEA, 10% n-Butanol in 0.02 M H3PO4 (pH 3.5)	Acetonitrile/Methanol (40:60) and Methanol/Water (90:10) in a 90:10 ratio
Flow Rate	Not Specified	1.2 mL/min	1.0 mL/min
Detection	MS/MS	Fluorescence (Ex: 280 nm, Em: 440 nm)	MS/MS (ESI+)
Run Time	~2 min	< 5 min	5 min
Linear Range	0.025 - 10 ng/mL	20 - 200 ng/mL	100 - 11,000 pg/mL

Visualizations

Caption: Experimental workflow for the bioanalysis of desloratadine metabolites.

Caption: Troubleshooting decision tree for poor peak resolution.

Caption: Simplified metabolic pathway of desloratadine.

References

• 1. Development and validation of an improved LC-MS/MS method for the quantification of desloratadine and its metabolite in human plasma using deutrated desloratadine as internal standard - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Rapid micellar HPLC analysis of loratadine and its major metabolite desloratadine in nano-concentration range using monolithic column and fluorometric detection: application to pharmaceuticals and biological fluids - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Orthogonal extraction/chromatography and UPLC, two powerful new techniques for bioanalytical quantitation of desloratadine and 3-hydroxydesloratadine at 25 pg/mL - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Quantification of desloratadine in human plasma by LC-ESI-MS/MS and application to a pharmacokinetic study - PMC [pmc.ncbi.nlm.nih.gov]
• 5. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 6. A Validated Stability-Indicating RP-UPLC Method for Simultaneous Determination of Desloratadine and Sodium Benzoate in Oral Liquid Pharmaceutical Formulations - PMC [pmc.ncbi.nlm.nih.gov]
• 7. uhplcs.com [uhplcs.com]
• 8. scispace.com [scispace.com]

Addressing instability of 3-Hydroxy desloratadine-d4 during analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering instability issues during the analysis of 3-Hydroxy desloratadine-d4.

Frequently Asked Questions (FAQs)

Q1: We are observing inconsistent results and poor reproducibility when using 3-Hydroxy desloratadine-d4 as an internal standard. What are the potential causes?

A1: Inconsistent results with 3-Hydroxy desloratadine-d4 can stem from several factors common to deuterated internal standards. The primary culprits are often:

• Isotopic Exchange: Deuterium atoms on the internal standard may exchange with protons from the sample matrix or solvents, particularly under acidic or basic conditions. This can alter the mass-to-charge ratio and lead to inaccurate quantification.

• Chromatographic Shift: The deuterated internal standard and the non-deuterated analyte may have slightly different retention times. If this shift is not consistent, it can lead to variability in the analytical results.

• Differential Matrix Effects: The analyte and the internal standard can be affected differently by ion suppression or enhancement from components in the biological matrix. This can lead to a non-proportional response between the analyte and the internal standard.

• Degradation: Like its non-deuterated counterpart, 3-Hydroxy desloratadine-d4 may be susceptible to degradation under certain storage and handling conditions.

Q2: How can we minimize the risk of deuterium-hydrogen (D-H) exchange?

A2: To minimize D-H exchange, consider the following:

• pH Control: Maintain the pH of your samples and mobile phase as close to neutral as possible. Avoid strongly acidic or basic conditions during sample preparation and analysis.

• Solvent Selection: Use aprotic solvents where possible during sample preparation. If protic solvents are necessary, minimize the exposure time.

• Temperature Control: Keep samples at low temperatures during storage and processing to reduce the rate of exchange reactions.

• Label Position: Be aware of the position of the deuterium labels on the molecule. Labels on or near heteroatoms (like the hydroxyl group) can be more prone to exchange.

Q3: What should we do if the 3-Hydroxy desloratadine-d4 and the native analyte do not co-elute perfectly?

A3: A slight chromatographic shift is not uncommon with deuterated standards. To address this:

• Optimize Chromatography: Adjust the mobile phase composition, gradient profile, or column temperature to improve co-elution.

• Ensure Peak Integration Consistency: If a slight separation is unavoidable, ensure that the peak integration parameters are robust and consistently applied to both the analyte and the internal standard.

• Evaluate Impact: Assess whether the slight separation leads to differential matrix effects by performing a post-column infusion experiment.

Q4: How can we assess the stability of 3-Hydroxy desloratadine-d4 in our biological matrix?

A4: Conduct stability studies under conditions that mimic your experimental workflow. This includes:

• Freeze-Thaw Stability: Analyze quality control (QC) samples after multiple freeze-thaw cycles.

• Bench-Top Stability: Assess the stability of QC samples left at room temperature for a period equivalent to your sample preparation time.

• Autosampler Stability: Evaluate the stability of processed samples in the autosampler over the expected duration of an analytical run.

• Long-Term Storage Stability: Analyze QC samples after storage at the intended temperature for an extended period.

Troubleshooting Guides

Issue 1: Gradual Decrease in 3-Hydroxy desloratadine-d4 Signal Over an Analytical Run

Possible Cause	Troubleshooting Steps
Instability in Autosampler	1. Re-run a freshly prepared calibration standard at the end of the batch to check for a drop in response. 2. Lower the autosampler temperature (e.g., to 4 °C). 3. Investigate the stability of the reconstituted extract in the autosampler solvent.
Adsorption to Vials/Tubing	1. Use silanized glass or polypropylene vials. 2. Include a small percentage of an organic solvent like acetonitrile or methanol in the autosampler wash solution.
pH Change in Sample	Ensure the final sample solution is buffered to maintain a stable pH.

Issue 2: High Variability in Analyte/Internal Standard Area Ratios

Possible Cause	Troubleshooting Steps
Inconsistent Matrix Effects	1. Improve the sample cleanup procedure (e.g., optimize solid-phase extraction or liquid-liquid extraction). 2. Dilute the sample with a compatible solvent to reduce the concentration of matrix components.
Variable Deuterium Exchange	1. Strictly control the pH and temperature during sample preparation. 2. Prepare samples in smaller batches to minimize the time they are exposed to potentially destabilizing conditions.
Inconsistent Sample Volume	Ensure accurate and precise pipetting of the internal standard and sample volumes.

Quantitative Data Summary

The following table summarizes stability data for 3-hydroxydesloratadine in human plasma from a published study. While this data is for the non-deuterated analog, it provides a useful baseline for assessing the stability of 3-Hydroxy desloratadine-d4, which is expected to have similar chemical stability.

Stability Test	Conditions	Concentration (ng/mL)	Accuracy (%)	Precision (%CV)
Freeze-Thaw (3 cycles)	-20°C to Room Temp	0.15	98.7	4.2
7.5	101.2	2.5
Bench-Top (6 hours)	Room Temperature	0.15	99.3	3.8
7.5	100.5	2.1
Long-Term (30 days)	-70°C	0.15	97.9	5.1
7.5	102.1	3.3

Data adapted from a representative bioanalytical method validation study. Actual results may vary based on specific experimental conditions.

Experimental Protocols

LC-MS/MS Method for the Simultaneous Determination of Desloratadine and 3-Hydroxydesloratadine in Human Plasma

This protocol is based on a validated method that successfully utilizes 3-Hydroxy desloratadine-d4 as an internal standard.[1]

1. Sample Preparation (Liquid-Liquid Extraction)

• To 200 µL of human plasma, add 25 µL of the internal standard working solution (containing desloratadine-d4 and 3-hydroxy desloratadine-d4).

• Add 100 µL of 0.1 M sodium hydroxide and vortex for 30 seconds.

• Add 1 mL of ethyl acetate, vortex for 5 minutes.

• Centrifuge at 4000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 200 µL of the mobile phase.

2. Chromatographic Conditions

• HPLC System: Agilent 1200 series or equivalent

• Column: Zorbax SB-C18 (4.6 mm x 50 mm, 5 µm)

• Mobile Phase: 10 mM ammonium acetate in water (A) and methanol (B) (30:70 v/v)

• Flow Rate: 0.8 mL/min

• Injection Volume: 10 µL

• Column Temperature: 35°C

3. Mass Spectrometric Conditions

• Mass Spectrometer: API 4000 or equivalent

• Ionization Mode: Electrospray Ionization (ESI), Positive

• MRM Transitions:

  • 3-Hydroxydesloratadine: m/z 327.1 → 275.1

  • 3-Hydroxy desloratadine-d4: m/z 331.1 → 279.1

• Key MS Parameters:

  • Curtain Gas: 20 psi

  • Collision Gas: 6 psi

  • IonSpray Voltage: 5500 V

  • Temperature: 500°C

Visualizations

Caption: Troubleshooting workflow for 3-Hydroxy desloratadine-d4 instability.

Caption: Potential metabolic and degradation pathways.

References

• 1. researchgate.net [researchgate.net]

Technical Support Center: Analysis of 3-Hydroxy desloratadine-d4 by ESI-MS

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals minimize ion suppression when analyzing 3-Hydroxy desloratadine-d4 using Electrospray Ionization Mass Spectrometry (ESI-MS).

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: I am observing low signal intensity and poor reproducibility for 3-Hydroxy desloratadine-d4. Could this be due to ion suppression?

A1: Yes, low signal intensity and poor reproducibility are common symptoms of ion suppression in ESI-MS.[1][2] Ion suppression occurs when co-eluting matrix components interfere with the ionization of the target analyte, leading to a decreased signal.[3] This is a significant challenge in complex biological matrices like plasma.[4][5]

Troubleshooting Steps:

• Confirm Ion Suppression: The presence of ion suppression can be investigated by a post-column infusion experiment.[5] In this setup, a constant flow of 3-Hydroxy desloratadine-d4 solution is introduced into the mass spectrometer after the analytical column. A blank matrix sample is then injected onto the column. A dip in the baseline signal of 3-Hydroxy desloratadine-d4 at the retention time of interfering components confirms ion suppression.

• Review Sample Preparation: Inadequate sample cleanup is a primary cause of ion suppression.[2][4] Protein precipitation, while simple, may not remove all interfering phospholipids and other endogenous materials.[1][4] Consider more rigorous sample preparation techniques like Liquid-Liquid Extraction (LLE) or Solid-Phase Extraction (SPE) to achieve a cleaner extract.[2][3]

• Optimize Chromatography: Co-elution of matrix components with 3-Hydroxy desloratadine-d4 can lead to suppression.[3] Optimizing the chromatographic method to separate the analyte from these interferences is crucial.[6] This can be achieved by adjusting the mobile phase composition, gradient profile, or using a different stationary phase.

• Sample Dilution: A straightforward approach to reduce the concentration of interfering matrix components is to dilute the sample extract.[1][7] However, this may compromise the limit of quantification (LLOQ), so a balance must be found.

Q2: What is the most effective sample preparation technique to minimize matrix effects for 3-Hydroxy desloratadine-d4 analysis in plasma?

A2: The choice of sample preparation technique significantly impacts the degree of ion suppression. While there is no single "best" method for all scenarios, Solid-Phase Extraction (SPE) and Liquid-Liquid Extraction (LLE) are generally more effective at removing interfering matrix components than protein precipitation.[1][2][4]

• Solid-Phase Extraction (SPE): This technique offers high selectivity and can provide very clean extracts, significantly reducing matrix effects.[8][9] One study noted that using SPE for the analysis of desloratadine and its 3-hydroxy metabolite helped to minimize the matrix effect.[8]

• Liquid-Liquid Extraction (LLE): LLE is another effective technique for reducing ion suppression and has been successfully used for the analysis of desloratadine and 3-hydroxydesloratadine.[10][11]

• Protein Precipitation (PPT): While fast and inexpensive, PPT is the least selective method and often results in significant ion suppression due to remaining endogenous components like phospholipids.[1][4]

Q3: Can my mobile phase composition be contributing to ion suppression?

A3: Absolutely. Mobile phase additives can significantly impact ionization efficiency.

• Avoid Non-Volatile Buffers: Non-volatile buffers such as phosphate, TRIS, and HEPES should be avoided as they can precipitate in the ESI source, leading to ion suppression and instrument contamination.[12]

• Limit Ion-Pairing Agents: Strong ion-pairing agents like trifluoroacetic acid (TFA) and triethylamine (TEA) are known to cause significant ion suppression, particularly for positively charged analytes.[12][13] If an acidic modifier is needed, volatile options like formic acid at low concentrations (e.g., 0.1%) are preferred.[13]

• Use Appropriate Solvents: For ESI, reversed-phase solvents like water, methanol, and acetonitrile are ideal as they support the formation of ions in solution.[13]

Q4: I am using a deuterated internal standard (3-Hydroxy desloratadine-d4). Shouldn't this compensate for any ion suppression?

A4: Using a stable isotope-labeled internal standard (SIL-IS), such as 3-Hydroxy desloratadine-d4 for the corresponding non-labeled analyte, is a highly effective strategy to compensate for matrix effects.[3][12] The SIL-IS co-elutes with the analyte and experiences similar degrees of ion suppression.[14] This allows for accurate quantification based on the analyte-to-IS peak area ratio. One study on the analysis of desloratadine noted that the use of a deuterated internal standard reduced the matrix effect by up to 80%.[14]

However, it's important to be aware of "differential matrix effects," where the analyte and the SIL-IS are affected differently by the matrix.[14] This can occur if there is a slight chromatographic separation between the two. Therefore, while a SIL-IS is a powerful tool, it should be used in conjunction with optimized sample preparation and chromatography to minimize the overall ion suppression.

Q5: Are there any instrument-related adjustments I can make to reduce ion suppression?

A5: Yes, certain instrumental parameters and configurations can influence the extent of ion suppression.

• Ionization Source: Atmospheric Pressure Chemical Ionization (APCI) is often less susceptible to ion suppression than ESI.[1][15] If your analyte is amenable to APCI, this could be a viable alternative.

• Ionization Polarity: Switching the ionization polarity (e.g., from positive to negative ion mode) may help. Fewer compounds are typically ionized in negative mode, which can reduce the number of co-eluting interferences.[1][15]

• Flow Rate Reduction: Lowering the ESI flow rate, for instance by using nano-ESI, can generate smaller, more highly charged droplets that are more tolerant to non-volatile salts, thereby reducing signal suppression.[1]

Data Summary

The following table summarizes common strategies to mitigate ion suppression and their general effectiveness.

Strategy	General Effectiveness	Key Considerations
Sample Preparation
Solid-Phase Extraction (SPE)	High	Can be more time-consuming and costly to develop.
Liquid-Liquid Extraction (LLE)	Moderate to High	Solvent selection is critical for good recovery and cleanup.
Protein Precipitation (PPT)	Low	Quick and easy, but often leaves significant matrix components.
Chromatography
Method Optimization	High	Aims to separate the analyte from interfering matrix components.
Internal Standard
Stable Isotope-Labeled IS	High	Compensates for suppression but does not eliminate it.
Instrumentation
Switch to APCI	Moderate to High	Analyte must be ionizable by APCI.
Sample Dilution	Moderate	May negatively impact sensitivity.
Lower Flow Rate (nano-ESI)	Moderate	Can improve tolerance to matrix components.

Experimental Protocols

Protocol 1: Solid-Phase Extraction (SPE) for 3-Hydroxy desloratadine-d4 from Human Plasma

This protocol is a generalized example based on methods for desloratadine and its metabolites.[8][16] Optimization will be required.

• Precondition SPE Cartridge: Precondition a strong cation exchange (SCX) SPE cartridge with 1 mL of methanol followed by 1 mL of 2% formic acid in water.[16]

• Sample Pre-treatment: To 250 µL of plasma, add the internal standard solution. Dilute the sample with 500 µL of 2% formic acid in water.[16]

• Load Sample: Load the pre-treated sample onto the SPE cartridge.

• Wash Cartridge: Wash the cartridge sequentially with 1 mL of 2% formic acid in water, followed by 1 mL of methanol to remove polar interferences.

• Elute Analyte: Elute 3-Hydroxy desloratadine-d4 and other analytes with 1 mL of 5% ammonium hydroxide in methanol.

• Dry and Reconstitute: Evaporate the eluate to dryness under a stream of nitrogen at approximately 40°C. Reconstitute the residue in a suitable volume of the mobile phase.

Protocol 2: Liquid-Liquid Extraction (LLE) for 3-Hydroxy desloratadine-d4 from Human Plasma

This protocol is a generalized example based on methods for desloratadine and its metabolites.[10][11] Optimization will be required.

• Sample Preparation: To 200 µL of plasma in a polypropylene tube, add the internal standard solution.

• Add Extraction Solvent: Add 1 mL of an appropriate organic solvent (e.g., ethyl ether or a mixture of ethyl acetate and dichloromethane).[10][11]

• Vortex: Vortex the mixture for 1-2 minutes to ensure thorough mixing.

• Centrifuge: Centrifuge the sample at high speed (e.g., 4000 rpm) for 5-10 minutes to separate the organic and aqueous layers.

• Transfer Organic Layer: Carefully transfer the upper organic layer to a clean tube.

• Dry and Reconstitute: Evaporate the organic solvent to dryness under a stream of nitrogen at approximately 40°C. Reconstitute the residue in a suitable volume of the mobile phase.

Visualizations

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. gmi-inc.com [gmi-inc.com]
• 3. longdom.org [longdom.org]
• 4. Ion suppression in Biological Sample Analysis: You May or May Not See It but It’s There | Separation Science [sepscience.com]
• 5. academic.oup.com [academic.oup.com]
• 6. researchgate.net [researchgate.net]
• 7. DSpace [research-repository.griffith.edu.au]
• 8. Development and validation of an improved LC-MS/MS method for the quantification of desloratadine and its metabolite in human plasma using deutrated desloratadine as internal standard - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Simultaneous determination of desloratadine and its active metabolite 3-hydroxydesloratadine in human plasma by LC/MS/MS and its application to pharmacokinetics and bioequivalence - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Quantification of desloratadine in human plasma by LC-ESI-MS/MS and application to a pharmacokinetic study - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Ion Suppression and ESI | Mass Spectrometry Facility | University of Waterloo [uwaterloo.ca]
• 13. elementlabsolutions.com [elementlabsolutions.com]
• 14. benchchem.com [benchchem.com]
• 15. providiongroup.com [providiongroup.com]
• 16. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]

Identifying and resolving carryover issues in 3-Hydroxy desloratadine-d4 analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in identifying and resolving carryover issues during the analysis of 3-Hydroxy desloratadine-d4.

Troubleshooting Guide

Carryover of 3-Hydroxy desloratadine-d4 in your analytical run can lead to inaccurate quantification. This guide provides a systematic approach to identify and eliminate the source of the carryover.

Diagram: Troubleshooting Workflow for Carryover Issues

Caption: A flowchart outlining the systematic process for identifying, isolating, and resolving carryover issues in LC-MS analysis.

Frequently Asked Questions (FAQs)

Q1: What is carryover and why is it a concern in 3-Hydroxy desloratadine-d4 analysis?

A: Carryover is the appearance of a small peak of an analyte in a blank injection that follows a sample with a high concentration of the same analyte. In the analysis of 3-Hydroxy desloratadine-d4, which is often used as an internal standard, carryover can lead to an overestimation of the analyte's concentration in subsequent samples, compromising the accuracy and precision of the bioanalytical method.

Q2: What are the common sources of carryover in an LC-MS/MS system?

A: Common sources of carryover include:

• Autosampler: Residue can adhere to the needle, syringe, injection valve, and sample loop. Worn rotor seals are a frequent cause of carryover.

• Column: The analyte can have strong interactions with the stationary phase or accumulate on the column frit.

• Mass Spectrometer Ion Source: Contamination of the ion source can lead to a constant background signal that may be mistaken for carryover.

Q3: How can I differentiate between carryover and system contamination?

A: To distinguish between carryover and contamination, inject a series of blank samples after a high-concentration standard.

• Classic Carryover: The analyte peak area will decrease with each subsequent blank injection.

• System Contamination: A relatively constant peak area will be observed in all blank injections. This suggests contamination of the mobile phase, solvents, or a part of the LC-MS system.

Q4: What are the best practices for autosampler washing to minimize carryover of 3-Hydroxy desloratadine-d4?

A: A multi-solvent wash is often most effective. A typical wash sequence could involve:

• A strong organic solvent like acetonitrile or methanol to remove non-polar residues.

• A solvent with a different pH (e.g., acidified or basified water) to remove compounds that are ionizable.

• A final rinse with the initial mobile phase to re-equilibrate the system.

For particularly "sticky" compounds, a wash solution containing a mixture of acetonitrile, isopropanol, and water with a small amount of formic acid or ammonium hydroxide can be effective.

Q5: Can the injection mode affect carryover?

A: Yes. Switching from a partial loop injection to a full loop injection can sometimes reduce carryover. A full loop injection ensures that the entire sample loop is flushed with the mobile phase, which can more effectively clean the loop.

Experimental Protocols

Protocol 1: Standard LC-MS/MS Analysis of 3-Hydroxy Desloratadine

This protocol is a general guideline and may need to be optimized for your specific instrumentation and application.

1. Sample Preparation (Solid-Phase Extraction)

• Precondition an SPE plate with methanol followed by 2% formic acid.

• Dilute 250 µL of the plasma sample with 500 µL of 2% formic acid solution and apply to the SPE plate.

• Wash the plate sequentially with 2% formic acid solution and then with a solution of 2% formic acid in a 70:30 (v/v) mixture of acetonitrile and methanol.

• Elute the analyte with a 4% ammonium hydroxide solution in a 45:45:10 (v/v/v) mixture of methanol, acetonitrile, and water.[1]

• Evaporate the eluent to dryness under a stream of nitrogen and reconstitute in 150 µL of the mobile phase.[1]

2. Chromatographic Conditions

• Column: C18 column (e.g., 2 mm x 50 mm, 5 µm particle size).[1]

• Mobile Phase A: 10 mM ammonium formate in water with 0.2% formic acid.[1]

• Mobile Phase B: 10 mM ammonium formate in methanol with 0.2% formic acid.[1]

• Gradient: A gradient from 20% to 90% Mobile Phase B over 3.5 minutes.[1]

• Flow Rate: 250 µL/min.[1]

• Injection Volume: 10 µL.

• Column Temperature: 40 °C.

3. Mass Spectrometry Conditions

• Ionization Mode: Positive Ion Electrospray (ESI+).

• Multiple Reaction Monitoring (MRM) Transitions:

  • 3-Hydroxy desloratadine: m/z 327.2 -> 275.1.[1]

  • 3-Hydroxy desloratadine-d4: (Adjust for the mass shift due to deuterium labeling, e.g., m/z 331.2 -> 279.1).

• Optimize ion source parameters (e.g., capillary voltage, source temperature, gas flows) for maximum signal intensity.

Diagram: Experimental Workflow for 3-Hydroxy Desloratadine-d4 Analysis

Caption: A simplified workflow for the bioanalytical procedure of 3-Hydroxy desloratadine-d4 from plasma samples.

Quantitative Data on Carryover Reduction Strategies

Strategy	Description	Expected Carryover Reduction
Optimized Autosampler Wash	Using a multi-solvent wash protocol with appropriate organic solvents and pH modifiers.	High
Column Wash Gradient	Incorporating a high-organic wash step at the end of each analytical run to elute strongly retained compounds.	High
Change of Injection Mode	Switching from partial loop to full loop injection to ensure better flushing of the sample loop.	Medium
Use of Additives in Mobile Phase	Adding a small percentage of a competitive inhibitor to the mobile phase to reduce active site interactions on the column.	Medium
Hardware Replacement	Replacing worn autosampler components such as the rotor seal or needle.	High (if hardware is the source)
Reduced Injection Volume	Injecting a smaller volume of a concentrated sample.	Low to Medium

References

• 1. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]

Technical Support Center: Enhancing Extraction Recovery of 3-Hydroxy desloratadine-d4

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the extraction recovery of 3-Hydroxy desloratadine-d4.

Troubleshooting Guides

This section addresses specific issues that may arise during the extraction of 3-Hydroxy desloratadine-d4, offering potential causes and solutions for both Solid-Phase Extraction (SPE) and Liquid-Liquid Extraction (LLE) methods.

Issue 1: Low Extraction Recovery of 3-Hydroxy desloratadine-d4

Symptoms:

• The peak area of 3-Hydroxy desloratadine-d4 in the final extract is significantly lower than expected.

• Inconsistent recovery across different samples.

Troubleshooting Workflow for Low Recovery

Caption: Troubleshooting workflow for low extraction recovery.

For Solid-Phase Extraction (SPE):

Potential Cause	Explanation	Recommended Solution(s)
Incomplete Elution	The elution solvent may not be strong enough to desorb the analyte from the SPE sorbent completely.	- Increase the organic solvent percentage in the elution solution.- Use a stronger elution solvent.- Increase the volume of the elution solvent.[1][2]- Ensure the pH of the elution solvent is appropriate to neutralize the analyte for release from an ion-exchange sorbent.[1]
Analyte Breakthrough	The analyte does not sufficiently retain on the sorbent and is lost during the sample loading or washing steps.	- Decrease the flow rate during sample loading to allow for better interaction with the sorbent.[2]- Ensure the sample pH is optimal for analyte retention.- Reduce the strength of the wash solvent.[2]
Improper Sorbent Conditioning	If the sorbent is not properly conditioned and equilibrated, it can lead to inconsistent and poor recovery.	- Re-condition the SPE cartridge according to the manufacturer's instructions.[2] Ensure the sorbent bed does not dry out before sample loading.[1]
Sorbent Mismatch	The chosen SPE sorbent may not be appropriate for the chemical properties of 3-Hydroxy desloratadine-d4.	- 3-Hydroxy desloratadine is a polar metabolite. For reversed-phase SPE, a less hydrophobic sorbent might be necessary. For ion-exchange SPE, ensure the sorbent has the correct charge characteristics.

For Liquid-Liquid Extraction (LLE):

Potential Cause	Explanation	Recommended Solution(s)
Suboptimal Solvent Polarity	The polarity of the extraction solvent may not be suitable for the polar nature of 3-Hydroxy desloratadine-d4.	- Choose an extraction solvent with a polarity that more closely matches that of the analyte. For polar analytes, a more polar extraction solvent may be needed.[3]
Incorrect pH	The pH of the aqueous phase can significantly impact the ionization state of the analyte, affecting its partitioning into the organic phase.	- Adjust the pH of the sample to ensure the analyte is in its neutral, un-ionized form to maximize its partitioning into the organic solvent.[3][4]
Insufficient Mixing or Phase Separation	Inadequate mixing can lead to incomplete extraction, while poor phase separation can result in the loss of the organic layer.	- Ensure vigorous mixing (e.g., vortexing) for a sufficient amount of time to facilitate analyte transfer.- Increase centrifugation time or speed to achieve a clear separation of the aqueous and organic layers.
Emulsion Formation	The formation of an emulsion at the interface of the two liquid phases can trap the analyte and prevent a clean separation.	- Add salt (salting out) to the aqueous phase to disrupt the emulsion.[3][4]- Centrifuge at a higher speed or for a longer duration.

Issue 2: High Matrix Effects in LC-MS/MS Analysis

Symptoms:

• Ion suppression or enhancement is observed, leading to inaccurate quantification.

• Poor reproducibility of results.

Troubleshooting Workflow for High Matrix Effects

References

• 1. welch-us.com [welch-us.com]
• 2. Chromatography Troubleshooting Guides-Solid Phase Extractions | Thermo Fisher Scientific - HK [thermofisher.com]
• 3. elementlabsolutions.com [elementlabsolutions.com]
• 4. chromatographyonline.com [chromatographyonline.com]

Dealing with co-eluting interferences in 3-Hydroxy desloratadine-d4 quantification

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in resolving issues related to the quantification of 3-Hydroxy desloratadine-d4, with a specific focus on co-eluting interferences.

Frequently Asked Questions (FAQs)

Q1: What are the typical sources of co-eluting interferences in the LC-MS/MS analysis of 3-Hydroxy desloratadine-d4?

A1: Co-eluting interferences in the analysis of 3-Hydroxy desloratadine-d4 can originate from several sources:

• Matrix Effects: Endogenous components from biological matrices (e.g., plasma, urine) such as phospholipids, salts, and proteins can co-elute with the analyte and its internal standard, leading to ion suppression or enhancement.

• Metabolites: Other metabolites of desloratadine or its parent drug, loratadine, may have similar chromatographic behavior.

• Isomeric Compounds: Structural isomers of 3-Hydroxy desloratadine could potentially co-elute.

• Concomitant Medications: Other drugs or their metabolites administered to the subject may have similar mass-to-charge ratios and retention times.

• Contamination: Impurities from solvents, collection tubes, or sample preparation consumables can introduce interfering peaks.

Q2: Why is a deuterated internal standard like 3-Hydroxy desloratadine-d4 used?

A2: A stable isotope-labeled internal standard (SIL-IS) such as 3-Hydroxy desloratadine-d4 is considered the gold standard for quantitative bioanalysis using LC-MS/MS. Because it is chemically almost identical to the analyte, it co-elutes and experiences similar extraction recovery and matrix effects. This allows for accurate correction of any variations during sample preparation and analysis, leading to more precise and accurate quantification.

Q3: What are the typical mass transitions (MRM) for 3-Hydroxy desloratadine and its deuterated internal standard?

A3: The precursor and product ion transitions for monitoring 3-Hydroxy desloratadine and 3-Hydroxy desloratadine-d4 in positive ion mode are crucial for selective detection. Based on published methods, the following transitions are commonly used:

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Reference
3-Hydroxy desloratadine	327.10	275.10	[1]
3-Hydroxy desloratadine-d4	331.10	279.10	[1]
Desloratadine	311.10	259.20	[1]
Desloratadine-d4	315.20	263.20	[1]

Troubleshooting Guide: Co-eluting Interferences

Problem: I am observing an interfering peak at the same retention time as 3-Hydroxy desloratadine-d4, affecting the accuracy of my results.

This guide will walk you through a systematic approach to identify and eliminate the source of the co-eluting interference.

Step 1: Confirm the Interference

• Analyze a blank matrix sample: Prepare and analyze a sample of the same biological matrix (e.g., human plasma) without the analyte or internal standard. This will help determine if the interference is from the matrix itself.

• Analyze a pure solution of the internal standard: Prepare a sample with only the 3-Hydroxy desloratadine-d4 in the reconstitution solvent. This will confirm the purity of your internal standard.

Step 2: Isolate the Source of Interference

The following diagram illustrates a logical workflow for troubleshooting the source of co-eluting interference.

Caption: Troubleshooting workflow for identifying and resolving co-eluting interferences.

Step 3: Implement Corrective Actions

Based on the findings from the investigation, implement the following solutions:

Scenario 1: Interference is observed in the blank matrix.

• Optimize Sample Preparation:

  • Solid-Phase Extraction (SPE): If using SPE, introduce or modify a wash step to remove the interfering component. For example, washing with a solvent of intermediate polarity might remove the interference without eluting the analyte. A study found that washing an HLB cartridge with an acidic solution helped to eliminate co-eluting matrix components[2].

  • Liquid-Liquid Extraction (LLE): Adjust the pH of the sample or use a different extraction solvent to improve the selectivity of the extraction.

• Modify Chromatographic Conditions:

  • Change Mobile Phase Composition: Altering the ratio of organic solvent to aqueous buffer can change the elution profile of compounds.

  • Gradient Elution: Implement or adjust a gradient elution profile to enhance the separation between the interference and the analyte.

  • Change Column Chemistry: If the interference persists, switching to a column with a different stationary phase (e.g., C8, Phenyl-Hexyl) can provide a different selectivity.

Scenario 2: Interference is observed in the pure internal standard solution.

• Contact the Supplier: The internal standard itself may be impure. Contact the supplier for a certificate of analysis and a new batch if necessary.

Scenario 3: Interference is not in the blank matrix or pure IS, but in the actual samples.

• Investigate Concomitant Medications: Review the medication history of the study subjects. If a co-administered drug is suspected, obtain a standard of that drug and its metabolites to test for co-elution.

• Improve Chromatographic Resolution: This is the most effective way to separate the analyte from an unknown co-eluting compound.

  • Decrease the flow rate: This can increase the number of theoretical plates and improve resolution.

  • Use a longer column or a column with smaller particle size: This will also increase the efficiency of the separation. Ultra-high-pressure liquid chromatography (UPLC) has been shown to significantly improve assay performance and throughput.[3][4]

Experimental Protocols

Example Protocol for Quantification of 3-Hydroxy desloratadine in Human Plasma

This protocol is a composite based on several published methods.[1][5][6]

1. Sample Preparation (Solid-Phase Extraction - SPE)

• To 250 µL of human plasma, add the internal standard (3-Hydroxy desloratadine-d4).

• Precondition an SPE plate (e.g., SPEC SCX) with 400 µL of methanol followed by 400 µL of 2% formic acid.[6]

• Dilute the plasma sample with 500 µL of 2% formic acid and load it onto the SPE plate.[6]

• Wash the plate sequentially with 400 µL of 2% formic acid, followed by 400 µL of 2% formic acid in a mixture of acetonitrile and methanol.[6]

• Elute the analyte and internal standard with 2 x 200 µL of 4% ammonium hydroxide in a methanol:acetonitrile:water mixture.[6]

• Evaporate the eluent to dryness under a stream of nitrogen.

• Reconstitute the residue in 150 µL of the mobile phase for LC-MS/MS analysis.[6]

2. LC-MS/MS Conditions

• LC System: A high-performance or ultra-high-pressure liquid chromatography system.

• Column: A C18 column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase: A gradient of Mobile Phase A (e.g., 10 mM ammonium formate in water with 0.2% formic acid) and Mobile Phase B (e.g., 10 mM ammonium formate in methanol with 0.2% formic acid).[6]

• Flow Rate: 0.250 mL/min.[6]

• Injection Volume: 10 µL.

• MS System: A triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Ionization Mode: Positive.

• Detection: Multiple Reaction Monitoring (MRM).

The following diagram outlines the general experimental workflow:

Caption: Overview of the experimental workflow for quantifying 3-Hydroxy desloratadine-d4.

Quantitative Data Summary

The following table summarizes key quantitative parameters from various validated methods for the analysis of desloratadine and 3-Hydroxy desloratadine.

Parameter	Desloratadine	3-Hydroxy desloratadine	Internal Standard	Matrix	LLOQ (pg/mL)	Reference
Method 1	311.2 → 259.1	327.2 → 275.1	-	Human Plasma	1000	[6]
Method 2	311.10 → 259.20	327.10 → 275.10	Desloratadine-d4, 3-Hydroxy desloratadine-d4	Human Plasma	50	[1]
Method 3	-	-	Deutrated desloratadine	Human Plasma	100	[5]
Method 4	-	-	-	Human Plasma	25	[3]

References

• 1. [PDF] LC-MS / MS METHOD FOR THE SIMULTANEOUS DETERMINATION OF DESLORATADINE AND ITS METABOLITE 3-HYDROXY DESLORATADINE IN HUMAN PLASMA | Semantic Scholar [semanticscholar.org]
• 2. researchgate.net [researchgate.net]
• 3. Orthogonal extraction/chromatography and UPLC, two powerful new techniques for bioanalytical quantitation of desloratadine and 3-hydroxydesloratadine at 25 pg/mL - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Development and validation of an improved LC-MS/MS method for the quantification of desloratadine and its metabolite in human plasma using deutrated desloratadine as internal standard - PMC [pmc.ncbi.nlm.nih.gov]
• 6. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]

Selection of optimal mobile phase for 3-Hydroxy desloratadine-d4 separation

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to selecting the optimal mobile phase for the chromatographic separation of 3-Hydroxy desloratadine-d4. This resource includes troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and visual workflows to address common challenges encountered during analysis.

Frequently Asked Questions (FAQs)

Q1: What is the most critical factor in selecting a mobile phase for the separation of 3-Hydroxy desloratadine-d4?

A1: The most critical factor is managing the "chromatographic deuterium effect" (CDE), where deuterated compounds may elute slightly earlier than their non-deuterated counterparts in reverse-phase chromatography.[1][2] The choice of organic solvent, buffer type, and pH can influence the CDE and, therefore, the resolution between 3-Hydroxy desloratadine-d4 and any potential interfering compounds.

Q2: What are the typical mobile phase compositions used for the analysis of 3-Hydroxy desloratadine and its metabolites?

A2: Common mobile phases for the LC-MS/MS analysis of desloratadine and its metabolites, including 3-Hydroxy desloratadine, are mixtures of methanol and/or acetonitrile with aqueous buffers.[3][4][5] Ammonium formate and phosphate buffers are frequently used to control pH and improve peak shape.

Q3: Can I use a generic gradient method for the separation?

A3: While a generic gradient method can be a good starting point, optimization is often necessary for robust separation, especially when dealing with deuterated standards in complex matrices like plasma. A shallow gradient or isocratic elution might be required to achieve baseline separation from interfering peaks.

Q4: How does the choice of stationary phase affect the separation?

A4: The stationary phase plays a crucial role in the separation. C18 columns are most commonly used for the analysis of desloratadine and its metabolites.[3][4] However, for challenging separations involving deuterated compounds, alternative stationary phases like phenyl-hexyl or pentafluorophenyl (PFP) might offer different selectivity and help mitigate the chromatographic deuterium effect.[1][2]

Q5: My peak shape for 3-Hydroxy desloratadine-d4 is poor. What could be the cause?

A5: Poor peak shape (e.g., tailing or fronting) can be caused by several factors, including secondary interactions with the stationary phase, improper mobile phase pH, or column overload. Ensure the mobile phase pH is appropriate for the analyte's pKa and consider using a buffer. Also, check the injection volume and sample concentration to avoid overloading the column.

Troubleshooting Guide

Issue	Possible Cause	Suggested Solution
Poor resolution between 3-Hydroxy desloratadine-d4 and an interfering peak	Chromatographic Deuterium Effect (CDE).[1][2]	- Modify the organic solvent ratio (methanol vs. acetonitrile).- Adjust the mobile phase pH.- Try a different stationary phase (e.g., PFP or phenyl-hexyl).[1][2]- Optimize the gradient slope or switch to an isocratic elution.
Peak tailing	Secondary interactions with residual silanols on the stationary phase.	- Add a small amount of a competing base (e.g., triethylamine) to the mobile phase (use with caution with MS detection).- Use a base-deactivated column.- Ensure the mobile phase pH is optimal to suppress silanol interactions.
Low signal intensity	Ion suppression in the mass spectrometer due to matrix effects or inappropriate mobile phase additives.	- Optimize the sample preparation method to remove interfering matrix components.- Use a lower flow rate.- Switch to a more volatile buffer, such as ammonium formate instead of phosphate buffers.
Inconsistent retention times	- Inadequate column equilibration.- Fluctuations in mobile phase composition.- Temperature variations.	- Ensure the column is properly equilibrated with the mobile phase before each injection.- Use a high-quality HPLC system with a precise solvent delivery system.- Use a column oven to maintain a constant temperature.
Split peaks	Sample solvent is too strong compared to the mobile phase.	- Dissolve the sample in the initial mobile phase or a weaker solvent.

Experimental Protocols

Protocol 1: Generic LC-MS/MS Method for 3-Hydroxy desloratadine

This protocol is a starting point for method development and is based on commonly reported conditions for the analysis of desloratadine and its metabolites.[3][4]

• Column: C18, 50 mm x 2.1 mm, 3.5 µm particle size

• Mobile Phase A: 10 mM Ammonium formate in water with 0.1% formic acid

• Mobile Phase B: Acetonitrile with 0.1% formic acid

• Gradient:

  • 0-0.5 min: 20% B

  • 0.5-3.0 min: 20-90% B

  • 3.0-3.5 min: 90% B

  • 3.5-4.0 min: 20% B

  • 4.0-5.0 min: 20% B

• Flow Rate: 0.4 mL/min

• Column Temperature: 40 °C

• Injection Volume: 5 µL

• Mass Spectrometer: Triple quadrupole in positive electrospray ionization (ESI+) mode.

• MRM Transition (for 3-Hydroxy desloratadine): m/z 327.2 → 275.1[3]

Protocol 2: Isocratic LC-MS/MS Method

This protocol is adapted from a method for the simultaneous determination of desloratadine and 3-hydroxydesloratadine and can be optimized for 3-Hydroxy desloratadine-d4.[5]

• Column: C18, 150 mm x 4.6 mm, 5 µm particle size

• Mobile Phase: Methanol:Acetonitrile (60:40 v/v) : 10mM Ammonium formate (70:30 v/v)

• Flow Rate: 1.0 mL/min

• Column Temperature: Ambient

• Injection Volume: 10 µL

• Mass Spectrometer: Triple quadrupole in positive electrospray ionization (ESI+) mode.

• MRM Transition (for 3-Hydroxy desloratadine-d4): m/z 331.10 → 279.10[5]

Quantitative Data Summary

The following table summarizes mobile phase compositions from various literature sources for the analysis of desloratadine and its metabolites. This data can be used as a reference for method development.

Reference	Organic Solvent(s)	Aqueous Component	Buffer/Additive	Chromatographic Mode
Varian, Inc.[3]	Methanol	Water	10 mM Ammonium formate, 0.2% Formic acid	Gradient
Xu et al.[4]	Methanol, Acetonitrile	Water	5 mM Ammonium formate	Isocratic
Unspecified[5]	Methanol, Acetonitrile	10 mM Ammonium formate	None	Isocratic

Visualizations

Experimental Workflow for Mobile Phase Optimization

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Mechanistic Study of the Deuterium Effect in Chromatographic Separation for Chemical-Tagging Metabolomics and Its Application to Biomarker Discovery in Metabolic Dysfunction-Associated Steatohepatitis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 4. Simultaneous determination of desloratadine and its active metabolite 3-hydroxydesloratadine in human plasma by LC/MS/MS and its application to pharmacokinetics and bioequivalence - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. ijpbs.com [ijpbs.com]

Reference Data & Comparative Studies

Validating Analytical Methods for 3-Hydroxy Desloratadine-d4: A Comparative Guide

For researchers, scientists, and drug development professionals engaged in pharmacokinetic and bioequivalence studies of desloratadine, the accurate quantification of its major active metabolite, 3-hydroxydesloratadine, is paramount. The use of a stable isotope-labeled internal standard, such as 3-Hydroxy desloratadine-d4, is a widely accepted practice to ensure the reliability and robustness of bioanalytical methods. This guide provides a comparative overview of key performance characteristics and experimental protocols for analytical methods utilizing 3-Hydroxy desloratadine-d4, drawing from published validation data.

Performance Characteristics: A Comparative Summary

The validation of an analytical method is a critical process that demonstrates its suitability for its intended purpose. Key parameters include linearity, precision, accuracy, and the lower limit of quantification (LLOQ). The following table summarizes these parameters from a validated Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method for the simultaneous determination of desloratadine and 3-hydroxydesloratadine, using their respective deuterated internal standards.

Parameter	3-Hydroxydesloratadine	Desloratadine	Internal Standard(s)
Linearity Range	50.0 - 10000 pg/mL	50.0 - 10000 pg/mL	3-Hydroxy desloratadine-d4, desloratadine-d4
Correlation Coefficient (r²)	≥ 0.99	≥ 0.99	N/A
Lower Limit of Quantification (LLOQ)	50.0 pg/mL	50.0 pg/mL	N/A
Intra-day Precision (% CV)	< 5.10	< 5.71	N/A
Inter-day Precision (% CV)	< 6.68	< 5.47	N/A
Intra-day Accuracy (%)	-4.00 to 3.75	-6.67 to 5.00	N/A
Inter-day Accuracy (%)	-6.00 to -0.25	-7.80 to 2.60	N/A

Alternative Internal Standards and Methods

While 3-Hydroxy desloratadine-d4 is a suitable internal standard, other deuterated analogs are also employed. For instance, some methods utilize deuterated desloratadine (desloratadine-d5) for the quantification of both desloratadine and 3-hydroxydesloratadine.[1][2] The choice of internal standard should ideally be the stable isotope-labeled analog of the analyte of interest to best mimic its behavior during sample preparation and analysis.

Different analytical techniques have been developed for the quantification of desloratadine and its metabolites, including various modes of liquid chromatography and mass spectrometry.[3] Ultra-Performance Liquid Chromatography (UPLC) coupled with MS/MS has been shown to offer high throughput and sensitivity.[4][5]

Experimental Protocol: A Typical LC-MS/MS Method

The following outlines a representative experimental workflow for the quantification of 3-hydroxydesloratadine in human plasma using 3-Hydroxy desloratadine-d4 as an internal standard.

Fig. 1: Bioanalytical Workflow

Detailed Methodological Steps:

• Sample Preparation:

  • To a plasma sample, an appropriate amount of the internal standard solution (3-Hydroxy desloratadine-d4) is added.

  • The analytes are extracted from the plasma matrix using a liquid-liquid extraction procedure.[6]

  • The organic layer is separated and evaporated to dryness.

  • The residue is then reconstituted in a suitable solvent compatible with the mobile phase.

• LC-MS/MS Analysis:

  • Chromatographic Separation: The reconstituted sample is injected into an LC system. Separation is typically achieved on a C18 reversed-phase column.[6]

  • Mobile Phase: A common mobile phase composition involves a mixture of an organic solvent (e.g., methanol, acetonitrile) and an aqueous buffer (e.g., ammonium formate).[6][7]

  • Mass Spectrometric Detection: The eluent from the LC column is introduced into a tandem mass spectrometer. Detection is performed in the positive ion mode using Multiple Reaction Monitoring (MRM).[6] The specific mass transitions monitored are:

    • 3-Hydroxy desloratadine: m/z 327.10 → 275.10[6][7]

    • 3-Hydroxy desloratadine-d4 (IS): m/z 331.10 → 279.10[6][7]

• Data Processing:

  • The peak areas of the analyte and the internal standard are integrated.

  • A calibration curve is constructed by plotting the peak area ratio of the analyte to the internal standard against the corresponding analyte concentration of the calibration standards.

  • The concentration of the analyte in the unknown samples is then calculated from the calibration curve.

Logical Relationship of Validation Parameters

The validation of an analytical method ensures that it is reliable for its intended use. The relationship between key validation parameters is crucial for a comprehensive assessment.

Fig. 2: Interrelation of Validation Parameters

This diagram illustrates how the fundamental parameter of Specificity/Selectivity (the ability to differentiate the analyte from other components) underpins the establishment of Linearity and Range . A linear response is essential for both Accuracy (closeness to the true value) and Precision (reproducibility of measurements). Both accuracy and precision at the lowest concentration level define the Lower Limit of Quantification (LLOQ) . The Stability of the analyte in the biological matrix under various conditions directly impacts the accuracy of the results. Finally, the Robustness of the method, or its capacity to remain unaffected by small variations in method parameters, is a key indicator of its precision and reliability in routine use.

References

• 1. Development and validation of an improved LC-MS/MS method for the quantification of desloratadine and its metabolite in human plasma using deutrated desloratadine as internal standard - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Quantification of desloratadine in human plasma by LC-ESI-MS/MS and application to a pharmacokinetic study - PMC [pmc.ncbi.nlm.nih.gov]
• 3. jchr.org [jchr.org]
• 4. Orthogonal extraction/chromatography and UPLC, two powerful new techniques for bioanalytical quantitation of desloratadine and 3-hydroxydesloratadine at 25 pg/mL - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. A validated stability-indicating UPLC method for desloratadine and its impurities in pharmaceutical dosage forms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. ijpbs.com [ijpbs.com]
• 7. [PDF] LC-MS / MS METHOD FOR THE SIMULTANEOUS DETERMINATION OF DESLORATADINE AND ITS METABOLITE 3-HYDROXY DESLORATADINE IN HUMAN PLASMA | Semantic Scholar [semanticscholar.org]

A Comparative Guide to Bioequivalence Assessment of Desloratadine Formulations Utilizing 3-Hydroxydesloratadine-d4

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of methodologies for the bioequivalence assessment of desloratadine formulations, with a specific focus on the use of 3-Hydroxydesloratadine-d4 as an internal standard in quantitative analysis. The selection of an appropriate internal standard is a critical determinant of assay accuracy, precision, and robustness in bioanalytical method development. This document offers a detailed examination of experimental protocols and presents supporting data to aid in the informed selection of internal standards for pharmacokinetic and bioequivalence studies of desloratadine.

Introduction to Desloratadine Bioequivalence

Desloratadine is the active metabolite of loratadine and is a long-acting, non-sedating antihistamine. Demonstrating bioequivalence between a generic and a reference formulation is a crucial step in the drug approval process. This typically involves a pharmacokinetic study in healthy volunteers to compare the rate and extent of absorption of the active drug moiety. For desloratadine, regulatory agencies such as the U.S. Food and Drug Administration (FDA) recommend measuring the plasma concentrations of both desloratadine and its major active metabolite, 3-hydroxydesloratadine[1][2].

The analytical method of choice for quantifying these compounds in biological matrices is Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS), owing to its high sensitivity and selectivity. A key component of a robust LC-MS/MS assay is the use of a stable isotope-labeled internal standard (SIL-IS). The ideal SIL-IS is a deuterated analog of the analyte, as it shares near-identical physicochemical properties, ensuring it behaves similarly during sample preparation and analysis, thereby compensating for variability.

This guide will compare the use of 3-Hydroxydesloratadine-d4 as an internal standard for the quantification of the metabolite, alongside the more common use of deuterated desloratadine (e.g., Desloratadine-d4 or -d5) for the parent drug.

Data Presentation: Pharmacokinetic Parameters

The following table summarizes key pharmacokinetic parameters for desloratadine and its metabolite, 3-hydroxydesloratadine, from a representative study. These parameters are crucial for establishing bioequivalence.

Parameter	Desloratadine (Test Formulation)	Desloratadine (Reference Formulation)	3-Hydroxydesloratadine (Test Formulation)	3-Hydroxydesloratadine (Reference Formulation)
Cmax (ng/mL)	2.053	2.098	0.898	0.781
Tmax (h)	3.40	3.36	4.72	4.87
AUC0-t (ng·h/mL)	-	-	-	-
AUC0-inf (ng·h/mL)	-	-	-	-
t1/2 (h)	~27	~27	~36	~36

Data compiled from a bioequivalence study of a fixed-dose combination of desloratadine and betamethasone. Cmax and Tmax values are presented as means. AUC and t1/2 values are generally reported but were not explicitly provided in a comparative format in the source document. The half-life values are generally accepted values from pharmacokinetic studies.[3][4][5]

Experimental Protocols

Method 1: Utilizing 3-Hydroxydesloratadine-d4 for Metabolite Quantification

This method is employed in studies where the accurate quantification of the 3-hydroxydesloratadine metabolite is a primary endpoint, often alongside the parent drug.

Sample Preparation: Solid Phase Extraction (SPE)

• To a 500 µL aliquot of human plasma, add the internal standard solution containing Desloratadine-d4 and 3-Hydroxydesloratadine-d4.

• Vortex the sample and load it onto a pre-conditioned SPE cartridge.

• Wash the cartridge with an appropriate solvent to remove interferences.

• Elute the analytes and internal standards with a suitable elution solvent.

• Evaporate the eluate to dryness under a stream of nitrogen.

• Reconstitute the residue in the mobile phase for LC-MS/MS analysis.

LC-MS/MS Conditions:

• Chromatographic Column: A C18 reversed-phase column is typically used.

• Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., ammonium formate) and an organic solvent (e.g., methanol or acetonitrile) is common.

• Ionization: Electrospray ionization (ESI) in the positive ion mode is generally employed.

• Mass Spectrometric Detection: Multiple Reaction Monitoring (MRM) is used to detect the specific precursor-to-product ion transitions for each analyte and internal standard.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)
Desloratadine	311.2	259.2
3-Hydroxydesloratadine	327.2	275.2
Desloratadine-d4	315.2	263.2
3-Hydroxydesloratadine-d4	331.3	279.3

MRM transitions are representative and may vary slightly between different instruments and laboratories.[3][5][6]

Method 2: Utilizing Deuterated Desloratadine for Parent and Metabolite Quantification

In many bioequivalence studies, a deuterated analog of the parent drug is used as the sole internal standard for the quantification of both the parent drug and its metabolites.

Sample Preparation: Liquid-Liquid Extraction (LLE)

• To a 500 µL aliquot of human plasma, add the internal standard solution (e.g., Desloratadine-d5).

• Add an alkaline solution (e.g., sodium hydroxide) to adjust the pH.

• Add an organic extraction solvent (e.g., ethyl acetate or a mixture of ethyl acetate and dichloromethane).

• Vortex the mixture to facilitate extraction and then centrifuge to separate the layers.

• Transfer the organic layer to a clean tube and evaporate to dryness.

• Reconstitute the residue in the mobile phase for LC-MS/MS analysis.[7]

LC-MS/MS Conditions:

The LC-MS/MS conditions are generally similar to Method 1, with the primary difference being the internal standard used.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)
Desloratadine	311.2	259.2
3-Hydroxydesloratadine	327.2	275.2
Desloratadine-d5	316.2	264.3

MRM transitions are representative.[7]

Mandatory Visualizations

Signaling Pathways and Experimental Workflows

Caption: Metabolic pathway of desloratadine.

Caption: General experimental workflow for bioanalysis.

Caption: Logical comparison of internal standards.

Comparison and Discussion

The choice between using a deuterated internal standard of the metabolite (3-Hydroxydesloratadine-d4) versus the parent drug (Desloratadine-d4/d5) depends on the specific goals of the bioequivalence study and the validation performance of the analytical method.

Using 3-Hydroxydesloratadine-d4:

• Advantages: This is theoretically the ideal internal standard for the quantification of 3-hydroxydesloratadine. As a stable isotope-labeled analog of the metabolite, it will most accurately track the metabolite through the entire analytical process, including extraction, chromatography, and ionization. This leads to the most effective compensation for any variability and matrix effects specific to the metabolite.

• Disadvantages: It requires the synthesis and characterization of a specific deuterated metabolite, which may be less readily available and more costly than the deuterated parent drug.

Using Desloratadine-d4/d5:

• Advantages: Deuterated desloratadine is more commonly available and can often be used to quantify both the parent drug and its metabolite in a single assay. This can simplify the workflow and reduce costs.

• Disadvantages: While structurally similar, desloratadine and 3-hydroxydesloratadine have different polarities and may exhibit different extraction recoveries and be subject to different matrix effects. Using the deuterated parent to correct for the metabolite's behavior may not be as accurate as using the metabolite's own deuterated analog, potentially leading to reduced precision and accuracy in the metabolite's quantification.

Recommendation:

For the most rigorous and accurate bioequivalence assessment of desloratadine formulations, particularly when the pharmacokinetics of the 3-hydroxydesloratadine metabolite are a key component of the evaluation, the use of 3-Hydroxydesloratadine-d4 as the internal standard for the metabolite is highly recommended. This approach ensures the highest level of data integrity for the metabolite. For the parent drug, a corresponding deuterated desloratadine internal standard should be used. While using only the deuterated parent drug for both analytes is a common practice, it is essential to thoroughly validate the method to demonstrate that it can accurately and precisely quantify the metabolite despite the potential for differing analytical behavior.

Conclusion

The bioequivalence assessment of desloratadine formulations requires a robust and reliable bioanalytical method for the simultaneous quantification of both desloratadine and its active metabolite, 3-hydroxydesloratadine. The use of a stable isotope-labeled internal standard is paramount for achieving high-quality data. While the use of deuterated desloratadine is a widely accepted practice, the specific use of 3-Hydroxydesloratadine-d4 as the internal standard for the metabolite offers a more scientifically rigorous approach, ensuring the most accurate and precise quantification. The choice of internal standard should be justified by thorough method validation data that demonstrates its suitability for the intended purpose.

References

• 1. hrcak.srce.hr [hrcak.srce.hr]
• 2. benchchem.com [benchchem.com]
• 3. [PDF] LC-MS / MS METHOD FOR THE SIMULTANEOUS DETERMINATION OF DESLORATADINE AND ITS METABOLITE 3-HYDROXY DESLORATADINE IN HUMAN PLASMA | Semantic Scholar [semanticscholar.org]
• 4. Development and validation of an improved LC-MS/MS method for the quantification of desloratadine and its metabolite in human plasma using deutrated desloratadine as internal standard - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. scispace.com [scispace.com]
• 7. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]

The Superiority of Deuterated Internal Standards in Bioanalysis: A Comparative Analysis Featuring 3-Hydroxy Desloratadine-d4

In the precise world of bioanalysis, particularly in drug development and clinical research, the accuracy of quantitative liquid chromatography-mass spectrometry (LC-MS) assays is paramount. A critical component influencing this accuracy is the choice of an internal standard (IS). This guide provides a comparative analysis of 3-Hydroxy desloratadine-d4, a deuterated internal standard, and other internal standards, underscoring the advantages of stable isotope-labeled standards in delivering reliable and reproducible results.

Internal standards are essential for correcting variability throughout the analytical workflow, including sample preparation, injection volume, and instrument response.[1] The ideal internal standard mimics the physicochemical properties of the analyte, ensuring it is equally affected by these variations.[1] The two primary types of internal standards are deuterated (stable isotope-labeled) and non-deuterated (structural analogue) standards.[1] Deuterated standards, like 3-Hydroxy desloratadine-d4, are chemically identical to the analyte but with some hydrogen atoms replaced by deuterium.[2] This subtle mass difference allows for differentiation by the mass spectrometer while maintaining nearly identical chromatographic behavior.[2]

Performance Comparison: Deuterated vs. Non-Deuterated Internal Standards

The scientific consensus leans heavily towards the superiority of stable isotope-labeled internal standards (SIL-IS), such as deuterated standards, for achieving the highest levels of accuracy and precision in quantitative bioanalysis.[1][2] This is primarily due to their ability to more effectively compensate for matrix effects—the suppression or enhancement of the analyte's signal by other components in the biological sample.[3]

A structural analogue internal standard, being a different chemical entity, may have different extraction recovery, chromatographic retention time, and ionization efficiency compared to the analyte.[2] This can lead to inadequate compensation for matrix effects and, consequently, less reliable data.[2] In contrast, a deuterated internal standard like 3-Hydroxy desloratadine-d4 co-elutes with the analyte, experiencing the same matrix effects and thus providing more accurate correction.

The following table summarizes the performance of a bioanalytical method for desloratadine and its metabolite, 3-hydroxydesloratadine, using the deuterated internal standard Desloratadine-d5. While this is not 3-Hydroxy desloratadine-d4, the performance data is representative of the advantages of using a deuterated standard for this class of compounds.

Parameter	Analyte	Performance with Deuterated IS (Desloratadine-d5)
Recovery	Desloratadine	73.6% - 76%
3-OH-Desloratadine	68.1% - 70.4%
Desloratadine-d5 (IS)	~72.9%
Accuracy (at LLOQ)	Desloratadine	100.4%
3-OH-Desloratadine	99.9%
Precision (%CV at LLOQ)	Desloratadine	4.6%
3-OH-Desloratadine	5.1%
Data sourced from a validated LC-MS/MS method for the quantification of desloratadine and 3-OH desloratadine in human plasma.[1]

Experimental Protocols

A robust bioanalytical method validation is crucial for ensuring the reliability of quantitative data. Below are detailed experimental protocols representative of those used for the analysis of desloratadine and 3-hydroxydesloratadine using a deuterated internal standard.

Sample Preparation: Solid-Phase Extraction (SPE)

• Sample Aliquoting: To 100 µL of human plasma in a 96-well plate, add the deuterated internal standard solution (e.g., Desloratadine-d5 or 3-Hydroxy desloratadine-d4).

• Protein Precipitation: Add a protein precipitation agent (e.g., methanol or acetonitrile) and vortex to mix.

• Centrifugation: Centrifuge the plate to pellet the precipitated proteins.

• SPE Conditioning: Condition an SPE plate (e.g., C18) with methanol followed by water.

• Loading: Load the supernatant from the centrifuged plate onto the conditioned SPE plate.

• Washing: Wash the SPE plate with an appropriate washing solution (e.g., a mixture of water and organic solvent) to remove interferences.

• Elution: Elute the analytes and the internal standard from the SPE plate with an elution solvent (e.g., a mixture of methanol and ammonia).[1]

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen and reconstitute the residue in the mobile phase for LC-MS/MS analysis.

LC-MS/MS Analysis

• Chromatographic System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UPLC) system.

• Analytical Column: A suitable reversed-phase column (e.g., C18).

• Mobile Phase: A gradient or isocratic mixture of an aqueous phase (e.g., ammonium formate buffer) and an organic phase (e.g., methanol or acetonitrile).[4]

• Mass Spectrometer: A triple quadrupole mass spectrometer operated in the positive ion electrospray ionization (ESI+) mode.

• Detection: Multiple Reaction Monitoring (MRM) is used to monitor specific precursor-to-product ion transitions for the analytes and the internal standard. For example:

  • Desloratadine: m/z 311.1 → 259.2

  • 3-Hydroxydesloratadine: m/z 327.1 → 275.1

  • Desloratadine-d4: m/z 315.2 → 263.2

  • 3-Hydroxy desloratadine-d4: m/z 331.1 → 279.1[2]

Visualizing the Workflow and Logic

To better illustrate the processes involved, the following diagrams created using Graphviz (DOT language) depict the experimental workflow and the logical relationship in choosing an internal standard.

Fig. 1: Bioanalytical workflow using a deuterated internal standard.

Fig. 2: Decision logic for internal standard selection.

References

• 1. Development and validation of an improved LC-MS/MS method for the quantification of desloratadine and its metabolite in human plasma using deutrated desloratadine as internal standard - PMC [pmc.ncbi.nlm.nih.gov]
• 2. [PDF] LC-MS / MS METHOD FOR THE SIMULTANEOUS DETERMINATION OF DESLORATADINE AND ITS METABOLITE 3-HYDROXY DESLORATADINE IN HUMAN PLASMA | Semantic Scholar [semanticscholar.org]
• 3. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 4. Simultaneous determination of desloratadine and its active metabolite 3-hydroxydesloratadine in human plasma by LC/MS/MS and its application to pharmacokinetics and bioequivalence - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Incurred Sample Reanalysis for 3-Hydroxy Desloratadine-d4 Studies

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of bioanalytical methods for the quantification of 3-Hydroxy desloratadine, with a focus on the critical role of Incurred Sample Reanalysis (ISR) in ensuring data integrity. As a deuterated internal standard, 3-Hydroxy desloratadine-d4 is instrumental in the accurate measurement of its active metabolite counterpart in pharmacokinetic and bioequivalence studies. This document outlines established experimental protocols and the regulatory framework governing ISR to aid in the selection and implementation of robust bioanalytical assays.

Understanding Incurred Sample Reanalysis (ISR)

Incurred Sample Reanalysis is a fundamental requirement by regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) to ensure the reproducibility of bioanalytical methods.[1][2][3] Unlike quality control samples that are prepared by spiking a known concentration of the analyte into a blank matrix, incurred samples are actual study samples from subjects who have been administered the drug. Factors such as protein binding, the presence of metabolites, and matrix effects can influence the behavior of an analyte in incurred samples differently than in spiked samples.[2] ISR serves to verify that the validated method is reliable for the analysis of all study samples.

The generally accepted criteria for successful ISR in small molecule bioanalysis are:

• Percentage of Samples: At least 67% (two-thirds) of the reanalyzed samples must have results within a certain percentage of the original value.[1][2]

• Acceptance Window: The difference between the original and repeat analysis, divided by their mean, should be within ±20%.[3]

• Sample Size: Typically, up to 10% of the total number of study samples are selected for reanalysis.[2]

Comparative Bioanalytical Methodologies

While specific head-to-head comparative ISR data for 3-Hydroxy desloratadine are not publicly available, this guide compiles and compares key parameters from validated LC-MS/MS methods that are suitable for its analysis. The following tables summarize different approaches to sample preparation and analysis for the simultaneous quantification of desloratadine and 3-hydroxydesloratadine in human plasma.

Table 1: Comparison of Sample Preparation Protocols

Parameter	Method 1: Solid Phase Extraction (SPE)	Method 2: Liquid-Liquid Extraction (LLE)
Extraction Type	Solid Phase Extraction (Mixed-Mode Cation Exchange)	Liquid-Liquid Extraction
Sample Pre-treatment	Plasma sample diluted with 2% formic acid.	Plasma sample buffered with borax-sodium carbonate buffer (pH 11).[4]
Extraction Sorbent/Solvent	SPEC® SCX 15 mg plate.[5]	Ethyl acetate, dichloromethane, and n-hexane (3:1:1, v/v/v).[4]
Wash Steps	1. 2% formic acid2. 2% formic acid in acetonitrile:methanol (70:30).[5]	Not applicable.
Elution Solvent	4% ammonium hydroxide in methanol:acetonitrile:water (45:45:10).[5]	The organic layer is separated.[4]
Internal Standard	[2H4]Desloratadine and [2H4]3-OH desloratadine.[6]	Desloratadine-d5.
Final Reconstitution	In mobile phase.[5]	Methanol:water (2:1).[4]

Table 2: Comparison of LC-MS/MS Conditions

Parameter	Method 1: UPLC-MS/MS	Method 2: HPLC-MS/MS
Chromatography System	Ultra High Performance Liquid Chromatography (UPLC).[7]	High Performance Liquid Chromatography (HPLC).[8]
Analytical Column	C18, 2 x 50 mm.[5]	Hypurity Advance, 50 x 4.6 mm, 5-μm.[8]
Mobile Phase	A: 10 mM ammonium formate in methanol with 0.2% formic acidB: 10 mM ammonium formate in water with 0.2% formic acid (Gradient elution).[5]	A: Acetonitrile:Methanol (40:60)B: Methanol:Water (90:10) (90:10, v/v).[8]
Flow Rate	250 µL/min.[5]	1 mL/min.[8]
Mass Spectrometer	Triple Quadrupole (e.g., Sciex API 3000).[5]	Triple Quadrupole (e.g., AB SCIEX API-4000).[8]
Ionization Mode	Positive Ion Electrospray (ESI+).[5]	Positive Ion Turbo Ion Spray.[8]
MRM Transition (3-Hydroxy desloratadine)	m/z 327.2 → 275.1.[5]	Not explicitly stated, but would be similar to Method 1.
MRM Transition (Internal Standard: 3-Hydroxy desloratadine-d4)	Would be determined based on a mass shift of +4 amu.	Would be determined based on a mass shift of +4 amu.

Experimental Protocols

Detailed Protocol for Solid Phase Extraction (Method 1)

• Pre-condition a SPEC® SCX 15 mg solid-phase extraction plate by washing with 400 µL of methanol followed by 400 µL of 2% formic acid.[5]

• Load a 250 µL plasma sample that has been diluted in 500 µL of 2% formic acid onto the plate under a vacuum of approximately 5 in. Hg.[5]

• Wash the plate sequentially with 400 µL of 2% formic acid solution, followed by 400 µL of 2% formic acid in a 70:30 (v/v) mixture of acetonitrile and methanol.[5]

• Elute the analytes using two 200 µL aliquots of a solution containing 4% ammonium hydroxide in a 45:45:10 (v/v/v) mixture of methanol, acetonitrile, and water.[5]

• Dry the eluent under a stream of nitrogen and reconstitute the residue in 150 µL of the mobile phase for injection into the LC-MS/MS system.[5]

Incurred Sample Reanalysis Workflow and Data Presentation

The following diagram illustrates the typical workflow for an ISR study.

Caption: Workflow of an Incurred Sample Reanalysis (ISR) study.

Representative Incurred Sample Reanalysis Data

The table below presents a hypothetical dataset for an ISR study of 3-Hydroxy desloratadine to illustrate how results are typically evaluated.

Sample ID	Original Concentration (pg/mL)	Reanalysis Concentration (pg/mL)	Mean Concentration (pg/mL)	% Difference from Mean	Pass/Fail
SUBJ-01-04	1254	1198	1226	-4.57%	Pass
SUBJ-01-08	589	623	606	5.61%	Pass
SUBJ-02-05	2345	2198	2271.5	-6.47%	Pass
SUBJ-03-06	876	954	915	8.52%	Pass
SUBJ-04-03	1789	1599	1694	-11.22%	Pass
SUBJ-04-07	456	560	508	20.47%	Fail
SUBJ-05-09	312	299	305.5	-4.26%	Pass
SUBJ-06-02	1987	2056	2021.5	3.41%	Pass
SUBJ-07-10	754	801	777.5	6.05%	Pass
SUBJ-08-04	1543	1487	1515	-3.70%	Pass
Overall Result	90% Pass Rate	Pass

In this example, 9 out of 10 samples (90%) passed the acceptance criterion of being within ±20% of the mean concentration. Since this is greater than the required 67%, the ISR for this hypothetical study would be considered successful.

Conclusion

The selection of a robust and reproducible bioanalytical method is paramount for the successful outcome of clinical and preclinical studies. While various validated methods exist for the quantification of 3-Hydroxy desloratadine, the practice of Incurred Sample Reanalysis remains a critical step to ensure data reliability. By adhering to the principles and protocols outlined in this guide, researchers can enhance the quality and integrity of their bioanalytical data, ultimately contributing to safer and more effective drug development.

References

• 1. e-b-f.eu [e-b-f.eu]
• 2. azupcriversitestorage01.blob.core.windows.net [azupcriversitestorage01.blob.core.windows.net]
• 3. Repeat Analysis and Incurred Sample Reanalysis: Recommendation for Best Practices and Harmonization from the Global Bioanalysis Consortium Harmonization Team - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Simultaneous Determination of Loratadine and Its Metabolite Desloratadine in Beagle Plasma by LC-MS/MS and Application for Pharmacokinetics Study of Loratadine Tablets and Omeprazole‑Induced Drug–Drug Interaction - PMC [pmc.ncbi.nlm.nih.gov]
• 5. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 6. Validation of a sensitive and automated 96-well solid-phase extraction liquid chromatography-tandem mass spectrometry method for the determination of desloratadine and 3-hydroxydesloratadine in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Orthogonal extraction/chromatography and UPLC, two powerful new techniques for bioanalytical quantitation of desloratadine and 3-hydroxydesloratadine at 25 pg/mL - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Development and validation of an improved LC-MS/MS method for the quantification of desloratadine and its metabolite in human plasma using deutrated desloratadine as internal standard - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of Desloratadine and 3-Hydroxydesloratadine Pharmacokinetics

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed, objective comparison of the pharmacokinetic profiles of the second-generation antihistamine, desloratadine, and its primary active metabolite, 3-hydroxydesloratadine. The information presented is supported by experimental data to aid in research and drug development endeavors.

Executive Summary

Desloratadine, the major active metabolite of loratadine, is a long-acting tricyclic histamine H1 receptor antagonist.[1][2] It undergoes extensive metabolism to form 3-hydroxydesloratadine, which is also pharmacologically active.[3][4][5][6] Understanding the distinct pharmacokinetic characteristics of both the parent drug and its metabolite is crucial for a comprehensive evaluation of its clinical efficacy and safety profile. This guide outlines their key pharmacokinetic parameters, metabolic pathways, and the experimental designs used to derive these data.

Comparative Pharmacokinetic Parameters

The pharmacokinetic properties of desloratadine and 3-hydroxydesloratadine have been characterized in healthy adults following oral administration of desloratadine. The data reveals differences in their absorption, distribution, and elimination profiles.

Pharmacokinetic Parameter	Desloratadine	3-Hydroxydesloratadine
Peak Plasma Concentration (Cmax)	3.98 µg/L[7][8]	1.99 µg/L[7][8]
Time to Peak Plasma Concentration (Tmax)	~3 hours[2][4][5][7][8]	4.76 hours[7][8]
Area Under the Curve (AUC0-24h)	56.9 µg/L·h[7][8]	32.3 µg/L·h[7][8]
Elimination Half-Life (t1/2)	~27 hours[2][4][5][6][7]	36 hours[7][8]
Plasma Protein Binding	82% to 87%[1][4][5]	85% to 89%[1][4][5]

Metabolic Pathway

The biotransformation of desloratadine to 3-hydroxydesloratadine is a unique, two-step enzymatic process. It was a long-standing mystery until research elucidated the specific enzymes involved. The formation of 3-hydroxydesloratadine requires an initial N-glucuronidation of desloratadine by the enzyme UDP-glucuronosyltransferase 2B10 (UGT2B10). This is followed by a 3-hydroxylation step catalyzed by the cytochrome P450 enzyme, CYP2C8. Subsequently, the N-glucuronide is rapidly and non-enzymatically hydrolyzed to yield 3-hydroxydesloratadine.[9][10][11]

Metabolic conversion of desloratadine.

Experimental Protocols

The pharmacokinetic data presented in this guide are derived from well-controlled clinical studies. A representative experimental design is summarized below.

Study Design: A multicenter, multidose, open-label pharmacokinetic trial was conducted to characterize the pharmacokinetic profile of desloratadine and its metabolite, 3-hydroxydesloratadine.[7]

Participants: The study enrolled 113 healthy adult volunteers, including both men and women, with a demographic representation of 95 White and 18 Black individuals.[7] A subset of elderly participants (65 to 70 years) was also included to assess age-related pharmacokinetic differences.[7]

Dosing Regimen: Participants received a 5 mg oral dose of desloratadine once daily for a period of 10 days to achieve steady-state plasma concentrations.[7]

Pharmacokinetic Sampling: Blood samples were collected at various time points after drug administration to determine the plasma concentrations of desloratadine and 3-hydroxydesloratadine. These measurements were used to calculate the key pharmacokinetic parameters: Cmax, Tmax, AUC, and t1/2.[7]

Analytical Methodology: The plasma concentrations of desloratadine and 3-hydroxydesloratadine were quantified using a validated liquid chromatography-tandem mass spectrometry (LC/MS/MS) method.[12][13] This highly sensitive and specific technique allows for the accurate simultaneous determination of both the parent drug and its metabolite in plasma samples.[12][13] The method typically involves a liquid-liquid extraction for sample preparation, followed by chromatographic separation on a C18 column and detection by positive ion electrospray tandem mass spectrometry.[12][13]

Conclusion

The pharmacokinetic profiles of desloratadine and its active metabolite, 3-hydroxydesloratadine, exhibit notable differences. Desloratadine is rapidly absorbed, reaching peak plasma concentrations about 3 hours after administration, while its metabolite, 3-hydroxydesloratadine, appears later in the plasma, with a Tmax of approximately 4.76 hours.[2][4][5][7][8] Notably, 3-hydroxydesloratadine has a longer elimination half-life (36 hours) compared to desloratadine (27 hours), which may contribute to the sustained antihistaminic effect.[2][7][8] Both compounds are highly bound to plasma proteins.[1][4][5] The intricate metabolic pathway involving both UGT and CYP enzymes highlights the complexity of desloratadine's biotransformation. These data provide a crucial foundation for further research into the clinical pharmacology of desloratadine and for the development of future anti-allergic agents.

References

• 1. Desloratadine | C19H19ClN2 | CID 124087 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. go.drugbank.com [go.drugbank.com]
• 3. jocpr.com [jocpr.com]
• 4. accessdata.fda.gov [accessdata.fda.gov]
• 5. accessdata.fda.gov [accessdata.fda.gov]
• 6. accessdata.fda.gov [accessdata.fda.gov]
• 7. A pharmacokinetic profile of desloratadine in healthy adults, including elderly - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. A long-standing mystery solved: the formation of 3-hydroxydesloratadine is catalyzed by CYP2C8 but prior glucuronidation of desloratadine by UDP-glucuronosyltransferase 2B10 is an obligatory requirement - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Further Characterization of the Metabolism of Desloratadine and Its Cytochrome P450 and UDP-glucuronosyltransferase Inhibition Potential: Identification of Desloratadine as a Relatively Selective UGT2B10 Inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Simultaneous determination of desloratadine and its active metabolite 3-hydroxydesloratadine in human plasma by LC/MS/MS and its application to pharmacokinetics and bioequivalence - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]

Inter-laboratory Insights: A Comparative Guide to 3-Hydroxy Desloratadine-d4 Quantification

For researchers, scientists, and professionals in drug development, the precise and accurate quantification of metabolites is paramount. This guide provides a comparative overview of published analytical methods for 3-Hydroxy desloratadine-d4, a key deuterated internal standard used in the bioanalysis of the active metabolite of Desloratadine. While direct inter-laboratory comparison studies are not publicly available, this document synthesizes data from several validated single-laboratory methods to offer insights into their performance and protocols.

The quantification of 3-Hydroxy desloratadine, the major active metabolite of the non-sedating antihistamine Desloratadine, is a critical aspect of pharmacokinetic and bioequivalence studies.[1][2][3] The use of a stable isotope-labeled internal standard, such as 3-Hydroxy desloratadine-d4, is essential for correcting matrix effects and other sources of variability in bioanalytical methods, typically employing liquid chromatography-tandem mass spectrometry (LC-MS/MS).[1][4]

Comparative Analysis of Bioanalytical Methods

The following table summarizes the performance characteristics of various validated LC-MS/MS methods for the quantification of Desloratadine and its metabolite, 3-Hydroxy desloratadine, often using deuterated internal standards. This allows for a cross-method comparison of key analytical parameters.

Parameter	Method 1	Method 2	Method 3
Analytical Technique	UPLC-MS/MS[5][6]	LC-MS/MS[1]	LC-MS/MS[4]
Sample Preparation	Mixed-mode solid-phase extraction (SPE)[5][6]	Solid-phase extraction (SPE)[1]	Liquid-liquid extraction (LLE) with ethyl ether[4]
Linearity Range	0.025 - 10 ng/mL[5][6]	0.1 - 11 ng/mL (100 - 11,000 pg/mL)[1]	0.05 - 10 ng/mL[4]
Lower Limit of Quantification (LLOQ)	0.025 ng/mL[5][6]	0.100 ng/mL[1]	0.05 ng/mL[4]
Inter-run Accuracy (% Nominal)	>94.0%[6]	99.9% at LLOQ[1]	-0.48% to -8.04% (%Bias)[4]
Inter-run Precision (%CV)	3.1% - 11.1%[6]	5.1% at LLOQ[1]	2.05% - 5.93%[4]
Recovery	Not explicitly stated	Double that of a previous method[1]	>98%[4]
Internal Standard(s)	Not explicitly stated	Deutrated desloratadine (DES-D5)[1]	[2H4]desloratadine and [2H4]3-OH desloratadine[4]
Chromatographic Run Time	Slightly over 2 min[6]	5 min[1]	Not explicitly stated

Experimental Protocols

Below are the detailed methodologies for the key experiments cited in the comparison table. These protocols provide a comprehensive guide for laboratory personnel aiming to replicate or adapt these methods.

Method 1: UPLC-MS/MS with Mixed-Mode SPE

• Sample Preparation: Utilizes a 96-well mixed-mode solid-phase extraction plate for sample cleanup and concentration.

• Chromatography: Employs an Ultra-High-Performance Liquid Chromatography (UPLC) system for rapid and efficient separation.

• Mass Spectrometry: Detection and quantification are performed using a tandem mass spectrometer.

• Key Innovation: The combination of orthogonal extraction/chromatography and UPLC is reported to significantly enhance assay performance and sample throughput.[5]

Method 2: LC-MS/MS with SPE

• Sample Preparation: Involves solid-phase extraction for the isolation of Desloratadine and 3-Hydroxy desloratadine from human plasma.[1]

• Chromatography:

  • Column: Hypurity Advance 50 x 4.6 mm, 5-µm particle size.[1]

  • Mobile Phase: A mixture of Solution A and B (90:10) with a flow rate of 1 mL/min.[1]

  • Injection Volume: 15 µL.[1]

  • Retention Time: Approximately 0.52 min for 3-Hydroxy desloratadine.[1]

• Mass Spectrometry:

  • Instrument: AB SCIEX API-4000 triple quadrupole mass spectrometer.[1]

  • Ionization Mode: Positive ion mode with turbo ion spray.[1]

Method 3: LC-MS/MS with LLE

• Sample Preparation: A liquid-liquid extraction with ethyl ether is performed for sample preparation.[4]

• Chromatography:

  • Column: CAPCELL PAK C18, 50 mm x 2.0mm, 5 µm, from Shiseido.[4]

  • Mobile Phase: A mixture of 5mM ammonium formate in water, methanol, and acetonitrile (50:30:20).[4]

• Mass Spectrometry:

  • Instrument: Sciex API3000.[4]

  • Ionization Mode: Positive ion electrospray.[4]

Visualizing the Workflow and Metabolic Pathway

To further clarify the processes involved, the following diagrams illustrate a typical bioanalytical workflow and the metabolic conversion of Desloratadine.

References

• 1. Development and validation of an improved LC-MS/MS method for the quantification of desloratadine and its metabolite in human plasma using deutrated desloratadine as internal standard - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A long-standing mystery solved: the formation of 3-hydroxydesloratadine is catalyzed by CYP2C8 but prior glucuronidation of desloratadine by UDP-glucuronosyltransferase 2B10 is an obligatory requirement - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A pharmacokinetic profile of desloratadine in healthy adults, including elderly - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Orthogonal extraction/chromatography and UPLC, two powerful new techniques for bioanalytical quantitation of desloratadine and 3-hydroxydesloratadine at 25 pg/mL - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Stability Under Scrutiny: A Comparative Guide to 3-Hydroxy Desloratadine-d4 and its Non-Deuterated Analog

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the stability of 3-Hydroxy desloratadine-d4 and its non-deuterated counterpart, 3-Hydroxy desloratadine, under various stress conditions. The inclusion of deuterium in pharmaceutical compounds is a strategy often employed to enhance metabolic stability.[1] This guide offers insights into how this modification may influence the chemical stability of the molecule, a critical consideration in drug development.

Executive Summary

Deuteration of 3-Hydroxy desloratadine is primarily aimed at improving its pharmacokinetic profile by reducing the rate of metabolism. The carbon-deuterium (C-D) bond is stronger than the carbon-hydrogen (C-H) bond, which can lead to a slower metabolic breakdown, a phenomenon known as the kinetic isotope effect. While this modification is targeted at metabolic stability, it is also crucial to assess its impact on the intrinsic chemical stability of the molecule under various environmental conditions. This guide presents a comparative analysis based on simulated experimental data to highlight the potential differences in stability between 3-Hydroxy desloratadine-d4 and its non-deuterated form.

Experimental Protocols

The following protocols were designed based on the International Council for Harmonisation (ICH) guidelines for stability testing of new drug substances.

Forced Degradation Studies

Forced degradation studies were conducted to identify potential degradation products and pathways for both 3-Hydroxy desloratadine-d4 and 3-Hydroxy desloratadine.

• Acid Hydrolysis: 1 mg/mL of the compound in 0.1 N HCl was heated at 80°C for 24 hours.

• Base Hydrolysis: 1 mg/mL of the compound in 0.1 N NaOH was heated at 80°C for 24 hours.

• Oxidative Degradation: 1 mg/mL of the compound in 6% H₂O₂ was stored at room temperature for 24 hours.

• Thermal Degradation: The solid compound was exposed to a dry heat of 105°C for 24 hours.

• Photostability: The solid compound was exposed to an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter, as per ICH Q1B guidelines. A control sample was kept in the dark.

Analytical Method

A stability-indicating High-Performance Liquid Chromatography (HPLC) method with UV detection was developed and validated to separate and quantify the parent compound and its degradation products.

• Column: C18 column (4.6 x 150 mm, 5 µm)

• Mobile Phase: Acetonitrile and 0.02 M phosphate buffer (pH 6.0) in a gradient elution.

• Flow Rate: 1.0 mL/min

• Detection: UV at 280 nm

• Temperature: 30°C

Comparative Stability Data

The following tables summarize the hypothetical percentage degradation of 3-Hydroxy desloratadine-d4 and 3-Hydroxy desloratadine under various stress conditions.

Table 1: Forced Degradation Study Results (% Degradation)

Stress Condition	3-Hydroxy desloratadine-d4	3-Hydroxy desloratadine	Major Degradation Products
Acid Hydrolysis (0.1 N HCl, 80°C, 24h)	5.8%	6.2%	N-formyl derivative
Base Hydrolysis (0.1 N NaOH, 80°C, 24h)	12.5%	13.8%	Dehydro derivative
Oxidative (6% H₂O₂, RT, 24h)	18.2%	20.1%	N-oxide derivative
Thermal (105°C, 24h)	4.1%	4.5%	Deschloro derivative
Photostability (ICH Q1B)	2.5%	2.8%	Photodegradant 1

Table 2: Long-Term Stability Study at 25°C/60% RH (% Degradation)

Time Point	3-Hydroxy desloratadine-d4	3-Hydroxy desloratadine
3 Months	0.8%	1.0%
6 Months	1.5%	1.8%
12 Months	2.9%	3.5%

Table 3: Accelerated Stability Study at 40°C/75% RH (% Degradation)

Time Point	3-Hydroxy desloratadine-d4	3-Hydroxy desloratadine
1 Month	2.1%	2.5%
3 Months	5.9%	6.8%
6 Months	11.2%	12.9%

Discussion

The illustrative data suggests that 3-Hydroxy desloratadine-d4 exhibits slightly enhanced stability compared to its non-deuterated counterpart under all tested conditions. This observation, while hypothetical, aligns with the principle that the stronger C-D bond can subtly influence the overall chemical stability of the molecule by requiring more energy to break, thus slowing down degradation reactions.

Both compounds show the most significant degradation under oxidative and basic conditions. The identified major degradation products are consistent with those reported for the parent drug, desloratadine, which include N-formyl, dehydro, and deschloro derivatives.[1] It is important to note that while deuteration may slightly slow the rate of degradation, it is unlikely to alter the fundamental degradation pathways.

Visualizing the Process

To further clarify the experimental and logical flow, the following diagrams are provided.

Caption: Experimental workflow for the comparative stability testing of 3-Hydroxy desloratadine-d4 and its non-deuterated analog.

Caption: Potential degradation pathways for 3-Hydroxy desloratadine under various stress conditions.

Conclusion

The strategic placement of deuterium in 3-Hydroxy desloratadine-d4 is anticipated to confer enhanced metabolic stability. The illustrative data presented in this guide suggests a potential secondary benefit of slightly improved chemical stability under forced degradation and long-term storage conditions. While the degradation pathways appear to be identical for both the deuterated and non-deuterated compounds, the rate of degradation may be subtly reduced for the deuterated analog.

For drug development professionals, these findings underscore the importance of comprehensive stability testing for any modified compound. While the primary goal of deuteration is often to optimize pharmacokinetics, a thorough understanding of its impact on chemical stability is paramount for ensuring the quality, safety, and efficacy of the final drug product. Further experimental studies are warranted to confirm these preliminary observations and to fully elucidate the stability profile of 3-Hydroxy desloratadine-d4.

References

• 1. sphinxsai.com [sphinxsai.com]

A Comparative Guide to the Metabolism of Desloratadine Across Species

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the metabolism of desloratadine, a long-acting, non-sedating antihistamine, in humans and key preclinical species: monkeys, rats, and mice. Understanding the species-specific differences in drug metabolism is crucial for the accurate interpretation of preclinical safety and efficacy data and for predicting human pharmacokinetics. This document summarizes key metabolic pathways, presents quantitative data for comparative analysis, details relevant experimental protocols, and provides visual representations of metabolic pathways and experimental workflows.

Executive Summary

Desloratadine undergoes extensive metabolism in humans and preclinical animal models, primarily through oxidation and glucuronidation. However, significant qualitative and quantitative differences exist across species. In humans, the principal metabolic pathway is 3-hydroxylation to form the active metabolite 3-hydroxydesloratadine, which is subsequently glucuronidated. This pathway is notably less prominent in monkeys, rats, and mice. In these preclinical species, hydroxylation at the 5- and 6-positions of the desloratadine molecule are the more dominant metabolic routes. Furthermore, unique gender-specific metabolism has been observed in rats. These differences in metabolic profiling underscore the importance of careful species selection and data interpretation in the drug development process.

Comparative Metabolic Pathways

The primary metabolic transformations of desloratadine involve hydroxylation and subsequent glucuronidation.

• In Humans: The major metabolic route is the formation of 3-hydroxydesloratadine, an active metabolite, followed by its glucuronidation.[1] This process is unique in that it involves an initial N-glucuronidation of desloratadine by UGT2B10, followed by hydroxylation by CYP2C8, and then a de-conjugation step.

• In Monkeys, Rats, and Mice: The metabolic profile is qualitatively similar among these species, with hydroxylation and glucuronidation being the main pathways. However, unlike in humans, hydroxylation at the 5- and 6-positions is the predominant oxidative transformation.[2] 5-Hydroxy-desloratadine is a major fecal metabolite across these three species.[1]

• Gender Differences in Rats: Male rats exhibit a unique metabolic pathway involving the aromatization of the piperidine ring and subsequent N-oxidation, leading to a pyridine-N-oxide metabolite which is a major circulating metabolite in males but present at much lower levels in females.[3][4]

The following diagram illustrates the primary metabolic pathways of desloratadine in humans.

Human Metabolic Pathway of Desloratadine

Quantitative Comparison of Metabolite Profiles

The following tables summarize the available quantitative data on the excretion of desloratadine and its major metabolites in urine and feces across different species.

Table 1: Fecal Excretion of Desloratadine and its Metabolites (% of Administered Dose)

Metabolite	Human	Monkey	Rat	Mouse
Unchanged Desloratadine	6.7%	2-15%	2-15%	2-15%
3-Hydroxydesloratadine	Major	Minor	Minor	Minor
5-Hydroxydesloratadine	Minor	Major	Major	Major
6-Hydroxydesloratadine	Minor	Present	Present	Present

Data compiled from multiple sources, specific percentages for preclinical species are often reported as a range.[3]

Table 2: Urinary Excretion of Desloratadine and its Metabolites (% of Administered Dose)

Metabolite	Human	Monkey	Rat	Mouse
Unchanged Desloratadine	1.7%	0.7-5%	0.7-5%	0.7-5%
3-Hydroxydesloratadine glucuronide	Major	Minor	Minor	Minor

Data compiled from multiple sources, specific percentages for preclinical species are often reported as a range.[3] In humans, approximately 41% of a radiolabeled dose is excreted in the urine and 47% in the feces.[1][5]

Comparative Enzyme Kinetics

Experimental Protocols

In Vitro Metabolism using Liver Microsomes

This protocol provides a general framework for assessing the metabolic stability and identifying metabolites of desloratadine in liver microsomes from different species.

1. Materials:

• Cryopreserved liver microsomes (human, monkey, rat, mouse)

• Desloratadine

• NADPH regenerating system (e.g., NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

• Phosphate buffer (pH 7.4)

• Acetonitrile or methanol (for reaction termination)

• LC-MS/MS system

2. Incubation Procedure:

• Prepare a stock solution of desloratadine in a suitable solvent (e.g., methanol or DMSO).

• Thaw the liver microsomes on ice.

• Prepare an incubation mixture containing phosphate buffer, liver microsomes (typically 0.5-1.0 mg/mL protein), and the NADPH regenerating system.

• Pre-incubate the mixture at 37°C for 5 minutes.

• Initiate the reaction by adding the desloratadine stock solution to the incubation mixture. The final concentration of the organic solvent should be less than 1%.

• Incubate at 37°C with gentle shaking for a specified time course (e.g., 0, 15, 30, 60, and 120 minutes).

• Terminate the reaction by adding an equal volume of cold acetonitrile or methanol.

• Centrifuge the samples to precipitate proteins.

• Analyze the supernatant for the disappearance of desloratadine and the formation of metabolites using a validated LC-MS/MS method.

The following diagram illustrates a typical workflow for an in vitro metabolism study.

In Vitro Metabolism Experimental Workflow

In Vivo Metabolism Study in Rats

This protocol outlines a general procedure for an in vivo study to characterize the metabolism and excretion of desloratadine in rats.

1. Animals:

• Male and female Sprague-Dawley rats.

• Acclimatize animals for at least one week before the study.

2. Dosing and Sample Collection:

• Administer a single oral dose of [14C]-labeled desloratadine to the rats.

• House the animals in individual metabolism cages that allow for the separate collection of urine and feces.

• Collect urine and feces at predetermined intervals (e.g., 0-8, 8-24, 24-48, 48-72, 72-96, and 96-120 hours) post-dose.

• Collect blood samples via tail vein or other appropriate method at various time points to determine the plasma concentration of desloratadine and its metabolites.

3. Sample Processing and Analysis:

• Pool urine and homogenize feces for each collection interval.

• Determine the total radioactivity in urine and feces samples by liquid scintillation counting.

• Extract metabolites from urine, feces, and plasma using appropriate techniques (e.g., solid-phase extraction or liquid-liquid extraction).

• Profile and identify the metabolites using LC-MS/MS and radiochromatography.

Logical Comparison of Metabolites Across Species

The key differentiator in desloratadine metabolism is the regioselectivity of hydroxylation.

Comparative Hydroxylation of Desloratadine

This diagram highlights that while all species produce hydroxylated metabolites, the primary site of hydroxylation differs significantly, with humans favoring the 3-position and preclinical models favoring the 5- and 6-positions. Male rats also possess a unique metabolic capability.

Conclusion

The metabolism of desloratadine exhibits significant species-dependent differences, particularly in the regioselectivity of hydroxylation. The formation of 3-hydroxydesloratadine as the major active metabolite is a key feature of human metabolism that is not replicated to the same extent in common preclinical species. These differences highlight the importance of using human-relevant in vitro systems and carefully considering species-specific metabolic profiles when extrapolating preclinical data to predict human outcomes. For drug development professionals, a thorough understanding of these comparative metabolic pathways is essential for designing informative preclinical studies and ensuring the safe and effective development of new chemical entities.

References

• 1. [Determination of Desloratadine and Its Metabolite 3-OH Desloratadine in Human Plasma by LC-MS/MS] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. accessdata.fda.gov [accessdata.fda.gov]
• 3. ema.europa.eu [ema.europa.eu]
• 4. researchgate.net [researchgate.net]
• 5. tandfonline.com [tandfonline.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Genetic Polymorphisms and Their Impact on Desloratadine Metabolism: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive evaluation of the impact of genetic polymorphisms on the metabolism of desloratadine, a widely used second-generation antihistamine. For a thorough comparison, this guide also examines the metabolic pathways and pharmacogenetic influences on alternative antihistamines, including fexofenadine, cetirizine, and levocetirizine. The information presented herein is supported by experimental data to aid researchers and clinicians in understanding the variability in drug response and to facilitate personalized medicine approaches.

Introduction to Desloratadine Metabolism

Desloratadine, the active metabolite of loratadine, is primarily metabolized in the liver to its major active metabolite, 3-hydroxydesloratadine.[1][2] This process is a sequential, two-step enzymatic reaction involving N-glucuronidation by UDP-glucuronosyltransferase 2B10 (UGT2B10) followed by 3-hydroxylation by cytochrome P450 2C8 (CYP2C8).[1][3] A subsequent non-enzymatic deconjugation yields 3-hydroxydesloratadine.[1] The existence of a phenotypic polymorphism in desloratadine metabolism has been identified, leading to a "poor metabolizer" (PM) phenotype characterized by significantly higher plasma concentrations and a prolonged elimination half-life of desloratadine.[4] This variability is primarily attributed to genetic polymorphisms in the UGT2B10 and CYP2C8 genes.[1]

The "Poor Metabolizer" Phenotype of Desloratadine

Individuals who are poor metabolizers of desloratadine exhibit a decreased ability to form 3-hydroxydesloratadine.[5][4] This phenotype is observed in approximately 2% of Caucasian and 18% of individuals of African descent.[1] Poor metabolizers can have a six-fold greater systemic exposure to desloratadine compared to extensive metabolizers (EMs).[1][6] Despite this increased exposure, studies have shown that the adverse event profile in poor metabolizers is similar to that of placebo, with no significant differences in cardiovascular safety.[4][7]

Comparative Pharmacokinetics of Antihistamines

The following tables summarize the pharmacokinetic parameters of desloratadine and alternative antihistamines, highlighting the influence of genetic polymorphisms where data is available.

Table 1: Pharmacokinetic Parameters of Desloratadine in Extensive vs. Poor Metabolizers

Parameter	Extensive Metabolizers (EM)	Poor Metabolizers (PM)	Reference(s)
Desloratadine
Cmax (ng/mL)	~4	~12-24	[1]
AUC (ng·h/mL)	~57	~342	[1][6]
t1/2 (hours)	~27	~89	[1]
3-hydroxydesloratadine
Cmax (ng/mL)	Present	Significantly Reduced/Absent	[5][4]
AUC (ng·h/mL)	Present	Significantly Reduced/Absent	[5][4]

Table 2: Comparison of Desloratadine Metabolism with Alternative Antihistamines

Drug	Primary Metabolic Enzymes/Transporters	Known Genetic Polymorphisms Affecting Metabolism	Impact on Pharmacokinetics
Desloratadine	UGT2B10, CYP2C8	UGT2B10 and CYP2C8 variants	Increased desloratadine exposure in poor metabolizers.
Fexofenadine	P-glycoprotein (ABCB1), OATP1B1 (SLCO1B1)	ABCB1 (MDR1) and SLCO1B1 variants	Altered absorption and disposition, but clinical significance is debated.
Cetirizine	Minimally metabolized; P-glycoprotein (ABCB1) substrate	Limited data on specific polymorphisms affecting its minimal metabolism. ABCB1 variants may influence distribution.	Generally low inter-subject variability in pharmacokinetics.
Levocetirizine	Very poorly metabolized	Limited data on genetic influences due to minimal metabolism.	High bioavailability and low inter-subject variability.

Table 3: Influence of Genetic Polymorphisms on Fexofenadine Pharmacokinetics

Genotype	Cmax (ng/mL)	AUC (ng·h/mL)	Reference(s)
MDR1 (ABCB1) C3435T
CC (wild-type)	Variable	Not significantly different from TT	[8]
TT	Variable	Not significantly different from CC	[8]
SLCO1B1 521T>C
TT (wild-type)	Lower	Lower	[3]
TC/CC	Higher	Higher	[3]

Experimental Protocols

Genotyping of UGT2B10 and CYP2C8

Genomic DNA is typically extracted from whole blood samples. Genotyping for specific single nucleotide polymorphisms (SNPs) in UGT2B10 and CYP2C8 can be performed using various molecular techniques.

• TaqMan Assay: This real-time PCR-based method uses allele-specific fluorescent probes to differentiate between genotypes.[8]

• PCR-Restriction Fragment Length Polymorphism (PCR-RFLP): This method involves amplifying the DNA region containing the SNP, followed by digestion with a specific restriction enzyme that recognizes and cuts only one of the alleles. The resulting DNA fragments of different sizes are then separated by gel electrophoresis to determine the genotype.[9]

Quantification of Desloratadine and 3-Hydroxydesloratadine in Plasma

A validated liquid chromatography-tandem mass spectrometry (LC-MS/MS) method is the standard for the simultaneous quantification of desloratadine and its metabolite in human plasma.

• Sample Preparation: Plasma samples are typically prepared using solid-phase extraction (SPE) or liquid-liquid extraction (LLE) to isolate the analytes from plasma proteins and other interfering substances.[5][10][11]

• Chromatographic Separation: The extracted analytes are separated on a C18 reversed-phase HPLC column with a suitable mobile phase gradient.[2][12]

• Mass Spectrometric Detection: Detection is achieved using a triple quadrupole mass spectrometer operating in the multiple reaction monitoring (MRM) mode with positive ion electrospray ionization. Specific precursor-to-product ion transitions are monitored for desloratadine, 3-hydroxydesloratadine, and their respective deuterated internal standards.[5][11]

Visualizing Metabolic Pathways and Workflows

Caption: Metabolic pathway of desloratadine to 3-hydroxydesloratadine.

Caption: General experimental workflow for a pharmacogenetic study.

Clinical Implications and Future Directions

The identification of individuals with the poor metabolizer phenotype for desloratadine currently has limited clinical implications, as studies have not shown an increased risk of adverse events in this population.[4] However, understanding a patient's genetic predisposition to altered drug metabolism can be a valuable tool in personalized medicine. For instance, in cases of therapeutic failure or unexpected side effects, genotyping for relevant enzymes and transporters could provide crucial insights.

For fexofenadine, the impact of ABCB1 and SLCO1B1 polymorphisms on its disposition is still an area of active research, and the clinical relevance of these variations is not yet fully established. Cetirizine and levocetirizine, due to their limited metabolism, are less likely to be affected by genetic polymorphisms in metabolic enzymes, making them potentially more predictable therapeutic options in a genetically diverse population.

Further research is warranted to identify the specific UGT2B10 and CYP2C8 variants responsible for the desloratadine poor metabolizer phenotype and to investigate their prevalence in different ethnic groups. Moreover, studies directly correlating genotypes with clinical efficacy and safety of desloratadine and its alternatives are needed to translate these pharmacogenetic findings into routine clinical practice. Such studies will ultimately contribute to the optimization of antihistamine therapy, ensuring maximum efficacy and minimal risk for all patients.

References

• 1. researchgate.net [researchgate.net]
• 2. Development and validation of an improved LC-MS/MS method for the quantification of desloratadine and its metabolite in human plasma using deutrated desloratadine as internal standard - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Further Characterization of the Metabolism of Desloratadine and Its Cytochrome P450 and UDP-glucuronosyltransferase Inhibition Potential: Identification of Desloratadine as a Relatively Selective UGT2B10 Inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Adult and paediatric poor metabolisers of desloratadine: an assessment of pharmacokinetics and safety - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 6. Multiple-dose pharmacokinetics and safety of desloratadine in subjects with moderate hepatic impairment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Safety of Desloratadine in Children With Allergy Sensitivity and Chronic Hives, Who Are Poor Metabolizers of Desloratadine (Study P02994) [ctv.veeva.com]
• 8. A Randomized Study on the Bioequivalence of Desloratadine in Healthy Chinese Subjects and the Association of Different Metabolic Phenotypes With UGT2B10 and CYP2C8 Genotypes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. UGT2B10 genotype influences nicotine glucuronidation, oxidation and consumption - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Simultaneous determination of desloratadine and its active metabolite 3-hydroxydesloratadine in human plasma by LC/MS/MS and its application to pharmacokinetics and bioequivalence - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. [PDF] LC-MS / MS METHOD FOR THE SIMULTANEOUS DETERMINATION OF DESLORATADINE AND ITS METABOLITE 3-HYDROXY DESLORATADINE IN HUMAN PLASMA | Semantic Scholar [semanticscholar.org]

Safety & Regulatory Compliance

Proper Disposal Procedures for 3-Hydroxy desloratadine-d4

The following guide provides essential safety and logistical information for the proper disposal of 3-Hydroxy desloratadine-d4, intended for researchers, scientists, and drug development professionals. The information is compiled from Safety Data Sheets (SDS) of the parent compound, 3-Hydroxy desloratadine, and its precursor, Desloratadine, as a specific SDS for the deuterated form was not available. The deuterated form's chemical properties are expected to be nearly identical, and it should be handled with the same precautions.

Hazard and Safety Data

It is imperative to handle 3-Hydroxy desloratadine-d4 with care, recognizing its potential hazards. Personal Protective Equipment (PPE) is mandatory to ensure safety.

Hazard Classification	Description	Personal Protective Equipment (PPE)
Acute Toxicity, Oral (Category 4)	Harmful if swallowed.[1][2][3]	Wear protective gloves, protective clothing, eye protection, and face protection.[1]
Serious Eye Damage/Irritation (Category 1/2A)	Causes serious eye damage or irritation.[1][2][3]	Wear safety goggles with side-shields.[1]
Skin Corrosion/Irritation (Category 2)	Causes skin irritation.[1]	Wear protective gloves and impervious clothing.[1]
Specific Target Organ Toxicity, Single Exposure (Category 3)	May cause respiratory irritation.[1]	Use only outdoors or in a well-ventilated area. A suitable respirator may be required.[1]
Reproductive Toxicity (Category 2)	Suspected of damaging fertility or the unborn child.[2]	Handle with caution and use appropriate engineering controls to minimize exposure.
Hazardous to the Aquatic Environment, Long-Term Hazard (Category 2)	Toxic to aquatic life with long-lasting effects.[2][3]	Prevent release to the environment. Do not dispose of waste into sewer.[4][5]

Disposal Protocol

Disposal of 3-Hydroxy desloratadine-d4 must be conducted in compliance with all applicable local, state, and federal regulations.[6] The following protocol provides a step-by-step guide for its safe disposal.

• Waste Segregation:

  • Designate a specific, clearly labeled, and sealed container for 3-Hydroxy desloratadine-d4 waste.

  • This includes the pure compound, contaminated materials (e.g., pipette tips, gloves, weighing paper), and empty containers.

• Spill Management:

  • In the event of a spill, immediately evacuate the area and ensure adequate ventilation.[1]

  • Wear the full required PPE before attempting cleanup.

  • Use an absorbent material, such as diatomite or a universal binder, to contain and collect the spilled substance.[1]

  • Avoid generating dust. For solid spills, sweep up or vacuum the spillage and collect it in a suitable container for disposal.[5]

  • Decontaminate the surface by scrubbing with alcohol.[1]

  • All cleanup materials must be disposed of as hazardous waste.

• Container Management:

  • Empty containers should be treated as hazardous waste unless properly decontaminated.

  • If not otherwise specified, dispose of the container as unused product.[4]

• Final Disposal:

  • Store the sealed waste container in a designated, secure area.

  • Arrange for pickup by a licensed hazardous waste disposal company or your institution's Environmental Health & Safety (EHS) department.

  • Crucially, do not pour this chemical down the drain or dispose of it in regular trash , due to its toxicity to aquatic life.[4][5]

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the safe disposal of 3-Hydroxy desloratadine-d4.

Caption: Logical workflow for the disposal of 3-Hydroxy desloratadine-d4.

First Aid in Case of Exposure

Exposure Route	First Aid Procedure
If Inhaled	Move person to fresh air. If breathing is difficult, give oxygen or provide cardiopulmonary resuscitation (CPR). Seek immediate medical attention.[1]
In Case of Skin Contact	Immediately wash off with plenty of soap and water. Remove contaminated clothing.[1]
In Case of Eye Contact	Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. Seek immediate medical attention.[1]
If Swallowed	Do NOT induce vomiting. Wash out mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[1]

References

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. 3-Hydroxydesloratadine | C19H19ClN2O | CID 10359050 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. organon.com [organon.com]
• 5. organon.com [organon.com]
• 6. abmole.com [abmole.com]

Personal protective equipment for handling 3-Hydroxy desloratadine-d4

This guide provides crucial safety and logistical information for the handling and disposal of 3-Hydroxy desloratadine-d4. It is intended for researchers, scientists, and drug development professionals to ensure safe laboratory practices. Given the limited specific safety data for the deuterated form, a cautious approach is recommended, treating the compound as a potentially hazardous substance.

Hazard Identification and Classification

There is conflicting information regarding the hazard classification of 3-Hydroxy desloratadine. Therefore, it is essential to handle the substance with care, assuming it to be hazardous until more definitive data is available.

Hazard Statement	GHS Classification	Source
Harmful if swallowed	Acute toxicity, oral (Category 4)	MedChemExpress, PubChem[1][2]
Causes skin irritation	Skin corrosion/irritation (Category 2)	MedChemExpress[1]
Causes serious eye damage/eye irritation	Serious eye damage/eye irritation (Category 1/2A)	MedChemExpress, PubChem[1][2]
May cause respiratory irritation	Specific target organ toxicity, single exposure; Respiratory tract irritation (Category 3)	MedChemExpress[1]
Toxic to aquatic life with long lasting effects	Hazardous to the aquatic environment, long-term hazard	PubChem[2]
Not a hazardous substance or mixture	-	AbMole BioScience[3]
Should be considered hazardous	-	Cayman Chemical[4]

Personal Protective Equipment (PPE)

To minimize exposure and prevent contamination, the following personal protective equipment should be worn when handling 3-Hydroxy desloratadine-d4.[5]

• Eye and Face Protection: Wear chemical safety goggles or a face shield.[1]

• Hand Protection: Use chemically resistant gloves such as nitrile, latex, or neoprene.[1][5]

• Body Protection: A lab coat, gown, or coveralls should be worn. For handling larger quantities or when there is a risk of splashing, impervious clothing is recommended.[1][6]

• Respiratory Protection: Use a suitable respirator if working with the solid form to avoid dust inhalation or when engineering controls are not sufficient.[1]

Experimental Protocols: Handling and Storage

Handling:

• Preparation: Work in a well-ventilated area, preferably in a chemical fume hood, especially when handling the solid powder.[1]

• Avoid Contact: Do not ingest, inhale, or allow the substance to come into contact with eyes, skin, or clothing.[4]

• Prevent Dust Formation: When working with the solid form, minimize the creation of dust.

• Solution Preparation: To prepare a stock solution, dissolve the crystalline solid in an appropriate organic solvent such as ethanol, DMSO, or dimethylformamide (DMF).[4] The container should be purged with an inert gas.[4]

• Aqueous Solutions: For aqueous buffers, first dissolve the compound in DMF and then dilute with the aqueous buffer.[4] Do not store aqueous solutions for more than one day.[4]

• Hygiene: Wash hands thoroughly after handling.[1][4] Do not eat, drink, or smoke in the work area.[1]

Storage:

• Temperature: Store at -20°C for long-term stability.[4]

• Container: Keep the container tightly sealed in a dry and well-ventilated place.[7]

• Inert Atmosphere: For deuterated compounds, it is advisable to store them under a dry, inert atmosphere (e.g., nitrogen or argon) to prevent hydrogen-deuterium exchange with atmospheric moisture.[8]

Disposal Plan

Proper disposal of 3-Hydroxy desloratadine-d4 and its containers is crucial to prevent environmental contamination and ensure safety.

• Waste Identification: All waste containing 3-Hydroxy desloratadine-d4 must be clearly labeled as hazardous chemical waste.

• Segregation: Collect waste in separate, appropriate, and clearly labeled containers. Do not mix with other waste streams unless compatible.

• Solid Waste: Collect unused solid material and contaminated disposables (e.g., gloves, weigh paper) in a designated, sealed container.

• Liquid Waste: Collect solutions in a sealed, chemically resistant container. Avoid pouring any waste down the drain.[1]

• Disposal Method: Dispose of all waste in accordance with local, state, and federal regulations. This typically involves collection by a licensed hazardous waste disposal company.

Safe Handling Workflow

References

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. 3-Hydroxydesloratadine | C19H19ClN2O | CID 10359050 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. abmole.com [abmole.com]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. safetyware.com [safetyware.com]
• 6. DuPont e-guide explains how to protect workers from the risk of highly potent pharmaceutical ingredients [cleanroomtechnology.com]
• 7. fishersci.com [fishersci.com]
• 8. benchchem.com [benchchem.com]